Gadolinium(III) nitrate hexahydrate

• CAS: 19598-90-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Crystallization of Gadolinium(III) Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and crystallization methods for gadolinium(III) nitrate (B79036) hexahydrate, a compound of significant interest in medical imaging, particularly as a precursor for MRI contrast agents, and in various other advanced material applications.[1][2][3] This document details experimental protocols, presents key quantitative data in a comparative format, and visualizes the underlying scientific workflows.

Physicochemical Properties of Gadolinium(III) Nitrate Hexahydrate

Gadolinium(III) nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.[1][2] It is crucial to handle this compound with care as it is an oxidizing agent and can cause skin and eye irritation.[4][5] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Gadolinium(III) Nitrate Hexahydrate

Property	Value
Molecular Formula	Gd(NO₃)₃·6H₂O
Molecular Weight	451.36 g/mol [1][4]
Appearance	White crystals or crystalline powder[1]
Melting Point	91 °C[5]
Density	2.406 g/mL at 25 °C[1][5]
Solubility	Very soluble in water and ethanol[1][5]
CAS Number	19598-90-4[1]

Synthesis of Gadolinium(III) Nitrate Hexahydrate

The primary and most common method for the synthesis of gadolinium(III) nitrate hexahydrate is the reaction of gadolinium(III) oxide (Gd₂O₃) with nitric acid (HNO₃). This method is straightforward and can be adapted for various scales of production.

Synthesis from Gadolinium(III) Oxide

This reaction involves the acid-base neutralization of the basic oxide with nitric acid to form the corresponding salt and water.

Experimental Protocol:

• Reactant Preparation: Weigh a stoichiometric amount of gadolinium(III) oxide powder. A slight excess of the oxide is often used to ensure the complete neutralization of the acid.

• Reaction: In a fume hood, carefully add the gadolinium(III) oxide powder in small portions to a beaker containing concentrated nitric acid. The reaction is exothermic and should be performed with caution.

• Heating: Gently heat the mixture with continuous stirring to facilitate the dissolution of the gadolinium(III) oxide. The reaction is typically carried out for approximately one hour.

• Filtration: After the reaction is complete, filter the hot solution to remove any unreacted gadolinium(III) oxide or other insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, which will lead to the precipitation of gadolinium(III) nitrate hexahydrate crystals. Further cooling in an ice bath can increase the yield.

• Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry them in a desiccator over a suitable drying agent. A reported yield for this method is approximately 62%.[1]

Diagram 1: Synthesis of Gadolinium(III) Nitrate Hexahydrate from Gadolinium(III) Oxide

Caption: Workflow for the synthesis of Gadolinium(III) Nitrate Hexahydrate.

Crystallization Methods

The quality and size of the gadolinium(III) nitrate hexahydrate crystals are critical for many applications. Several crystallization techniques can be employed to obtain crystals with desired characteristics.

Slow Cooling Crystallization

This is the most common and straightforward method for obtaining crystals from a solution.

Experimental Protocol:

• Prepare a Saturated Solution: Dissolve the synthesized gadolinium(III) nitrate in a minimal amount of hot deionized water to create a saturated or near-saturated solution.

• Slow Cooling: Cover the container and allow it to cool to room temperature very slowly. This can be achieved by placing the container in an insulated box or a Dewar flask filled with warm water.

• Crystal Growth: As the solution cools, the solubility of the salt decreases, leading to the formation of crystals. The slow cooling rate promotes the growth of larger, more well-defined crystals.

• Isolation: Once crystallization is complete, the crystals can be isolated by filtration.

Slow Evaporation Crystallization

This method is suitable for obtaining high-quality crystals and is particularly useful when the solubility of the compound does not change significantly with temperature.

Experimental Protocol:

• Prepare a Solution: Prepare a solution of gadolinium(III) nitrate in a suitable solvent (e.g., water or a water-ethanol mixture) that is not fully saturated at room temperature.

• Slow Evaporation: Place the solution in a clean vessel and cover it with a perforated lid (e.g., parafilm with small holes) to allow for slow evaporation of the solvent.

• Crystal Formation: As the solvent evaporates, the concentration of the solute increases, eventually reaching saturation and then supersaturation, which induces crystallization. The process should be carried out in a vibration-free environment.

• Harvesting: Carefully remove the crystals from the solution once they have reached the desired size.

Solvent Diffusion (Layering) Crystallization

This technique is effective for growing high-quality single crystals, especially for compounds that are sensitive to temperature changes.

Experimental Protocol:

• Prepare Solutions: Dissolve the gadolinium(III) nitrate in a "good" solvent in which it is highly soluble. Choose a "poor" or "anti-solvent" in which the compound is insoluble or has very low solubility. The two solvents must be miscible. A common combination for lanthanide complexes is a polar solvent like THF layered with a less polar solvent like toluene.[6]

• Layering: Carefully layer the less dense anti-solvent on top of the solution of the compound. This is typically done in a narrow tube or vial to create a distinct interface between the two liquids.

• Diffusion and Crystallization: Over time, the anti-solvent will slowly diffuse into the good solvent, reducing the overall solubility of the gadolinium(III) nitrate and causing it to crystallize at the interface.

• Isolation: Once the crystals have formed, they can be carefully isolated.

Diagram 2: Crystallization Methods

Caption: Overview of different crystallization methods for Gadolinium(III) Nitrate Hexahydrate.

Quantitative Data Summary

The yield and purity of the final product are critical parameters in the synthesis process. While detailed comparative studies are limited in the publicly available literature, the following table summarizes the available and expected quantitative data for the primary synthesis method.

Table 2: Synthesis and Crystallization Data

Parameter	Method	Details	Reported Value/Range
Yield	Synthesis from Gd₂O₃	Based on initial Gd₂O₃	~62%[1]
Purity	Synthesis from Gd₂O₃	Dependent on reactant purity and washing	Typically >99% for reagent-grade reactants
Crystal Size	Slow Cooling	Dependent on cooling rate	Can range from fine powder to several millimeters
Crystal Size	Slow Evaporation	Dependent on evaporation rate	Can produce large, well-formed single crystals
Crystal Size	Solvent Diffusion	Dependent on diffusion rate	Often yields high-quality single crystals

Conclusion

This technical guide has outlined the fundamental synthesis and crystallization methodologies for gadolinium(III) nitrate hexahydrate. The reaction of gadolinium(III) oxide with nitric acid remains the most practical and widely used synthesis route. The choice of crystallization technique—slow cooling, slow evaporation, or solvent diffusion—should be guided by the desired crystal size and quality required for the specific application, be it in the formulation of advanced medical imaging agents or the creation of novel materials. Further research and optimization of these protocols can lead to improved yields, higher purity, and greater control over the crystalline properties of this important gadolinium salt.

References

• 1. ProChem Gadolinium Nitrate, 99.9% – High-Purity Material [prochemonline.com]
• 2. americanelements.com [americanelements.com]
• 3. Gadolinium Nitrate Hexahydrate (CAS No. 19598-90-4) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 4. Gadolinium(III) nitrate, hexahydrate (1:3:6) | GdH12N3O15 | CID 209258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GADOLINIUM NITRATE HEXAHYDRATE | 19598-90-4 [amp.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Magnetic susceptibility of Gadolinium(III) nitrate hexahydrate at low temperatures

An In-depth Technical Guide on the Magnetic Susceptibility of Gadolinium(III) Nitrate (B79036) Hexahydrate at Low Temperatures

Introduction

Gadolinium(III) nitrate hexahydrate, with the chemical formula Gd(NO₃)₃·6H₂O, is a crystalline, water-soluble salt of the lanthanide element gadolinium.[1][2] The magnetic properties of this compound are of significant interest to researchers, particularly in the fields of materials science and drug development, due to the presence of the Gd³⁺ ion. The Gd³⁺ ion possesses a half-filled 4f electron shell, resulting in a large magnetic moment and making the compound distinctly paramagnetic.[3]

Understanding the magnetic susceptibility of Gd(NO₃)₃·6H₂O, especially at low temperatures, is crucial for its application in areas such as cryogenic magnetic refrigeration and as a precursor for gadolinium-based contrast agents used in Magnetic Resonance Imaging (MRI).[3][4] This guide provides a detailed overview of the theoretical principles, experimental methodologies, and quantitative data related to the low-temperature magnetic behavior of this compound.

Theoretical Framework: Paramagnetism and the Curie-Weiss Law

The magnetic behavior of Gadolinium(III) nitrate hexahydrate is dominated by the paramagnetic nature of the Gd³⁺ ions. In a paramagnetic material, the individual magnetic moments of the atoms are randomly oriented in the absence of an external magnetic field. When a magnetic field is applied, these moments tend to align with the field, producing a net positive magnetization.

The relationship between magnetic susceptibility (χ), a measure of how much a material becomes magnetized in an applied magnetic field, and temperature (T) for a paramagnetic substance is described by the Curie-Weiss Law.[5][6]

Curie-Weiss Law:

Where:

• χ is the magnetic susceptibility.

• C is the material-specific Curie constant.[5]

• T is the absolute temperature in Kelvin.[5]

• T_C (also known as the Weiss constant, θ) is the Curie temperature in Kelvin.[5]

This law is an extension of the simpler Curie's Law (χ = C/T), which applies to ideal paramagnetic materials with no magnetic interactions between the ions.[7] The Curie temperature (T_C) in the Curie-Weiss law accounts for these interactions. For Gadolinium(III) nitrate hexahydrate, the magnetic behavior is similar to that of a typical paramagnetic salt, with a Curie temperature very close to 0 K.[8] This indicates that the magnetic interactions between the Gd³⁺ ions are very weak, and the material remains in a paramagnetic state down to extremely low temperatures.[8] A plot of the inverse magnetic susceptibility (1/χ) versus temperature (T) yields a straight line that intercepts the temperature axis at the Curie temperature, T_C.[7][9]

Experimental Protocol: Magnetic Susceptibility Measurement

The low-temperature magnetic properties of Gd(NO₃)₃·6H₂O are typically characterized using a SQUID (Superconducting Quantum Interference Device) magnetometer, which offers high sensitivity for measuring weak magnetic signals.

3.1 Objective To experimentally determine the magnetic susceptibility of a Gadolinium(III) nitrate hexahydrate single crystal over a low-temperature range (e.g., 4.2 K to 300 K).[8]

3.2 Apparatus

• SQUID Magnetometer (e.g., Quantum Design MPMS2)[8]

• Cryogenic temperature controller

• Sample holder (typically a plastic straw or quartz tube)

• High-purity single crystal of Gd(NO₃)₃·6H₂O

3.3 Sample Preparation

• A single crystal of Gd(NO₃)₃·6H₂O of a known mass and volume is selected. For instance, a crystal with a volume of 2.208 × 10⁻² cm³ has been used in published studies.[8]

• The crystal is carefully mounted in the sample holder. The crystallographic orientation of the sample relative to the applied magnetic field is noted, as magnetic susceptibility can be anisotropic. In one study, the magnetic field was applied parallel to the c-axis of the crystal.[8]

• The sample holder is affixed to the magnetometer's sample rod.

3.4 Measurement Procedure

• The mounted sample is inserted into the SQUID magnetometer.

• The sample chamber is evacuated and then backfilled with a small amount of helium exchange gas to ensure thermal contact.

• The sample is cooled to the base temperature of the measurement range, for example, 4.2 K.[8]

• A constant, uniform DC magnetic field is applied. A field of 1 Tesla is a typical value for such measurements.[8]

• The temperature is slowly and controllably swept upwards (e.g., from 4.2 K to 300 K). At discrete temperature intervals, the magnetic moment of the sample is measured by the SQUID detector. This constitutes the "heating run".[8]

• To check for thermal hysteresis or metastable behavior, a "cooling run" can also be performed by measuring the magnetic moment as the temperature is swept back down to the base temperature.[8]

3.5 Data Analysis

• The raw data (magnetic moment vs. temperature) is processed. The volume magnetic susceptibility (χ) is calculated at each temperature point using the formula: χ = M / H, where M is the measured magnetization and H is the applied magnetic field strength.

• The inverse magnetic susceptibility (1/χ) is calculated for each data point.

• A plot of 1/χ versus temperature (T) is generated.

• The linear portion of the resulting curve is fitted to the Curie-Weiss equation (rearranged as 1/χ = (T - T_C) / C) to extract the Curie constant (C) and the Curie temperature (T_C).

Quantitative Data

The following table summarizes experimental data for the inverse magnetic susceptibility of a Gd(NO₃)₃·6H₂O crystal at various low temperatures, as derived from published research.[8] The magnetic property is characteristic of a typical paramagnetic ion in a gadolinium salt.[8]

Temperature (K)	Inverse Magnetic Susceptibility (1/χ) [a.u.]
50	~1250
100	~2500
150	~4000
200	~5500
250	~6800
300	~8000

Note: The inverse susceptibility values are estimated from the graphical data presented in the cited literature and are provided in arbitrary units (a.u.) for comparative purposes.[8] The data illustrates a near-linear relationship between inverse susceptibility and temperature, consistent with the Curie-Weiss law.[8]

Visualization of Experimental and Logical Workflows

The following diagrams illustrate the logical relationship of the Curie-Weiss Law and the experimental workflow for magnetic susceptibility measurements.

Caption: Logical flow from Curie's Law to the Curie-Weiss Law.

Caption: Experimental workflow for SQUID magnetometry.

Conclusion

Gadolinium(III) nitrate hexahydrate serves as a model compound for demonstrating classical paramagnetism. Its magnetic susceptibility at low temperatures closely adheres to the Curie-Weiss law, with a Weiss constant near 0 K confirming the presence of only very weak magnetic interactions among the Gd³⁺ ions.[8] The experimental characterization, reliably performed with SQUID magnetometry, provides fundamental data that underpins the use of gadolinium compounds in advanced technological and biomedical applications. The slight deviations from ideal Curie law behavior reported in some studies may warrant further investigation into subtle solid-state effects at specific low temperatures.[8]

References

• 1. Gadolinium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Gadolinium Nitrate Hexahydrate Powder (Gd(NO3)3 • 6H2O, Purity: >99.9%) [nanoshel.com]
• 3. Three Gd-based magnetic refrigerant materials with high magnetic entropy: From di-nuclearity to hexa-nuclearity to octa-nuclearity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The magnetic susceptibility effect of gadolinium-based contrast agents on PRFS-based MR thermometry during thermal interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Curie–Weiss law - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. pages.hep.wisc.edu [pages.hep.wisc.edu]
• 8. journals.jps.jp [journals.jps.jp]
• 9. physlab.org [physlab.org]

Physicochemical Properties of High Purity Gadolinium(III) Nitrate Hexahydrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of high purity Gadolinium(III) nitrate (B79036) hexahydrate (Gd(NO₃)₃·6H₂O). The information presented is intended to support research, development, and quality control activities involving this compound, particularly in the fields of materials science and pharmaceutical development, where it serves as a critical precursor for applications such as MRI contrast agents.[1][2]

Quantitative Physicochemical Data

The key physicochemical properties of high purity Gadolinium(III) nitrate hexahydrate are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Property	Value	Reference
Chemical Formula	Gd(NO₃)₃·6H₂O	[1][3]
Molecular Weight	451.36 g/mol	[1][4][5]
Appearance	White to colorless crystals or crystalline powder	[1][4][6]
Density	2.406 g/mL at 25 °C	[1][4]
Melting Point	91 °C	[4][7]
Solubility in Water	Very soluble	[1][3][6]
Hygroscopicity	Hygroscopic	[6][8]

Table 2: Thermal Properties

Property	Value	Reference
Thermal Decomposition	Decomposes upon heating to form gadolinium oxide (Gd₂O₃) at approximately 700°C. Intermediate products include gadolinium oxide nitrate (GdO(NO₃)).	[2][9][10]

Table 3: Crystallographic and Spectroscopic Data

Property	Value	Reference
Crystal System	Triclinic	[9]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined below. These protocols are based on standard analytical techniques and published experimental data.

Determination of Melting Point

Methodology:

The melting point of Gadolinium(III) nitrate hexahydrate is determined using a standard capillary melting point apparatus.

• Sample Preparation: A small amount of the finely powdered, high-purity crystalline solid is packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: A calibrated digital melting point apparatus is used.

• Procedure:

  • The capillary tube containing the sample is placed in the heating block of the apparatus.

  • The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature at which the substance first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range. For a high-purity substance, this range should be narrow.

Determination of Density

Methodology:

The density of the crystalline solid is determined by gas pycnometry, which provides a high degree of accuracy.

• Instrumentation: A helium pycnometer is utilized.

• Procedure:

  • A precisely weighed sample of Gadolinium(III) nitrate hexahydrate is placed in the sample chamber of the pycnometer.

  • The chamber is sealed and purged with helium gas to remove any adsorbed air or moisture.

  • Helium is then introduced into a reference chamber of known volume and allowed to expand into the sample chamber.

  • The pressure change is measured, and the volume of the solid sample is calculated using the gas law.

  • The density is then calculated by dividing the mass of the sample by its volume.

Thermogravimetric Analysis (TGA)

Methodology:

The thermal decomposition of Gadolinium(III) nitrate hexahydrate is investigated using thermogravimetric analysis (TGA). This technique measures the change in mass of a sample as a function of temperature.

• Instrumentation: A high-precision thermogravimetric analyzer (e.g., TGA-50, Shimadzu) coupled with a mass spectrometer (MS) for evolved gas analysis can be used.[8]

• Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is placed in an inert crucible (e.g., alumina).

• Procedure: [8]

  • The sample is placed in the TGA furnace.

  • An inert atmosphere (e.g., nitrogen or helium) is established at a constant flow rate (e.g., 75 cm³/min).[8]

  • The sample is heated from ambient temperature to a final temperature (e.g., 1000 °C) at a constant heating rate (e.g., 10 °C/min).[8]

  • The mass of the sample is continuously recorded as a function of temperature.

  • The resulting TGA curve shows mass loss at different temperature ranges, corresponding to dehydration and decomposition events. The evolved gases can be simultaneously analyzed by the coupled MS to identify the decomposition products.

Determination of Solubility

Methodology:

The solubility of Gadolinium(III) nitrate hexahydrate in water can be determined by preparing a saturated solution and measuring the concentration of gadolinium.

• Procedure:

  • An excess amount of high-purity Gadolinium(III) nitrate hexahydrate is added to a known volume of deionized water in a sealed container.

  • The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours).

  • After equilibration, the undissolved solid is allowed to settle.

  • A sample of the supernatant is carefully withdrawn using a filtered syringe to prevent the transfer of any solid particles.

  • The concentration of gadolinium in the filtered solution is then determined using a suitable analytical technique, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES).[5]

Visualizations

The following diagrams illustrate key workflows relevant to the application and quality control of high purity Gadolinium(III) nitrate hexahydrate.

Caption: Workflow for the synthesis of a Gadolinium-based MRI contrast agent.

Caption: Quality control workflow for high purity Gadolinium(III) nitrate hexahydrate.

References

• 1. Synthesis of a Highly Stable Gadolinium Based MRI Contrast Agent [journal.ecust.edu.cn]
• 2. ProChem Gadolinium Nitrate, 99.9% – High-Purity Material [prochemonline.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. srdata.nist.gov [srdata.nist.gov]
• 5. Gadolinium determination in tissue samples by inductively coupled plasma mass spectrometry and inductively coupled plasma atomic emission spectrometry in evaluation of the action of magnetic resonance imaging contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Item - Synthesis and Characterization of a Novel Gadolinium-Based Contrast Agent for Magnetic Resonance Imaging of Myelination - figshare - Figshare [figshare.com]
• 7. metrohm.com [metrohm.com]
• 8. tandfonline.com [tandfonline.com]
• 9. archimer.ifremer.fr [archimer.ifremer.fr]
• 10. researchgate.net [researchgate.net]

A Technical Guide to Gadolinium(III) Nitrate Hexahydrate (CAS: 19598-90-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, experimental applications, and relevant biological interactions of Gadolinium(III) nitrate (B79036) hexahydrate. The information is intended to support research and development activities, particularly in the fields of materials science and drug development.

Core Physicochemical Properties

Gadolinium(III) nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.[1] It serves as a key precursor in the synthesis of various gadolinium-based materials.[2][3] A summary of its key quantitative properties is presented in the table below.

Property	Value	Reference
CAS Number	19598-90-4	[3]
Molecular Formula	Gd(NO₃)₃·6H₂O	[3]
Molecular Weight	451.36 g/mol	[4]
Appearance	White crystals or crystalline powder	[5]
Melting Point	91 °C (decomposes)	[4][6]
Density	2.332 g/mL at 25 °C	[4]
Solubility	Soluble in water	[1]

Experimental Protocols

Determination of Physicochemical Properties

Melting Point Determination (Capillary Method)

A standard method for determining the melting point of a crystalline solid involves using a capillary melting point apparatus.

• Sample Preparation: A small amount of finely powdered Gadolinium(III) nitrate hexahydrate is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a heating block apparatus equipped with a thermometer.

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting range, followed by a slower heating rate (1-2 °C per minute) near the expected melting point for an accurate measurement.

• Observation: The temperatures at which the substance begins to melt and when it becomes completely liquid are recorded as the melting range. For a pure substance, this range is typically narrow.

Density Determination (Pycnometer Method)

The density of a solid can be determined using a pycnometer, a flask with a precise volume.

• Mass of Empty Pycnometer: The mass of the clean and dry pycnometer is accurately measured.

• Mass of Pycnometer with Sample: A known mass of Gadolinium(III) nitrate hexahydrate is added to the pycnometer, and the total mass is measured.

• Mass with Non-reactive Liquid: A liquid in which the solid is insoluble and does not react (e.g., a suitable hydrocarbon) is added to the pycnometer to fill it completely. The total mass is then measured.

• Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with the same non-reactive liquid, and its mass is measured.

• Calculation: The density of the solid is calculated using the masses obtained and the known density of the non-reactive liquid.

Synthesis of Gadolinium Oxide (Gd₂O₃) Nanoparticles

Gadolinium(III) nitrate hexahydrate is a common precursor for the synthesis of gadolinium oxide nanoparticles, which have applications in biomedical imaging and catalysis.[6] The following is a representative hydrothermal synthesis protocol.

• Precursor Solution: An aqueous solution of Gadolinium(III) nitrate hexahydrate (e.g., 0.1 M) is prepared.

• Precipitation: A precipitating agent, such as ammonium (B1175870) hydroxide (B78521) or an organic base, is added to the gadolinium nitrate solution to precipitate gadolinium hydroxide (Gd(OH)₃).

• Hydrothermal Treatment: The resulting suspension is transferred to a sealed autoclave and heated to a specific temperature (e.g., 180-200 °C) for a defined period (e.g., 12-24 hours).

• Washing and Drying: After cooling, the precipitate is collected by centrifugation, washed multiple times with deionized water and ethanol (B145695) to remove impurities, and then dried in an oven.

• Calcination: The dried gadolinium hydroxide powder is calcined in a furnace at a high temperature (e.g., 600-800 °C) to convert it into gadolinium oxide (Gd₂O₃) nanoparticles.

Workflow for the synthesis of Gadolinium Oxide Nanoparticles.

Role in Drug Development and Biological Signaling

Gadolinium-based compounds are extensively used as contrast agents in Magnetic Resonance Imaging (MRI).[7] The paramagnetic properties of the Gd³⁺ ion shorten the relaxation time of water protons in its vicinity, enhancing the image contrast.

Experimental Workflow: Synthesis of a Gadolinium-Based MRI Contrast Agent

The synthesis of a stable and effective MRI contrast agent involves chelating the toxic Gd³⁺ ion to a ligand, often a macrocyclic molecule like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), to prevent its release in vivo.

• Ligand Synthesis/Modification: A suitable chelating ligand, such as a derivative of DOTA, is synthesized or functionalized.

• Chelation Reaction: The ligand is reacted with a gadolinium salt, typically Gadolinium(III) chloride or acetate, in an aqueous solution. The pH is carefully controlled to ensure complete complexation.

• Purification: The resulting gadolinium-chelate complex is purified to remove any unreacted ligand and, crucially, any free, toxic Gd³⁺ ions. This is often achieved using ion-exchange chromatography.

• Characterization and Formulation: The purified contrast agent is characterized to confirm its structure and purity. It is then formulated into a sterile, injectable solution for preclinical and clinical use.

High-level workflow for the synthesis of a Gd-based MRI contrast agent.

Interaction with Cellular Signaling Pathways

Recent research has indicated that free gadolinium ions can influence cellular processes by interacting with key signaling pathways. Notably, Gd³⁺ has been shown to activate the Extracellular signal-regulated kinase (ERK) and Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathways.[2] These pathways are crucial regulators of cell proliferation, survival, and growth.

The proposed mechanism involves the interaction of Gd³⁺ with cell surface receptors or ion channels, leading to the activation of downstream kinases. This activation cascade ultimately results in the phosphorylation of target proteins that regulate gene expression and cellular function.

Logical diagram of Gd³⁺-induced activation of cellular signaling pathways.

Safety and Handling

Gadolinium(III) nitrate hexahydrate is an oxidizing agent and can intensify fires.[8][9] It is also an irritant to the skin, eyes, and respiratory system.[8][9] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should be stored in a cool, dry, well-ventilated area away from combustible materials.[8] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. researchgate.net [researchgate.net]
• 2. Gadolinium-promoted cell cycle progression with enhanced S-phase entry via activation of both ERK and PI3K signaling pathways in NIH 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 5. mt.com [mt.com]
• 6. Analytical Method [keikaventures.com]
• 7. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 8. Synthesis of a gadolinium based-macrocyclic MRI contrast agent for effective cancer diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Paramagnetic Properties of Gadolinium(III) Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the paramagnetic properties of Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O. It delves into the fundamental principles of its paramagnetism, quantitative magnetic susceptibility and relaxivity data, and detailed experimental protocols for their measurement. This document is intended to be a valuable resource for researchers and professionals in the fields of materials science, chemistry, and medicine, particularly those involved in the development of magnetic resonance imaging (MRI) contrast agents.

Core Principles of Paramagnetism in Gadolinium(III)

The strong paramagnetic nature of the Gadolinium(III) ion (Gd³⁺) is the foundation of its utility in magnetic applications. This property arises from its unique electronic structure. The neutral gadolinium atom has an electron configuration of [Xe] 4f⁷ 5d¹ 6s². In its trivalent oxidation state (Gd³⁺), it loses the 5d¹ and 6s² electrons, resulting in the electron configuration [Xe] 4f⁷.[1]

The key to its strong paramagnetism lies in the seven unpaired electrons residing in the 4f orbital.[1][2] Each of these unpaired electrons possesses a magnetic moment due to its intrinsic spin. When placed in an external magnetic field, these individual magnetic moments align with the field, resulting in a net magnetic moment and a strong attraction to the magnet. This behavior is characteristic of paramagnetic materials. The half-filled 4f subshell, with its high number of unpaired electrons and a symmetric S-state (L=0), leads to a large magnetic moment and a long electronic relaxation time, making Gd³⁺ an exceptional candidate for applications requiring strong paramagnetic effects.[2]

Quantitative Magnetic Data

The paramagnetic properties of Gadolinium(III) nitrate hexahydrate can be quantified through its magnetic susceptibility and relaxivity.

Magnetic Susceptibility

Magnetic susceptibility (χ) is a dimensionless quantity that indicates the degree of magnetization of a material in response to an applied magnetic field. For paramagnetic substances, χ is positive. The molar magnetic susceptibility (χₘ) is a critical parameter for characterizing paramagnetic compounds.

The temperature dependence of the magnetic susceptibility of a crystalline powder of Gd(NO₃)₃·6H₂O has been investigated using a SQUID (Superconducting Quantum Interference Device) magnetometer. The material exhibits typical paramagnetic behavior, largely following the Curie Law (χ ∝ 1/T). However, deviations from this law have been observed at temperatures around 100 K and 260 K.[3] At room temperature (300 K), the product of molar magnetic susceptibility and temperature (χₘT) for a dinuclear Gd(III) complex is 15.77 cm³ K mol⁻¹, which is in good agreement with the expected spin-only value for two Gd(III) ions (7.875 cm³ K mol⁻¹ per ion).[4]

Parameter	Value	Conditions
χₘT per Gd(III) ion	~7.84 cm³ K mol⁻¹	T = 300 K[5]
Theoretical Spin-Only Magnetic Moment (μ_s)	7.94 µ_B_	Calculated using μ_s_ = √[n(n+2)], where n=7

Note: The experimental magnetic moment is often slightly larger than the spin-only value due to orbital contributions, though for Gd³⁺ with L=0, this contribution is minimal.

Relaxivity

In the context of MRI, the efficiency of a paramagnetic contrast agent is quantified by its relaxivity (r₁, r₂), which is the change in the relaxation rate (1/T₁ or 1/T₂) of water protons per unit concentration of the contrast agent. T₁ is the longitudinal or spin-lattice relaxation time, and T₂ is the transverse or spin-spin relaxation time.

Gadolinium(III) nitrate hexahydrate, when dissolved in an aqueous solution, releases the hydrated Gd³⁺ ion (aqua Gd³⁺ complex). This species is a potent relaxation agent.

Parameter	Value (s⁻¹mM⁻¹)	Conditions
r₁ of aqua Gd³⁺ complex	34.5	Extracellular solution[6]
r₁ of aqua Gd³⁺ complex	25.4	Intracellular solution[6]

Note: Relaxivity is dependent on several factors, including the magnetic field strength, temperature, and the molecular environment of the Gd³⁺ ion.

Experimental Protocols

Accurate characterization of the paramagnetic properties of Gadolinium(III) nitrate hexahydrate requires precise experimental techniques. The following are detailed protocols for the measurement of magnetic susceptibility and relaxivity.

Measurement of Magnetic Susceptibility

Two common methods for determining magnetic susceptibility are the Evans NMR method (for solutions) and SQUID magnetometry (for solids).

The Evans method is a widely used NMR technique to determine the magnetic susceptibility of a paramagnetic substance in solution.[7] It relies on measuring the change in the chemical shift of a reference compound in the presence of the paramagnetic species.

Materials:

• High-resolution NMR spectrometer

• Coaxial NMR tubes or a single NMR tube with a capillary insert

• Gadolinium(III) nitrate hexahydrate

• Deuterated solvent (e.g., D₂O)

• Inert reference compound with a sharp NMR signal (e.g., tert-butanol)

Procedure:

• Prepare two solutions:

  • Solution A (Paramagnetic Sample): Accurately prepare a solution of Gadolinium(III) nitrate hexahydrate of known concentration (in g/mL) in the deuterated solvent. Add a small amount of the reference compound.

  • Solution B (Reference): Prepare a solution of the reference compound in the same deuterated solvent at the same concentration as in Solution A.

• Sample Loading (Coaxial Tube Method):

  • Fill the inner tube of the coaxial NMR tube with Solution B (reference).

  • Fill the outer tube with Solution A (paramagnetic sample).

• NMR Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum. You will observe two distinct signals for the reference compound.

  • The signal from the reference in the paramagnetic solution (outer tube) will be shifted relative to the signal from the pure reference solution (inner tube).

• Data Analysis:

  • Measure the frequency difference (Δf in Hz) between the two signals of the reference compound.

  • Calculate the mass susceptibility (χ_g_) using the following equation:

    χ_g_ = (3Δf / (2πfm)) + χ_solvent_

    where:

    • Δf is the frequency difference (Hz)

    • f is the spectrometer frequency (Hz)

    • m is the concentration of the paramagnetic substance in g/mL

    • χ_solvent_ is the mass susceptibility of the solvent (a known value)

  • Calculate the molar susceptibility (χₘ) by multiplying the mass susceptibility by the molar mass of the compound.

SQUID magnetometry is an extremely sensitive method for measuring the magnetic properties of solid materials as a function of temperature and applied magnetic field.[2][8][9][10]

Materials:

• SQUID magnetometer

• Crystalline sample of Gadolinium(III) nitrate hexahydrate

• Sample holder (e.g., gelatin capsule or straw)

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the crystalline Gadolinium(III) nitrate hexahydrate.

  • Place the sample in the sample holder and secure it.

• Measurement Setup:

  • Mount the sample holder in the SQUID magnetometer.

  • Evacuate and purge the sample space with helium gas.

• Data Acquisition:

  • Set the desired temperature range (e.g., 2 K to 300 K).

  • Apply a constant magnetic field (e.g., 1 Tesla).

  • Measure the magnetic moment of the sample as the temperature is varied. Measurements can be taken while cooling (zero-field-cooled, ZFC) and then warming (field-cooled, FC).

• Data Analysis:

  • The SQUID magnetometer software will provide the magnetic moment (M).

  • Calculate the magnetization (M) by dividing the magnetic moment by the sample volume.

  • Calculate the magnetic susceptibility (χ) using the formula χ = M/H, where H is the applied magnetic field.

  • Calculate the molar susceptibility (χₘ) by considering the molar mass and density of the sample.

Measurement of Relaxivity (NMR Relaxometry)

NMR relaxometry is used to determine the r₁ and r₂ relaxivities of a paramagnetic substance in solution.

Materials:

• NMR spectrometer with the capability to measure T₁ and T₂ relaxation times

• A series of solutions of Gadolinium(III) nitrate hexahydrate in the solvent of interest (e.g., water) with varying, accurately known concentrations.

Procedure:

• T₁ (Longitudinal Relaxivity, r₁) Measurement:

  • For each concentration, as well as a pure solvent sample, measure the T₁ relaxation time of the solvent protons. The inversion-recovery pulse sequence is a standard method for this.

  • The pulse sequence is typically: 180° pulse - variable delay (τ) - 90° pulse - acquisition.

  • A series of spectra are acquired with varying τ values.

• T₂ (Transverse Relaxivity, r₂) Measurement:

  • For each concentration and the pure solvent, measure the T₂ relaxation time of the solvent protons. The Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence is commonly used for this measurement.

• Data Analysis:

  • For each concentration, calculate the relaxation rates R₁ = 1/T₁ and R₂ = 1/T₂.

  • Plot R₁ versus the concentration of Gadolinium(III) nitrate hexahydrate (in mM).

  • Plot R₂ versus the concentration of Gadolinium(III) nitrate hexahydrate (in mM).

  • The slopes of these plots will be the longitudinal relaxivity (r₁) and transverse relaxivity (r₂), respectively, in units of s⁻¹mM⁻¹.

Visualizations

The following diagrams illustrate the key concepts and workflows related to the paramagnetic properties of Gadolinium(III) nitrate hexahydrate.

Caption: Electronic basis of paramagnetism in the Gd(III) ion.

Caption: Experimental workflow for paramagnetic characterization.

Caption: Logical flow from Gd(III) properties to MRI application.

References

• 1. scielo.br [scielo.br]
• 2. journals.jps.jp [journals.jps.jp]
• 3. Frontiers | Three Gd-based magnetic refrigerant materials with high magnetic entropy: From di-nuclearity to hexa-nuclearity to octa-nuclearity [frontiersin.org]
• 4. A Gadolinium(III) Complex Based on Pyridoxine Molecule with Single-Ion Magnet and Magnetic Resonance Imaging Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gadolinium Complexes as Contrast Agent for Cellular NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. SQUID magnetometry - PLASSMAT [plassmat.cnrs-imn.fr]
• 8. SQUID Magnetometer [crf.iitd.ac.in]
• 9. Institute of Nuclear Physics PAN [ifj.edu.pl]
• 10. researchgate.net [researchgate.net]

Solubility of Gadolinium(III) Nitrate Hexahydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of gadolinium(III) nitrate (B79036) hexahydrate in various organic solvents. Given the limited availability of specific quantitative data for gadolinium(III) nitrate hexahydrate, this document leverages available data for the chemically similar lanthanum(III) nitrate hexahydrate to provide a substantive reference point for researchers. The methodologies for determining solubility and a conceptual workflow for the application of gadolinium compounds as MRI contrast agents are also detailed.

Introduction to Gadolinium(III) Nitrate Hexahydrate

Gadolinium(III) nitrate hexahydrate, with the chemical formula Gd(NO₃)₃·6H₂O, is a white, crystalline, and hygroscopic solid.[1] It is a salt of the rare earth metal gadolinium, which is known for its high magnetic moment. This property makes its compounds particularly useful as contrast agents in Magnetic Resonance Imaging (MRI) to enhance the visibility of internal body structures.[2] The solubility of this compound is a critical parameter for its application in various fields, including in the preparation of precursor solutions for materials synthesis and in the formulation of pharmaceuticals. While it is known to be highly soluble in water, its solubility in organic solvents is less documented but equally important for many chemical processes.[2][3][4]

Quantitative Solubility Data

Table 1: Solubility of Lanthanum(III) Nitrate Hexahydrate in Selected Organic Solvents at 25°C

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)
Methanol	CH₃OH	155.8
Ethanol	C₂H₅OH	125.6
1-Propanol	C₃H₇OH	89.4
2-Propanol	C₃H₇OH	65.2
1-Butanol	C₄H₉OH	72.9
Acetone	C₃H₆O	108.3
Ethyl Acetate	C₄H₈O₂	35.7
Diethyl Ether	C₄H₁₀O	1.2

Data extracted from "A STUDY OF LANTHANUM NITRATE 6-HYDRATE IN NON-AQUEOUS SOLVENTS" by Dorothy Ann Palmer, a PhD thesis from the University of Illinois, 1953.[5]

Experimental Protocols for Solubility Determination

The determination of the solubility of a compound like gadolinium(III) nitrate hexahydrate in organic solvents involves several established methods. A general experimental workflow is outlined below.

Isothermal Equilibrium Method

A common and reliable method for determining solubility is the isothermal equilibrium method. This procedure involves the following steps:

• Preparation of Supersaturated Solution: An excess amount of the solute, gadolinium(III) nitrate hexahydrate, is added to a known volume of the organic solvent in a sealed container.

• Equilibration: The container is placed in a constant-temperature bath and agitated for an extended period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the agitation is stopped, and the solid phase is allowed to settle. A sample of the clear, saturated supernatant is then carefully withdrawn using a syringe fitted with a filter to prevent the transfer of any solid particles.

• Concentration Analysis: The concentration of the gadolinium salt in the sampled solution is then determined using a suitable analytical technique. Common methods include:

  • Gravimetric Analysis: The solvent is evaporated from a known mass of the solution, and the mass of the remaining solid residue is determined.

  • Titration: The concentration of the gadolinium(III) ion can be determined by complexometric titration with a standard solution of a chelating agent like EDTA.

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): This is a highly sensitive method for determining the concentration of metal ions in a solution.[6]

  • UV-Vis Spectroscopy: If the gadolinium salt or a complex of it has a characteristic absorbance, its concentration can be determined by measuring the absorbance at a specific wavelength.

Solvent Extraction Technique

Solvent extraction can also be employed to study the partitioning of lanthanide nitrates between an aqueous phase and an immiscible organic phase, which can provide insights into their relative solubilities and complex formation.[7] This involves:

• Preparation of Phases: An aqueous solution containing the lanthanide nitrate and an immiscible organic solvent are prepared.

• Extraction: The two phases are mixed vigorously to facilitate the transfer of the solute from one phase to the other until equilibrium is reached.

• Phase Separation: The mixture is allowed to separate into two distinct layers.

• Analysis: The concentration of the lanthanide in both phases is determined to calculate the distribution coefficient, which is related to its solubility in the organic phase.

Visualization of Logical Relationships

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of gadolinium(III) nitrate hexahydrate using the isothermal equilibrium method.

Solubility Determination Workflow

Conceptual Pathway for MRI Contrast Agent Application

Gadolinium(III) nitrate hexahydrate serves as a precursor for the synthesis of gadolinium-based MRI contrast agents. The logical relationship from the soluble salt to its function in medical imaging is depicted below.

MRI Contrast Agent Application Pathway

Conclusion

While direct quantitative solubility data for gadolinium(III) nitrate hexahydrate in organic solvents remains a gap in the scientific literature, the data available for lanthanum(III) nitrate hexahydrate offers a valuable and scientifically sound approximation. The experimental protocols outlined in this guide provide a clear framework for researchers to determine the solubility of this compound in their specific solvent systems of interest. Understanding the solubility is paramount for the effective use of gadolinium(III) nitrate hexahydrate as a precursor in the synthesis of advanced materials and as a key component in the development of next-generation medical imaging agents.

References

• 1. Lanthanum nitrate hexahydrate | H12LaN3O15 | CID 16211478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ProChem Gadolinium Nitrate, 99.9% – High-Purity Material [prochemonline.com]
• 3. americanelements.com [americanelements.com]
• 4. Gadolinium(III) nitrate, hexahydrate (1:3:6) | GdH12N3O15 | CID 209258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 6. Speciation of lanthanide ions in the organic phase after extraction from nitrate media by basic extractants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of stability constants of lanthanide nitrate complex formation using a solvent extraction technique [inis.iaea.org]

An In-depth Technical Guide to the Hydrolysis of Gadolinium(III) Nitrate Hexahydrate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O, in aqueous solutions. Understanding the hydrolytic behavior of the gadolinium(III) ion (Gd³⁺) is critical for numerous applications, including the development and safety assessment of gadolinium-based contrast agents (GBCAs) for magnetic resonance imaging (MRI), the design of advanced materials, and in nuclear technology. This document details the thermodynamics of Gd³⁺ hydrolysis, experimental protocols for its characterization, and the resulting speciation as a function of aqueous conditions.

Introduction to Gadolinium(III) Hydrolysis

The gadolinium(III) ion, a member of the lanthanide series, exists in aqueous solution as a hydrated aqua ion, predominantly [Gd(H₂O)₈]³⁺ at acidic pH (typically below pH 2). As the pH of the solution increases, the coordinated water molecules undergo deprotonation, leading to the formation of a series of soluble aqua-hydroxy complexes and eventually the precipitation of gadolinium(III) hydroxide, Gd(OH)₃. This process, known as hydrolysis, is a fundamental aspect of gadolinium's aqueous chemistry and significantly influences its bioavailability, toxicity, and the stability of its chelates.

The hydrolysis of Gd³⁺ can be represented by the following general equilibrium reactions:

• p Gd³⁺ + q H₂O ⇌ Gdₚ(OH)ₙ³ᵖ⁻ⁿ + n H⁺

For mononuclear species (p=1), the stepwise hydrolysis can be written as:

• Gd³⁺ + H₂O ⇌ [Gd(OH)]²⁺ + H⁺

• [Gd(OH)]²⁺ + H₂O ⇌ [Gd(OH)₂]⁺ + H⁺

• [Gd(OH)₂]⁺ + H₂O ⇌ Gd(OH)₃(s) + H⁺

The formation of these hydrolyzed species is governed by their respective equilibrium constants, which are highly dependent on factors such as temperature, ionic strength, and the nature of the background electrolyte. In drug development, particularly for GBCAs, the hydrolysis of gadolinium is a competing reaction to chelation. The release of free Gd³⁺ from a contrast agent, followed by its hydrolysis and potential precipitation, is a primary concern due to the toxicity associated with the free ion.

Quantitative Data on Gadolinium(III) Hydrolysis

The hydrolysis of the gadolinium(III) ion has been quantitatively studied under various conditions. The equilibrium constants are typically expressed as hydrolysis constants (K) or their negative logarithms (pK). The following tables summarize key quantitative data from the literature.

Table 1: Hydrolysis Constants of Gadolinium(III) in Aqueous Solutions

Equilibrium Reaction	Constant	Value (log K) at 298 K (25 °C)	Ionic Strength (M)	Reference
Gd³⁺ + H₂O ⇌ [Gd(OH)]²⁺ + H⁺	-pK₁₁	-7.87 ± 0.05	0	[1]
Gd³⁺ + 2H₂O ⇌ [Gd(OH)₂]⁺ + 2H⁺	-pK₂₁	-15.16 ± 0.09	0	[2]
2Gd³⁺ + 2H₂O ⇌ [Gd₂(OH)₂]⁴⁺ + 2H⁺	-log β₂₂	-14.16 ± 0.20	0	[3]
3Gd³⁺ + 5H₂O ⇌ [Gd₃(OH)₅]⁴⁺ + 5H⁺	-log β₃₅	-33.0 ± 0.3	0	[3]
Gd(OH)₃(s) + 3H⁺ ⇌ Gd³⁺ + 3H₂O	p*Kₛ₀	17.20 ± 0.48	0	[3]

Table 2: Temperature Dependence of Gadolinium(III) Hydrolysis Constants in H₂O [1][2]

Constant	25 °C (298 K)	70 °C (343 K)
pK₁₁	7.87 ± 0.02	7.55 ± 0.03
pK₂₁	15.16 ± 0.09	13.04 ± 0.03
-p*Kₛ₀	-19.32 ± 0.03	-16.16 ± 0.04

Experimental Protocols for Studying Gadolinium(III) Hydrolysis

The determination of hydrolysis constants and the characterization of gadolinium species in solution require precise experimental techniques. Potentiometric titration is the most common method for determining equilibrium constants, while spectroscopic methods provide valuable information on the structure and concentration of the species formed.

Potentiometric Titration

Objective: To determine the hydrolysis constants of Gd³⁺ by monitoring the change in hydrogen ion concentration upon the addition of a base to a solution of gadolinium(III) nitrate.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Gadolinium(III) nitrate hexahydrate of known concentration (e.g., 0.1 M) in deionized water. The exact concentration should be standardized, for example, by complexometric titration with EDTA.

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH or KOH) that is free of carbonate.

  • Prepare a background electrolyte solution (e.g., 0.1 M LiCl or NaNO₃) to maintain a constant ionic strength throughout the titration.[4]

• Apparatus:

  • A high-precision pH meter or potentiometer with a resolution of 0.1 mV.

  • A glass electrode and a reference electrode (e.g., Ag/AgCl) or a combination pH electrode.

  • A thermostated, double-walled titration vessel to maintain a constant temperature (e.g., 25.0 ± 0.1 °C).

  • A calibrated burette or an automatic titrator for the precise addition of the titrant.

  • A nitrogen or argon gas inlet to blanket the solution and prevent the ingress of atmospheric CO₂.

• Procedure:

  • Pipette a known volume of the Gd(NO₃)₃ stock solution into the titration vessel.

  • Add the background electrolyte to achieve the desired ionic strength.

  • Start bubbling the inert gas through the solution.

  • Calibrate the electrode system in terms of hydrogen ion concentration using strong acid-strong base titrations under the same ionic strength and temperature conditions.

  • Begin the titration by adding small, precise increments of the standardized base.

  • Record the potential (mV) or pH reading after each addition, ensuring the reading is stable before proceeding. The hydrolysis of gadolinium typically starts around pH 5.[4]

  • Continue the titration until a precipitate is formed, indicated by unstable readings.

• Data Analysis:

  • The collected data (volume of titrant vs. potential/pH) is processed using a suitable computer program such as SUPERQUAD or Hyperquad.[4]

  • These programs refine the hydrolysis model and calculate the overall formation constants (β) for the various hydrolyzed species by minimizing the difference between the experimental and calculated titration curves.

Spectroscopic Methods

Spectroscopic techniques can be used to identify and quantify the different gadolinium species present in solution as a function of pH.

Objective: To monitor the formation of gadolinium-hydroxy species by observing changes in the UV-Vis absorption spectrum.

Methodology:

• Sample Preparation: Prepare a series of solutions containing a fixed concentration of Gd(NO₃)₃ and the background electrolyte, with the pH adjusted across a range (e.g., pH 2 to 9).

• Measurement: Record the UV-Vis absorption spectrum for each solution. The formation of hydrolyzed species may lead to changes in the absorbance, particularly in the UV region.

• Analysis: The spectral data can be analyzed to determine the concentration of different species at each pH, which can then be used to calculate stability constants. This method is often used in conjunction with potentiometric titration.[4]

Objective: To probe the local coordination environment of the Gd³⁺ ion, which changes upon hydrolysis.

Methodology:

• Sample Preparation: Prepare solutions of Gd(NO₃)₃ at different pH values, as in the UV-Vis method. The samples are typically frozen to obtain well-resolved spectra.

• Measurement: Record the EPR spectrum for each sample. The shape and features of the EPR spectrum are sensitive to the symmetry of the coordination sphere around the Gd³⁺ ion.

• Analysis: Changes in the EPR spectrum with increasing pH can indicate the formation of different hydrolyzed species, such as [Gd(OH)]²⁺ and [Gd(OH)₂]⁺.[5]

Visualizations of Hydrolysis Pathways and Experimental Workflows

Gadolinium(III) Hydrolysis Pathway

The following diagram illustrates the stepwise hydrolysis of the gadolinium(III) aqua ion in an aqueous solution as the pH increases.

Caption: Stepwise hydrolysis of the Gd(III) aqua ion with increasing pH.

Experimental Workflow for Potentiometric Titration

This diagram outlines the typical workflow for determining gadolinium hydrolysis constants using potentiometric titration.

Caption: Workflow for determining Gd(III) hydrolysis constants.

Conclusion

The hydrolysis of Gadolinium(III) nitrate hexahydrate is a fundamental process that dictates the speciation and behavior of gadolinium in aqueous environments. This guide has summarized the key thermodynamic data, provided detailed experimental protocols for characterization, and visualized the hydrolysis pathway and experimental workflow. For researchers in drug development, a thorough understanding of these principles is paramount for designing safe and effective gadolinium-based contrast agents with high kinetic and thermodynamic stability to minimize the in vivo release of toxic free Gd³⁺ ions. The data and methods presented herein serve as a valuable resource for further research and development in the fields of medicinal chemistry, materials science, and environmental science.

References

• 1. Hydrolysis of gadolinium(III) in light and heavy water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nibib.nih.gov [nibib.nih.gov]
• 3. cost-nectar.eu [cost-nectar.eu]
• 4. researchgate.net [researchgate.net]
• 5. Gadolinium-based Contrast Agent Biodistribution and Speciation in Rats: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of MRI Contrast Agents Using Gadolinium(III) Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadolinium-based contrast agents (GBCAs) are essential tools in magnetic resonance imaging (MRI), enhancing the visualization of tissues and pathologies by altering the relaxation times of water protons. The efficacy and safety of these agents are critically dependent on the stable chelation of the paramagnetic gadolinium(III) ion (Gd³⁺) by a ligand. This document provides detailed protocols for the synthesis of two common classes of GBCAs, one based on a macrocyclic ligand (DOTA) and the other on a linear ligand (DTPA), using gadolinium(III) nitrate (B79036) hexahydrate as the precursor.

Free Gd³⁺ is toxic, and therefore, the synthesis of GBCAs focuses on creating a stable complex that can be safely administered and efficiently excreted from the body. The choice of chelating agent, such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) or DTPA (diethylenetriaminepentaacetic acid), significantly influences the stability and safety profile of the resulting contrast agent. Macrocyclic agents like Gd-DOTA generally exhibit higher thermodynamic and kinetic stability compared to linear agents like Gd-DTPA.

These application notes provide step-by-step procedures for the synthesis, purification, and characterization of these contrast agents, along with expected quantitative data to guide researchers in this field.

Experimental Protocols

Protocol 1: Synthesis of Gadoterate (Gd-DOTA)

This protocol details the synthesis of Gadoterate, a macrocyclic MRI contrast agent, from gadolinium(III) nitrate hexahydrate and DOTA.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA)

• Deionized water

• Hydrochloric acid (HCl), 1 M solution

• Sodium hydroxide (B78521) (NaOH), 1 M solution

• Cation exchange resin (e.g., Dowex 50W-X8)

• Xylenol orange indicator

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dissolution of Reactants:

  • In a clean round-bottom flask, dissolve DOTA in deionized water.

  • In a separate beaker, dissolve an equimolar amount of Gadolinium(III) nitrate hexahydrate in deionized water.

• Complexation Reaction:

  • Slowly add the gadolinium(III) nitrate solution to the DOTA solution with continuous stirring.

  • Adjust the pH of the reaction mixture to 6.5-7.0 using a 1 M NaOH solution. The pH should be monitored closely as it is critical for the complexation reaction.

  • Heat the reaction mixture to 80-90°C and maintain this temperature for 4-6 hours with constant stirring to ensure complete complexation.

• Purification to Remove Free Gadolinium:

  • Cool the reaction mixture to room temperature.

  • Prepare a column with a cation exchange resin and wash it thoroughly with deionized water.

  • Pass the reaction mixture through the cation exchange column. The Gd-DOTA complex will elute, while any unreacted, toxic free Gd³⁺ ions will be retained by the resin.

  • Collect the eluate.

• Verification of Free Gadolinium Removal:

  • To a small sample of the eluate, add a few drops of xylenol orange indicator solution.

  • The absence of a color change (remaining yellow/orange) indicates the successful removal of free Gd³⁺. A change to red would indicate the presence of free Gd³⁺, necessitating a repeat of the purification step.

• Isolation of the Product:

  • The purified Gd-DOTA solution can be concentrated by rotary evaporation.

  • The concentrated solution can then be precipitated by adding an excess of a water-miscible organic solvent like ethanol or acetone.

  • The resulting white precipitate is collected by filtration, washed with diethyl ether, and dried under vacuum to yield the final Gd-DOTA product.

Protocol 2: Synthesis of Gadopentetate (Gd-DTPA)

This protocol outlines the synthesis of Gadopentetate, a linear MRI contrast agent, using gadolinium(III) nitrate hexahydrate and DTPA.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

• Diethylenetriaminepentaacetic acid (DTPA)

• Deionized water

• Sodium hydroxide (NaOH), 1 M solution

• Cation exchange resin (e.g., Amberlite IR-120)

• Ethanol

Procedure:

• Reactant Preparation:

  • Suspend DTPA in deionized water in a round-bottom flask.

  • Dissolve an equimolar amount of Gadolinium(III) nitrate hexahydrate in deionized water in a separate beaker.

• Chelation Reaction:

  • Slowly add the gadolinium(III) nitrate solution to the DTPA suspension while stirring vigorously.

  • Adjust the pH of the mixture to approximately 7.0 by the dropwise addition of 1 M NaOH solution.

  • Heat the reaction mixture to 60-70°C and stir for 2-3 hours. The solution should become clear as the complex forms.

• Purification:

  • After cooling to room temperature, pass the solution through a prepared cation exchange resin column to remove any unchelated Gd³⁺ ions.

  • Wash the column with deionized water and combine the eluates.

• Product Isolation:

  • Concentrate the eluate using a rotary evaporator.

  • Precipitate the Gd-DTPA complex by adding a large volume of ethanol.

  • Filter the white precipitate, wash with ethanol, and dry under vacuum.

Data Presentation

The following tables summarize typical quantitative data for the synthesized contrast agents.

Table 1: Synthesis and Purity Data

Contrast Agent	Chelator	Typical Yield (%)	Purity (by HPLC) (%)	Free Gd³⁺ (by ICP-MS)
Gadoterate	DOTA	85-95	>99	<0.1%
Gadopentetate	DTPA	80-90	>99	<0.1%

Table 2: Relaxivity Data

Relaxivity is a measure of the efficiency of a contrast agent in enhancing the relaxation rates of water protons and is a key indicator of its performance.

Contrast Agent	r₁ Relaxivity (mM⁻¹s⁻¹) at 1.5 T, 37°C	r₂ Relaxivity (mM⁻¹s⁻¹) at 1.5 T, 37°C
Gadoterate (Gd-DOTA)	3.4 - 4.5	4.5 - 6.0
Gadopentetate (Gd-DTPA)	3.8 - 4.9	5.0 - 6.5

Characterization

A thorough characterization of the synthesized contrast agents is crucial to ensure their quality, stability, and safety.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product and to detect any unreacted starting materials or byproducts.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Employed to quantify the amount of gadolinium in the final product and to ensure that the concentration of free, unchelated Gd³⁺ is below the acceptable safety limits.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the structure of the ligand and the final complex.

• Relaxometry: Measurement of r₁ and r₂ relaxivities is performed using an NMR spectrometer or a dedicated relaxometer to assess the efficacy of the contrast agent.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of gadolinium-based MRI contrast agents.

Application Notes and Protocols: Doping of ZnO Nanoparticles with Gadolinium(III) Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis, characterization, and biomedical application of Gadolinium (Gd)-doped Zinc Oxide (ZnO) nanoparticles. The inclusion of gadolinium into the ZnO crystal lattice imparts unique magnetic and optical properties, making these nanoparticles promising candidates for various applications, including contrast agents in Magnetic Resonance Imaging (MRI) and as therapeutic agents in cancer treatment.

Synthesis Protocols

Two common methods for synthesizing Gd-doped ZnO nanoparticles are the co-precipitation and sol-gel methods. Gadolinium(III) nitrate (B79036) hexahydrate is a frequently used precursor for the gadolinium dopant.

Co-precipitation Method

This method is valued for its simplicity and scalability. It involves the simultaneous precipitation of zinc and gadolinium hydroxides from a solution, followed by thermal decomposition to form the doped oxide nanoparticles.

Protocol:

• Precursor Solution Preparation:

  • Prepare a 0.2 M aqueous solution of zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) in deionized water.[1]

  • Prepare a separate aqueous solution of gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O). The concentration will depend on the desired doping percentage. For example, to achieve a 3 mol% doping, the molar ratio of Gd³⁺ to Zn²⁺ should be 3:97.

  • Mix the zinc nitrate and gadolinium nitrate solutions together and stir continuously.

• Precipitation:

  • Prepare a 2 M solution of sodium hydroxide (B78521) (NaOH) as the precipitating agent.[2]

  • Add the NaOH solution dropwise to the mixed metal nitrate solution under vigorous stirring. A white precipitate of mixed hydroxides will form.[2][3][4]

  • Continue stirring the solution at room temperature for 30 minutes, then heat it to 80°C for 5 hours to age the precipitate.[3]

• Washing and Drying:

  • Separate the precipitate from the solution by centrifugation.

  • Wash the precipitate multiple times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts like sodium nitrate.[1][2][3] Thorough washing is critical to ensure the purity of the final product.[1]

  • Dry the washed precipitate in a hot-air oven at 80-120°C for several hours until completely dry.[2][3]

• Calcination:

  • Calcine the dried powder in a furnace at a temperature between 300°C and 500°C for 2 hours.[2][3] This step converts the hydroxide precipitate into Gd-doped ZnO nanoparticles.

  • Allow the furnace to cool down to room temperature before collecting the final nanoparticle powder.

Sol-Gel Method

The sol-gel method offers excellent control over particle size, morphology, and homogeneity.

Protocol:

• Sol Preparation:

  • Dissolve zinc nitrate hexahydrate and the desired amount of gadolinium(III) nitrate hexahydrate in a solvent like ethanol.

  • In a separate container, prepare a solution of a gelling agent, such as sodium dodecyl sulphate, in aqueous media.[5]

• Gel Formation:

  • Slowly add the metal precursor solution to the gelling agent solution under constant stirring.

  • Continue stirring until a stable sol is formed, and then allow it to age to form a gel.

• Drying and Calcination:

  • Dry the gel in an oven to remove the solvent.

  • Calcine the dried gel at a suitable temperature (e.g., 500°C for 2 hours) to obtain the crystalline Gd-doped ZnO nanoparticles.[6]

Characterization Protocols

Proper characterization is essential to confirm successful doping and to understand the physicochemical properties of the synthesized nanoparticles.

X-Ray Diffraction (XRD) for Structural Analysis

XRD is used to determine the crystal structure, phase purity, and average crystallite size of the nanoparticles.

Protocol:

• Sample Preparation: Prepare a thin film of the nanoparticle powder on a low-background substrate.[7]

• Data Acquisition:

  • Place the sample in a powder X-ray diffractometer.

  • Scan the sample over a 2θ range (e.g., 20° to 80°) using Cu-Kα radiation (λ = 1.5406 Å).

• Data Analysis:

  • Phase Identification: Compare the obtained diffraction peaks with standard JCPDS (Joint Committee on Powder Diffraction Standards) files for ZnO to confirm the hexagonal wurtzite structure. The absence of peaks corresponding to Gd₂O₃ or other phases indicates successful incorporation of Gd into the ZnO lattice.[6][8]

  • Crystallite Size Estimation: Use the Scherrer equation to calculate the average crystallite size (D): D = Kλ / (β cosθ) Where:

    • K is the shape factor (typically ~0.9).

    • λ is the X-ray wavelength.

    • β is the full width at half maximum (FWHM) of the diffraction peak in radians.

    • θ is the Bragg diffraction angle.[9] An increase in peak broadening with higher doping can indicate a decrease in crystallite size.[10][11]

UV-Visible (UV-Vis) Spectroscopy for Optical Properties

UV-Vis spectroscopy is used to determine the optical absorption properties and to estimate the bandgap energy of the nanoparticles.

Protocol:

• Sample Preparation: Disperse a small amount of the nanoparticle powder in a suitable solvent (e.g., ethanol or deionized water) using sonication to obtain a stable colloidal suspension.[12]

• Data Acquisition:

  • Place the suspension in a quartz cuvette.

  • Record the absorption spectrum using a UV-Vis spectrophotometer, typically in the range of 250-800 nm.[13]

• Data Analysis:

  • Absorption Peak: Identify the characteristic excitonic absorption peak for ZnO, which is typically below 400 nm.[13][14][15]

  • Bandgap Energy (Eg): Calculate the bandgap energy using the Tauc plot method. The relationship between the absorption coefficient (α), photon energy (hν), and bandgap is given by: (αhν)² = A(hν - Eg) Where A is a constant. Plot (αhν)² versus hν and extrapolate the linear portion of the curve to the hν axis to determine Eg. A blue shift (increase in Eg) or red shift (decrease in Eg) can be observed depending on the doping concentration and resulting particle size.[2]

Quantitative Data Summary

The properties of Gd-doped ZnO nanoparticles are highly dependent on the gadolinium concentration. The following tables summarize typical quantitative data from the literature.

Table 1: Structural and Optical Properties vs. Gd Doping Concentration

Gd Doping (mol%)	Average Crystallite Size (nm)	Lattice Parameter 'a' (Å)	Lattice Parameter 'c' (Å)	Bandgap Energy (Eg) (eV)	Reference
0 (Pure ZnO)	25 - 45	3.2518	5.2095	3.13 - 3.37	[2][6][8][16]
2	~34	-	-	-	[8]
3	-	-	-	3.16	[2]
5	~28	3.2524	5.2095	-	[6][8]
10	~23	-	-	-	[8]
15	~21	-	-	-	[8]

Note: Variations in synthesis methods can lead to different results.

Table 2: Magnetic Properties vs. Gd Doping Concentration

Gd Doping (mol%)	Magnetic Behavior	Saturation Magnetization (emu/g)	Reference
0 (Pure ZnO)	Diamagnetic/Weak Ferromagnetic	~0.001	[8]
2	Ferromagnetic	~0.006	[8]
3.5	Ferromagnetic	~0.05	[17]
5	Ferromagnetic	~0.007	[8]
10	Ferromagnetic	~0.075	[8]
15	Ferromagnetic	~0.176	[8]

Note: The emergence of room temperature ferromagnetism is a key feature of Gd-doping.[8][17]

Application Notes & Protocols

Application as an MRI Contrast Agent

Gd³⁺ ions are highly paramagnetic and can significantly shorten the longitudinal relaxation time (T1) of water protons, making Gd-doped ZnO nanoparticles effective T1-weighted MRI contrast agents.[18] This leads to a brighter signal (positive contrast) in MR images.[18][19]

Protocol: In Vitro MRI Phantom Study

• Phantom Preparation:

  • Disperse the Gd-doped ZnO nanoparticles in water or a 1% agarose (B213101) gel at varying Gd³⁺ concentrations (e.g., 0 to 0.1 mM).[19]

  • Transfer the suspensions into MRI-compatible tubes (e.g., microcentrifuge tubes).

  • Place the tubes in a phantom holder.

• MRI Acquisition:

  • Place the phantom in the MRI scanner.

  • Acquire T1-weighted images using a suitable pulse sequence (e.g., spin-echo).

  • Measure the signal intensity in a region of interest (ROI) for each concentration.

• Data Analysis:

  • Calculate the longitudinal relaxivity (r1), which is a measure of the contrast agent's efficiency. The relationship is: 1/T₁ = 1/T₁‚₀ + r₁[C] Where:

    • T₁ is the measured longitudinal relaxation time.

    • T₁‚₀ is the relaxation time of the medium without the contrast agent.

    • [C] is the molar concentration of Gd³⁺.

  • Plot 1/T₁ versus [C]. The slope of the resulting line is the r1 relaxivity in units of mM⁻¹s⁻¹. A higher r1 value indicates a more effective T1 contrast agent.[18]

Application as an Anticancer Agent

ZnO nanoparticles have demonstrated selective cytotoxicity towards cancer cells, an effect that can be harnessed for therapeutic purposes.[20][21] The primary mechanism is believed to be the generation of reactive oxygen species (ROS), which induces oxidative stress and triggers apoptosis (programmed cell death).[20][22]

Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability.

• Cell Culture:

  • Seed cancer cells (e.g., human liver cancer HepG2 or lung cancer A549) in a 96-well plate at a density of approximately 1 x 10⁴ cells/well.[20]

  • Incubate for 24 hours to allow for cell attachment.

• Nanoparticle Treatment:

  • Prepare suspensions of Gd-doped ZnO nanoparticles in the cell culture medium at various concentrations (e.g., 5, 10, 25, 50, 100 µg/mL). Sonicate the suspensions to ensure they are well-dispersed.[20]

  • Remove the old medium from the wells and replace it with the nanoparticle-containing medium. Include a control group of cells not exposed to nanoparticles.

  • Incubate the cells for a specific period (e.g., 24 or 48 hours).[20][23]

• MTT Assay:

  • Remove the nanoparticle-containing medium and add fresh medium containing MTT solution (0.5 mg/mL).[20][24]

  • Incubate for 3-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.[19][20]

• Data Analysis:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm.

  • Calculate cell viability as a percentage relative to the untreated control cells: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot cell viability versus nanoparticle concentration to determine the dose-dependent cytotoxic effect and calculate the IC₅₀ value (the concentration required to inhibit 50% of cell growth).

References

• 1. banglajol.info [banglajol.info]
• 2. Synthesis of Gd/N co-doped ZnO for enhanced UV-vis and direct solar-light-driven photocatalytic degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optical and magnetic studies on Gd doped ZnO nanoparticles synthesized by co-precipitation method: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. youtube.com [youtube.com]
• 5. asianpubs.org [asianpubs.org]
• 6. mdpi.com [mdpi.com]
• 7. azooptics.com [azooptics.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. files01.core.ac.uk [files01.core.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Engineering Gd-loaded nanoparticles to enhance MRI sensitivity via T1 shortening - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scribd.com [scribd.com]
• 20. Zinc oxide nanoparticles selectively induce apoptosis in human cancer cells through reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Biomedical Applications of Zinc Oxide Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Frontiers | Cytotoxic Potential of Biogenic Zinc Oxide Nanoparticles Synthesized From Swertia chirayita Leaf Extract on Colorectal Cancer Cells [frontiersin.org]

Application Notes and Protocols for Gadolinium(III) Nitrate Hexahydrate in Catalysis

Introduction

Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O, is a water-soluble, crystalline rare-earth metal salt. While extensively utilized as a precursor for the synthesis of gadolinium-based materials such as oxides for photocatalysis and as a contrast agent in magnetic resonance imaging (MRI), its direct application as a catalyst in organic synthesis is an area of growing interest. As a hard Lewis acid, the Gd(III) ion can effectively activate carbonyl groups and other functionalities, facilitating a variety of organic transformations. Lanthanide nitrates, in general, are recognized for their low toxicity and efficacy under mild reaction conditions, positioning them as valuable catalysts in green chemistry.

This document provides a detailed protocol for the use of Gadolinium(III) nitrate hexahydrate as a Lewis acid catalyst in the one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones via the Biginelli reaction. This multicomponent reaction is of significant importance in medicinal chemistry due to the diverse pharmacological activities of the resulting dihydropyrimidine (B8664642) scaffold.

Key Applications

• Lewis Acid Catalysis: Activates carbonyl compounds for nucleophilic attack in reactions such as multicomponent reactions (e.g., Biginelli reaction), condensations, and cycloadditions.

• Precursor for Heterogeneous Catalysts: Serves as a starting material for the synthesis of gadolinium oxide (Gd₂O₃) nanoparticles, which are effective photocatalysts for the degradation of organic pollutants.[1]

• Doping Agent: Used to dope (B7801613) other metal oxide nanoparticles to enhance their magnetic or catalytic properties.

Representative Application: Catalysis of the Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation involving an aldehyde, a β-ketoester, and urea (B33335) (or thiourea) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). This reaction is typically acid-catalyzed, and lanthanide salts have proven to be effective Lewis acid catalysts for this transformation. While specific literature on Gadolinium(III) nitrate hexahydrate for this reaction is emerging, the following protocol is based on established procedures for similar lanthanide nitrate catalysts.

Experimental Protocol: Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

• Aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Urea or Thiourea (B124793)

• Solvent (e.g., ethanol (B145695), acetonitrile, or solvent-free)

• Round-bottom flask

• Magnetic stirrer and hotplate

• Reflux condenser (if heating in solvent)

• Thin-layer chromatography (TLC) plates

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine the aldehyde (1.0 mmol), the β-ketoester (1.0 mmol), and urea or thiourea (1.2 mmol).

• Catalyst Addition: Add Gadolinium(III) nitrate hexahydrate (0.1 mmol, 10 mol%) to the reaction mixture.

• Reaction Conditions:

  • Solvent-Free: Gently heat the mixture with stirring in an oil bath at 80-100 °C.

  • With Solvent: Add 5-10 mL of a suitable solvent (e.g., ethanol or acetonitrile) and heat the mixture to reflux with stirring.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting materials are consumed (typically 1-4 hours).

• Work-up:

  • If the reaction was performed neat, cool the mixture to room temperature. Add 10 mL of cold water and stir vigorously until a solid precipitate forms.

  • If a solvent was used, cool the reaction mixture to room temperature and pour it into 20 mL of crushed ice or cold water. A solid product should precipitate.

• Isolation and Purification:

  • Collect the solid product by vacuum filtration and wash it with cold water.

  • Recrystallize the crude product from hot ethanol to obtain the pure 3,4-dihydropyrimidin-2(1H)-one.

  • Dry the purified product in a desiccator.

Data Presentation: Representative Yields for Lanthanide-Catalyzed Biginelli Reaction

The following table summarizes typical yields and reaction times for the Biginelli reaction using various aromatic aldehydes, catalyzed by lanthanide compounds under solvent-free conditions at 100°C. This data is representative of the expected performance of Gadolinium(III) nitrate hexahydrate under similar conditions.

Entry	Aldehyde	β-Dicarbonyl Compound	Urea/Thiourea	Time (min)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Urea	60	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	75	95
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	60	90
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	90	88
5	3-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	120	85
6	Benzaldehyde	Ethyl acetoacetate	Thiourea	90	90
7	4-Chlorobenzaldehyde	Ethyl acetoacetate	Thiourea	100	93

Note: The data presented is a representative summary based on similar lanthanide catalysts and may vary for Gadolinium(III) nitrate hexahydrate.

Visualizations

Experimental Workflow

General workflow for the Gadolinium(III) nitrate hexahydrate catalyzed Biginelli reaction.

Proposed Catalytic Cycle

Proposed catalytic cycle for the Lewis acid-catalyzed Biginelli reaction.

References

• 1. Gadolinium Oxide as a Catalyst for Chemical Synthesis [stanfordmaterials.com]

Application Notes and Protocols: Preparation and Use of Gadolinium(III) Nitrate Hexahydrate Solutions for NMR Spectroscopy

Introduction

Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O, is a paramagnetic salt increasingly utilized in Nuclear Magnetic Resonance (NMR) spectroscopy as a relaxation agent.[1] Its paramagnetic nature, arising from the seven unpaired electrons of the Gd³⁺ ion, can significantly decrease the longitudinal (T₁) and transverse (T₂) relaxation times of nuclei in a sample.[2][3] This property is particularly advantageous in modern NMR-based research, such as metabolomics, where it can lead to enhanced signal sensitivity and a reduction in the total experiment time.[2][3][4] By shortening relaxation delays, more scans can be acquired in a given period, improving the signal-to-noise ratio, which is especially beneficial for detecting low-abundance metabolites.[2] This document provides detailed protocols for the preparation and use of Gadolinium(III) nitrate hexahydrate solutions for NMR applications, along with essential safety information and quantitative data.

Safety and Handling Precautions

Gadolinium(III) nitrate hexahydrate is a strong oxidizing agent and requires careful handling to avoid risks.[5] Contact with combustible materials may cause a fire.[5][6] It is also crucial to prevent contact with skin and eyes, as it can cause severe eye damage.[6][7]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are mandatory.[7] A face shield may be appropriate in some situations.[7]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

• Body Protection: A chemical apron or other protective clothing should be worn to prevent skin contact.

Handling Procedures:

• Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or fumes.[7]

• Avoid generating dust.[6][7]

• Wash hands thoroughly after handling the compound.[7]

• Do not eat, drink, or smoke in the handling area.[5][7]

• Keep the compound away from heat, sparks, open flames, and other ignition sources.[5][6]

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from combustible materials and incompatible substances such as strong acids and reducing agents.[6][7]

In Case of Exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

• Skin: Remove contaminated clothing and flush the skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[8]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for the use of Gadolinium(III) as a paramagnetic relaxation agent in NMR.

Parameter	Value	Context	Reference
Typical Concentration	0.25 mM	Optimal concentration for improving signal-to-noise in 2D HSQC metabolomics experiments.	[2][3]
T₁ Relaxation Time Reduction	2- to 10-fold	Dependent on the concentration of the Gd³⁺ agent.	[2][3]
Relaxivity (r₁) of aqua Gd³⁺	34.5 s⁻¹mM⁻¹ (extracellular)	In E. coli samples.	[9][10]
Relaxivity (r₁) of aqua Gd³⁺	25.4 s⁻¹mM⁻¹ (intracellular)	In E. coli samples.	[9][10]
Signal Intensity Increase	~1.25-fold (mean)	In 2D HSQC spectra of standard metabolite mixtures with 0.25 mM Gd³⁺.	[2]
Signal Intensity Increase	>2-fold	For low-intensity resonances in the presence of Gd³⁺.	[2]
Optimal Recycle Delay (d1)	~0.8 s	With 0.25 mM Gd³⁺, allowing for faster data acquisition.	[3]

Experimental Protocols

Protocol 1: Preparation of a Gadolinium(III) Nitrate Hexahydrate Stock Solution

This protocol describes the preparation of a 10 mM aqueous stock solution of Gadolinium(III) nitrate hexahydrate.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O, MW = 451.36 g/mol )[11]

• Deionized or Milli-Q water

• Volumetric flask (e.g., 10 mL or 25 mL)

• Analytical balance

• Spatula

• Weighing paper/boat

• Personal Protective Equipment (see safety section)

Procedure:

• Don appropriate PPE: Before starting, ensure you are wearing a lab coat, safety goggles, and gloves.

• Perform calculations: To prepare 10 mL of a 10 mM stock solution, calculate the required mass of Gd(NO₃)₃·6H₂O:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.010 mol/L × 0.010 L × 451.36 g/mol = 0.0451 g (or 45.1 mg)

• Weigh the compound: In a chemical fume hood, carefully weigh out the calculated amount of Gadolinium(III) nitrate hexahydrate using an analytical balance.

• Dissolve the compound: Transfer the weighed powder to the volumetric flask. Add a portion of the deionized water (approximately half the final volume) to the flask. Swirl gently to dissolve the solid completely. Gadolinium(III) nitrate is soluble in water.[1]

• Bring to final volume: Once the solid is fully dissolved, add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Mix thoroughly: Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Label and store: Transfer the solution to a clearly labeled storage bottle. Store in a cool, dry place away from incompatible materials.

Protocol 2: Use of Gadolinium(III) Nitrate as a Relaxation Agent in an NMR Sample

This protocol provides a general guideline for adding the Gadolinium(III) nitrate stock solution to an NMR sample to achieve a desired final concentration.

Materials:

• 10 mM Gadolinium(III) nitrate stock solution (from Protocol 1)

• NMR sample (e.g., metabolite extract, protein solution)

• NMR tube

• Micropipettes

Procedure:

• Prepare the primary NMR sample: Prepare your biological or chemical sample in the appropriate deuterated solvent as you normally would. For a standard 5 mm NMR tube, the final volume is typically 500-600 µL.

• Calculate the required volume of stock solution: Determine the volume of the 10 mM stock solution needed to reach the desired final concentration (e.g., 0.25 mM) in your NMR sample. For a final volume of 600 µL:

  • M₁V₁ = M₂V₂

  • (10 mM) × V₁ = (0.25 mM) × (600 µL)

  • V₁ = (0.25 × 600) / 10 = 15 µL

• Add the relaxation agent: Using a calibrated micropipette, add the calculated volume (15 µL in this example) of the 10 mM Gadolinium(III) nitrate stock solution to your prepared NMR sample.

• Mix the sample: Gently vortex or invert the NMR tube several times to ensure the relaxation agent is evenly distributed throughout the sample.

• Acquire NMR data: Proceed with your NMR experiment. Remember to adjust acquisition parameters, particularly the relaxation delay (d1), to take advantage of the shortened T₁ relaxation times. A shorter d1, such as 0.8 seconds, may be optimal.[3]

Visualizations

Caption: Experimental workflow for preparing and using Gd(III) in NMR.

Caption: Mechanism of paramagnetic relaxation enhancement by Gd(III).

References

• 1. Gadolinium Nitrate Hexahydrate (CAS No. 19598-90-4) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 2. mdpi.com [mdpi.com]
• 3. Gadolinium-Based Paramagnetic Relaxation Enhancement Agent Enhances Sensitivity for NUS Multidimensional NMR-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. aksci.com [aksci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Gadolinium Complexes as Contrast Agent for Cellular NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Gadolinium(III) nitrate hexahydrate - [sigmaaldrich.com]

Application Notes and Protocols for Chemical Vapor Deposition of Gadolinium Oxide Thin Films from Gadolinium(III) Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadolinium oxide (Gd₂O₃) thin films are gaining significant attention in biomedical and pharmaceutical research due to their unique magnetic and optical properties. These films have potential applications in advanced drug delivery systems, as contrast agents for magnetic resonance imaging (MRI), and in the development of novel biosensors.[1][2] Chemical Vapor Deposition (CVD) is a versatile technique for producing high-quality, uniform thin films. This document provides a detailed protocol for the deposition of gadolinium oxide thin films using Gadolinium(III) nitrate (B79036) hexahydrate (Gd(NO₃)₃·6H₂O) as a precursor, a readily available and water-soluble source of gadolinium.

While direct CVD from solid hydrated nitrate precursors presents challenges due to their low volatility and complex decomposition pathways, this protocol outlines an adapted approach based on related solution-based deposition techniques such as aerosol-assisted CVD (AACVD) and spray pyrolysis, which are well-suited for such precursors.

Applications in Research and Drug Development

Gadolinium oxide nanoparticles and thin films exhibit properties that make them promising for various biomedical applications:

• Drug Delivery: Functionalized Gd₂O₃ nanoparticles can act as carriers for targeted drug delivery.[2]

• Cancer Therapy: Gadolinium's high atomic number makes it an effective radiosensitizer, enhancing the efficacy of radiotherapy in treating tumors.[3][4][5]

• Bio-imaging: Gd₂O₃ is a promising T1-weighted MRI contrast agent.[3][4] Doping with other lanthanide ions can also induce photoluminescence, making it suitable for fluorescence imaging.[1]

• Biosensing: The surface of gadolinium oxide can be functionalized to create highly sensitive immunosensors for detecting specific biomarkers.[6]

• Antimicrobial Agents: Gd₂O₃ nanoparticles have demonstrated antimicrobial and antifungal effects.[1]

Experimental Protocols

This section details a generalized protocol for the deposition of gadolinium oxide thin films using a solution-based precursor delivery system, adaptable for AACVD or spray pyrolysis setups.

Precursor Solution Preparation

• Dissolution: Dissolve Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O) in a suitable solvent to create a precursor solution. The choice of solvent will depend on the specific deposition technique. For AACVD, volatile organic solvents like methanol (B129727) or toluene (B28343) are often used.[7][8] For spray pyrolysis, deionized water can be an effective solvent.

• Concentration: The concentration of the precursor solution will influence the film growth rate and morphology. A typical starting concentration range is 0.05 to 0.5 M.

Substrate Preparation

• Cleaning: Thoroughly clean the substrates to ensure good film adhesion and uniformity. A common procedure for silicon or glass substrates involves sequential ultra-sonication in acetone, isopropanol, and deionized water, followed by drying with a stream of nitrogen.

• Surface Treatment: For some applications, a surface treatment such as an oxygen plasma clean or a chemical functionalization may be performed to enhance film nucleation.

Deposition Process (Aerosol-Assisted CVD Approach)

• Aerosol Generation: Generate an aerosol from the precursor solution using an ultrasonic nebulizer or a piezoelectric atomizer.[9][10]

• Precursor Transport: Transport the aerosol into the CVD reactor using an inert carrier gas, such as argon or nitrogen. The flow rate of the carrier gas will affect the precursor delivery rate and the residence time in the reactor.

• Deposition: The aerosol droplets are vaporized in the heated zone of the reactor, and the precursor thermally decomposes on the heated substrate to form a gadolinium oxide thin film. The thermal decomposition of gadolinium nitrate hydrates is a multi-step process involving dehydration and the formation of oxynitrate intermediates before yielding the final oxide.

• Post-Deposition Annealing: After deposition, the films may be annealed in air or a controlled atmosphere at a higher temperature to improve crystallinity and remove any residual impurities.

Data Presentation

The following table summarizes typical experimental parameters for the deposition of metal oxide thin films from nitrate precursors using solution-based techniques, which can be used as a starting point for optimizing the deposition of gadolinium oxide.

Parameter	Typical Range	Effect on Film Properties
Precursor Concentration	0.05 - 0.5 M	Affects growth rate and surface morphology.
Solvent	Deionized Water, Methanol, Toluene	Influences aerosol droplet size and precursor evaporation.
Substrate Temperature	300 - 600 °C	Determines the precursor decomposition rate and film crystallinity.
Carrier Gas Flow Rate	1 - 5 L/min	Controls precursor delivery rate and residence time.
Deposition Time	15 - 60 min	Determines the final film thickness.
Annealing Temperature	500 - 900 °C	Improves crystallinity and stoichiometry of the film.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the aerosol-assisted chemical vapor deposition of gadolinium oxide thin films.

AACVD Workflow for Gd₂O₃ Thin Films

Signaling Pathway in Cancer Therapy

Gadolinium oxide nanoparticles have been shown to enhance the effects of radiotherapy by activating specific cellular signaling pathways. The diagram below illustrates the proposed mechanism involving the cGAS-STING pathway in breast cancer cells.[3][4]

References

• 1. Gadolinium oxide: properties and biomedical applications_Chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Gadolinium Oxide Nanoparticles Reinforce the Fractionated Radiotherapy-Induced Immune Response in Tri-Negative Breast Cancer via cGAS-STING Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. dovepress.com [dovepress.com]
• 6. Amine Functionalized Gadolinium Oxide Nanoparticles-Based Electrochemical Immunosensor for Cholera - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. Aerosol-assisted deposition of gold nanoparticle-tin dioxide composite films - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Aerosol-assisted chemical vapour deposition (AACVD) of inorganic functional materials | Aerosol Science CDT [aerosol-cdt.ac.uk]
• 10. You are being redirected... [sonozap.com]

Application Notes and Protocols: Gadolinium(III) Nitrate Hexahydrate as a Precursor for Gadolinium Oxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and application of gadolinium oxide (Gd₂O₃) nanoparticles using gadolinium(III) nitrate (B79036) hexahydrate as a stable and reliable precursor. The protocols detailed below are intended to serve as a foundational guide for researchers in materials science, nanomedicine, and drug development.

Gadolinium oxide nanoparticles have garnered significant attention due to their unique paramagnetic properties, making them excellent candidates for T1-weighted magnetic resonance imaging (MRI) contrast agents.[1][2][3] Their high surface-to-volume ratio further allows for surface functionalization, drug loading, and targeted delivery, positioning them as promising theranostic platforms.[1][3][4]

Synthesis of Gadolinium Oxide Nanoparticles

Several methods have been established for the synthesis of Gd₂O₃ nanoparticles from gadolinium(III) nitrate hexahydrate. The choice of method influences the size, morphology, and surface properties of the resulting nanoparticles.

Hydrothermal Synthesis

This method involves the reaction of an aqueous solution of gadolinium(III) nitrate hexahydrate with a precipitating agent under elevated temperature and pressure.

Protocol:

• Prepare a 0.08 M aqueous solution of gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O).

• Under vigorous stirring, slowly add 0.5 mL of ethylamine (B1201723) (C₂H₅NH₂) to the solution to form a white precipitate of gadolinium hydroxide (B78521) (Gd(OH)₃).[5]

• Transfer the resulting mixture to a sealed autoclave and heat at 120°C for 12 hours.[5]

• After cooling to room temperature, collect the precipitate by centrifugation.

• Wash the precipitate several times with deionized water to remove any unreacted precursors.

• Dry the obtained gadolinium hydroxide at 80°C in an oven.[5]

• Finally, anneal the dried Gd(OH)₃ powder in an electric furnace at 700°C for 4 hours in an argon atmosphere to yield Gd₂O₃ nanoparticles.[5]

Thermal Decomposition

This method involves the preparation of a gadolinium complex which is then decomposed at high temperatures to form gadolinium oxide nanoparticles.

Protocol:

• Prepare a gadolinium carbonate precursor by precipitating a solution of gadolinium(III) nitrate with a carbonate source.[6]

• Place the dried gadolinium carbonate powder in a quartz crucible.

• Heat the crucible in a muffle furnace at 650°C for 3 hours to induce thermal decomposition.[6]

• After cooling, the resulting gadolinium oxide powder is sieved to obtain a fine nanoparticle powder.[6]

Polyol Method

The polyol method utilizes a high-boiling point polyol as both a solvent and a reducing agent, allowing for good control over nanoparticle size and dispersity.

Protocol:

• Dissolve gadolinium(III) chloride hexahydrate (GdCl₃·6H₂O), which can be derived from gadolinium nitrate, and a stabilizing ligand such as polyacrylic acid (PAA) in a polyol like triethylene glycol (TEG) in a three-necked round-bottom flask.[1]

• Stir the mixture magnetically at room temperature until all components are fully dissolved.[1]

• Separately, prepare a solution of sodium hydroxide (NaOH) in TEG.

• Slowly add the NaOH solution to the precursor mixture until the pH reaches 8-10.[1]

• Heat the resulting mixture to approximately 110°C and maintain for about 12 hours to form ligand-coated Gd₂O₃ nanoparticles.[1]

Characterization of Gadolinium Oxide Nanoparticles

A thorough characterization of the synthesized nanoparticles is crucial to ensure their suitability for biomedical applications.

Table 1: Physicochemical Characterization Techniques

Technique	Purpose	Typical Results	Reference
Transmission Electron Microscopy (TEM)	To determine particle size, morphology, and crystallinity.	Provides images showing the shape and size distribution of nanoparticles. Average particle sizes can range from 2-50 nm.[6]	[1][2][6]
Dynamic Light Scattering (DLS)	To measure the hydrodynamic diameter and size distribution in a colloidal suspension.	Provides the average hydrodynamic diameter and polydispersity index (PDI).	[1]
X-ray Diffraction (XRD)	To determine the crystal structure and phase purity.	Confirms the cubic crystal structure of Gd₂O₃.[6]	[1][6]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify surface functional groups and confirm surface coatings.	Shows characteristic absorption peaks of surface ligands.[1]	[1]
Thermogravimetric Analysis (TGA)	To estimate the amount of surface coating on the nanoparticles.	Measures weight loss as a function of temperature, indicating the percentage of organic coating.[1]	[1]
Scanning Electron Microscopy (SEM)	To observe the surface morphology of the nanoparticle powder.	Provides topographical information of the agglomerated nanoparticles.	[6]

Application in Drug Delivery

The large surface area of Gd₂O₃ nanoparticles allows for the loading of therapeutic agents. Surface modification with polymers or targeting ligands can enhance drug loading capacity, control release kinetics, and facilitate targeted delivery.[1][7]

Drug Loading and Release

Protocol for Drug Loading (Example with Congo Red):

• Disperse the synthesized Gd₂O₃ nanoparticles in a solution of the drug (e.g., Congo Red) at a neutral pH (7.4).

• Incubate the mixture at body temperature (37°C) under continuous stirring to facilitate drug adsorption onto the nanoparticle surface.

• After a predetermined time, separate the drug-loaded nanoparticles from the solution by centrifugation.

• Wash the nanoparticles to remove any unbound drug.

• The amount of loaded drug can be quantified by measuring the concentration of the drug remaining in the supernatant using UV-Vis spectroscopy.

Drug Release Study:

• Disperse the drug-loaded nanoparticles in a release medium, such as phosphate-buffered saline (PBS) at pH 7.4.

• Maintain the suspension at 37°C.

• At specific time intervals, collect aliquots of the release medium after centrifuging the nanoparticles.

• Measure the concentration of the released drug in the aliquots using a suitable analytical method (e.g., UV-Vis spectroscopy).

Table 2: Drug Loading and Release Properties

Nanoparticle Formulation	Drug	Loading Capacity (%)	Release Profile	Reference
Bare Hollow Gd₂O₃	Sparfloxacin	1.78	~40% release in the first 8 hours, not continuous after 24 hours.	[7]
Citric Acid-Capped Hollow Gd₂O₃	Sparfloxacin	4	Slower and continuous release for up to 168 hours.	[7]
Bare Hollow Gd₂O₃	Congo Red	-	80% release in the first 8 hours, nearly complete after 24 hours.	[7]
Citric Acid-Capped Hollow Gd₂O₃	Congo Red	-	70% release in the first 8 hours, continuous for 96 hours.	[7]

Visualizations

Caption: General workflow for the synthesis and characterization of Gd₂O₃ nanoparticles.

Caption: Workflow for drug delivery using Gd₂O₃ nanoparticles.

Caption: Conceptual signaling pathway for drug-loaded Gd₂O₃ nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 3. Current Status and Future Aspects of Gadolinium Oxide Nanoparticles as Positive Magnetic Resonance Imaging Contrast Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Gadolinium Based Contrast Agents for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Biomedical Application Prospects of Gadolinium Oxide Nanoparticles for Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Incorporation of Gadolinium(III) Nitrate Hexahydrate into Polymers

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gadolinium(III) (Gd³⁺) is a paramagnetic metal ion widely utilized in clinical settings as a T₁ positive contrast agent for Magnetic Resonance Imaging (MRI).[1][2] Its seven unpaired electrons make it highly effective at shortening the longitudinal relaxation time (T₁) of nearby water protons, thereby enhancing image contrast.[2] However, the free Gd³⁺ ion is highly toxic and must be sequestered by a chelating ligand to prevent its release in vivo.[3][4] While small-molecule gadolinium chelates (e.g., Gd-DTPA, Gd-DOTA) are clinically approved, they often suffer from rapid renal clearance and non-specific distribution.

Incorporating these gadolinium chelates into polymeric scaffolds addresses these limitations. Polymeric systems can improve pharmacokinetics, increase relaxivity by slowing molecular tumbling, and enable targeted delivery to specific tissues or cells, such as tumors, via the Enhanced Permeability and Retention (EPR) effect.[1][5] This document provides detailed protocols for several common methods of incorporating Gadolinium(III) nitrate (B79036) hexahydrate into polymers for biomedical applications.

Core Methodologies

There are several strategies to incorporate gadolinium into a polymer backbone. The choice of method depends on the polymer's chemistry, the desired final architecture, and the intended application. The primary approaches involve either the conjugation of a Gd-chelate to a pre-existing polymer or the polymerization of monomers already containing a Gd-chelate.

Method 1: Post-Polymerization Conjugation to Amine-Containing Polymers

This is a widely used method where a bifunctional chelator is first covalently attached to a polymer, followed by the complexation of Gd³⁺ ions. This example uses a polymer with available primary amine groups (e.g., Chitosan (B1678972), Poly(lysine), or surface-aminated nanoparticles) and a commercially available chelator, DOTA-NCS.

Experimental Protocol: Conjugation of DOTA-NCS to Chitosan Nanoparticles

This protocol is adapted from procedures for conjugating chelators to amine-functionalized polymers and nanoparticles.[6][7][8]

Materials:

• Chitosan (low molecular weight)

• Sodium tripolyphosphate (TPP)

• Acetic Acid

• 2-(4-Isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-N,N',N'',N'''-tetraacetic acid (DOTA-NCS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Gadolinium(III) nitrate hexahydrate (or Gadolinium(III) chloride hexahydrate)

• Dialysis tubing (10 kDa MWCO)

• Ultrapure water

Procedure:

• Preparation of Chitosan Nanoparticles (CSNPs):

  • Dissolve Chitosan (e.g., 5 mg/mL) in a 1% (v/v) acetic acid solution with stirring until fully dissolved.

  • Prepare an aqueous solution of TPP (e.g., 1 mg/mL).

  • Add the TPP solution dropwise to the Chitosan solution under constant magnetic stirring at room temperature. Nanoparticles will form spontaneously via ionic gelation.

  • Continue stirring for 30 minutes.

• Conjugation of DOTA-NCS to CSNPs:

  • Dissolve DOTA-NCS in DMSO to prepare a stock solution (e.g., 10 mg/mL).

  • Adjust the pH of the CSNP suspension to ~8.5-9.0 using 0.1 M NaOH. This deprotonates the amine groups for reaction with the isothiocyanate group of DOTA-NCS.

  • Add the DOTA-NCS solution to the CSNP suspension (a typical molar ratio is 10:1 DOTA-NCS to available amine groups on the Chitosan surface).

  • Allow the reaction to proceed for 12-24 hours at 4°C with gentle stirring.

• Purification of DOTA-CSNPs:

  • Transfer the reaction mixture to a 10 kDa MWCO dialysis bag.

  • Dialyze against ultrapure water for 48 hours, changing the water every 6-8 hours to remove unreacted DOTA-NCS and DMSO.

  • Collect the purified DOTA-CSNP suspension.

• Gadolinium Chelation:

  • Prepare an aqueous stock solution of Gadolinium(III) nitrate hexahydrate.

  • Add the Gadolinium solution to the purified DOTA-CSNP suspension in a 1.5 to 3-fold molar excess relative to the amount of conjugated DOTA.[3]

  • Adjust the pH to ~6.0 using a suitable buffer (e.g., citrate (B86180) or acetate (B1210297) buffer).[7]

  • Stir the mixture at room temperature for 18-24 hours.[3][7]

• Final Purification and Characterization:

  • Dialyze the final product (Gd-DOTA-CSNPs) extensively against ultrapure water for 48 hours (10 kDa MWCO) to remove any unchelated Gd³⁺ ions.

  • Confirm the absence of free Gd³⁺ using a xylenol orange assay.[2]

  • Characterize the nanoparticles for size and zeta potential (Dynamic Light Scattering), morphology (TEM), and Gadolinium content (Inductively Coupled Plasma - Optical Emission Spectrometry, ICP-OES).[8]

Workflow for Post-Polymerization Conjugation and Chelation.

Method 2: Encapsulation within PLGA Nanoparticles

Poly(lactic-co-glycolic acid) (PLGA) is a biodegradable and biocompatible polymer widely used for drug delivery. Gadolinium chelates can be physically encapsulated within a PLGA matrix using an oil-in-water (o/w) single emulsion solvent evaporation technique.

Experimental Protocol: Encapsulation of Gd-DTPA in PLGA Nanoparticles

This protocol is based on established methods for encapsulating hydrophobic or amphiphilic compounds into PLGA nanoparticles.[9][10]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA, e.g., 50:50 lactide:glycolide ratio)

• Gadopentetate dimeglumine (Gd-DTPA, Magnevist®) or a hydrophobic derivative.

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA) solution (e.g., 2-5% w/v)

• Ultrapure water

Procedure:

• Prepare the Organic Phase (Oil Phase):

  • Dissolve a known amount of PLGA (e.g., 100 mg) in a minimal volume of DCM (e.g., 2 mL).

  • Disperse or dissolve the Gd-DTPA complex in the PLGA/DCM solution. Sonication may be required to create a fine suspension if the chelate is not fully soluble.

• Prepare the Aqueous Phase (Water Phase):

  • Prepare a PVA solution (e.g., 2% w/v) in ultrapure water. This will act as the surfactant to stabilize the emulsion.

• Emulsification:

  • Add the organic phase dropwise to the aqueous phase under high-speed homogenization or probe sonication on an ice bath.

  • Continue homogenization/sonication for 2-5 minutes to form a stable oil-in-water (o/w) emulsion. The small droplets of the organic phase will form the basis of the nanoparticles.

• Solvent Evaporation:

  • Transfer the emulsion to a larger beaker and stir magnetically at room temperature for at least 4 hours (or overnight) to allow the DCM to evaporate.

  • As the solvent evaporates, the PLGA will precipitate, entrapping the Gd-DTPA complex to form solid nanoparticles.

• Nanoparticle Collection and Washing:

  • Collect the nanoparticles by ultracentrifugation (e.g., 15,000 rpm for 20 minutes at 4°C).

  • Discard the supernatant, which contains residual PVA and non-encapsulated Gd-DTPA.

  • Resuspend the nanoparticle pellet in ultrapure water and centrifuge again. Repeat this washing step three times to ensure complete removal of the surfactant.

• Lyophilization and Storage:

  • Resuspend the final washed pellet in a small amount of ultrapure water, potentially with a cryoprotectant (e.g., sucrose (B13894) or trehalose).

  • Freeze the suspension and lyophilize (freeze-dry) to obtain a dry powder.

  • Store the lyophilized nanoparticles at -20°C.

Workflow for Encapsulation by Solvent Evaporation.

Method 3: Direct Complexation in Alginate Hydrogels

This method relies on the ability of Gd³⁺ ions to act as cross-linkers for anionic polymers like alginate, forming a hydrogel. This is a simple one-pot synthesis for creating macro-scale Gd-containing materials.

Experimental Protocol: Synthesis of Gadolinium-Alginate Spheres

This protocol is adapted from a procedure for creating gadolinium-alginate hydrogels.[11]

Materials:

• Sodium Alginate

• Gadolinium(III) acetate hydrate (B1144303) (or Gadolinium(III) nitrate hexahydrate)

• Ultrapure water

Procedure:

• Prepare Sodium Alginate Solution:

  • Dissolve sodium alginate in ultrapure water to a final concentration of 1-3% (w/v). Stirring overnight may be necessary for complete dissolution.

• Prepare Gadolinium Cross-linking Solution:

  • Prepare a 10% (w/v) solution of Gadolinium(III) acetate in ultrapure water.

• Formation of Hydrogel Beads:

  • Draw the sodium alginate solution into a syringe fitted with a needle (e.g., 22-gauge).

  • Add the alginate solution dropwise into the gadolinium acetate solution under constant, gentle magnetic stirring (e.g., 200 RPM).

  • Spherical hydrogel beads will form instantly as the Gd³⁺ ions cross-link the alginate chains.

• Curing and Washing:

  • Allow the beads to cure in the gadolinium solution for 15-30 minutes to ensure complete cross-linking.

  • Collect the beads by decanting the excess gadolinium solution.

  • Wash the beads thoroughly with ultrapure water several times to remove any surface-adsorbed, un-crosslinked gadolinium.

• Storage:

  • Store the hydrated gadolinium-alginate beads in ultrapure water at 4°C.

Logical Flow for Direct Complexation of Gd-Alginate.

Quantitative Data Summary

The properties of gadolinium-loaded polymers vary significantly based on the polymer type, incorporation method, and molecular weight. The following tables summarize representative data from the literature.

Table 1: Relaxivity of Various Gadolinium-Polymer Systems

Polymer System	Gd-Chelate	r₁ Relaxivity (mM⁻¹s⁻¹)	Magnetic Field (T)	Reference
Poly(L-glutamic acid)	DTPA	3-8 times > Gd-DTPA	1.5	[12]
PAMAM Dendrimer (G5)	DOTA	39.2	Not Specified	[13]
Chitosan Nanoparticles	DTPA	7.51	3.0	[8]
Theranostic Polymer	Custom Chelate	21.85	Not Specified	[4][14]
Gd-FPNPs	DTPA	26.86	Not Specified	[15]

| Gd/Fe Coordination Polymer | Tannic Acid | 9.3 | Not Specified |[16] |

Table 2: Physicochemical Properties of Gadolinium-Polymer Nanoparticles

Polymer System	Method	Particle Size (nm)	Zeta Potential (mV)	Gd or Drug Loading	Reference
Chitosan-GdNPs	Ionic Gelation/Conjugation	153.0 ± 7.5	+13.91 ± 4.26	-	[8]
Chitosan-GdNPs	Emulsion Coalescence	~420	-	74.4% Gd-DTPA Content	[17]
PLGA Spheres	Emulsion/Solvent Evaporation	1000 ± 400	-	11% (Dexamethasone)	[9]
PLGA NPs	Solvent Displacement	144	-14.8	17.0% (Capecitabine)	[10]

| Sorafenib-PLGA NPs | Nanoprecipitation | 220 - 240 | - | 9.0% (Sorafenib) |[18] |

Conclusion

The incorporation of Gadolinium(III) nitrate hexahydrate into polymers is a critical strategy for developing advanced MRI contrast agents and theranostic platforms. The primary methods involve post-polymerization conjugation of a Gd-chelate, encapsulation within a nanoparticle matrix, or direct complexation to form hydrogels. The choice of method directly influences the material's physicochemical properties, including size, stability, gadolinium load, and relaxivity. Proper purification and characterization are essential to ensure the removal of toxic free Gd³⁺ and to validate the performance of the final conjugate. The protocols and data presented here provide a foundational guide for researchers entering this multidisciplinary field.

References

• 1. Gadolinium-Based Contrast Agents for MR Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Optimized gadolinium-DO3A loading in RAFT-polymerized copolymers for superior MR imaging of aging blood–brain barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Targeted gadolinium-loaded dendrimer nanoparticles for tumor-specific magnetic resonance contrast enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gadolinium-loaded chitosan nanoparticles as magnetic resonance imaging contrast agents for the diagnosis of tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Size effect of PLGA spheres on drug loading efficiency and release profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Formulation and evaluation of PLGA nanoparticles loaded capecitabine for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. openworks.mdanderson.org [openworks.mdanderson.org]
• 12. Synthesis and characterization of poly(L-glutamic acid) gadolinium chelate: a new biodegradable MRI contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gadolinium-labeled peptide dendrimers with controlled structures as potential magnetic resonance imaging contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Facile Synthesis of Gadolinium Chelate-Conjugated Polymer Nanoparticles for Fluorescence/Magnetic Resonance Dual-Modal Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis of gadolinium/iron–bimetal–phenolic coordination polymer nanoparticles for theranostic applications - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 17. Gadolinium-chitosan nanoparticles as a novel contrast agent for potential use in clinical bowel-targeted MRI: a feasibility study in healthy rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols: Gadolinium(III) Nitrate Hexahydrate as a Neutron Absorber in Nuclear Reactors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O, is a crucial compound in the nuclear industry, primarily utilized as a water-soluble neutron poison in nuclear reactors.[1] Its exceptionally high thermal neutron absorption cross-section makes it a highly effective material for controlling reactivity within the reactor core. This document provides detailed application notes and experimental protocols for the use of gadolinium(III) nitrate hexahydrate as a neutron absorber, intended for researchers, scientists, and professionals in related fields.

Gadolinium's efficacy as a neutron absorber stems from its isotopes, particularly ¹⁵⁷Gd and ¹⁵⁵Gd, which possess enormous thermal neutron absorption cross-sections of 255,000 barns and 62,540 barns, respectively.[2][3] This property is orders of magnitude greater than that of boron-10 (B1234237) (³⁸⁴⁰ barns), another common neutron absorber.[3][4] Gadolinium nitrate is employed in various reactor types, including Pressurized Heavy Water Reactors (PHWRs) and CANDU reactors, for both routine reactivity control and as a secondary shutdown mechanism.[1][5][6]

Advantages of Gadolinium Nitrate

The use of gadolinium nitrate offers several advantages over traditional neutron absorbers like boric acid:

• High Neutron Absorption Cross-Section: Results in a significantly smaller concentration requirement to achieve the desired reactivity control.[5]

• Rapid Burnout: The rate of gadolinium burnout can be matched to the buildup of xenon-135, a fission product that also absorbs neutrons, allowing for more stable reactor operation.[5]

• Good Solubility: It is readily soluble in the heavy water moderator within the desirable pH range for reactor operation.[5][7][8]

• Efficient Removal: Gadolinium can be effectively removed from the moderator system using ion-exchange resins.[5][6][9]

Quantitative Data

The following tables summarize key quantitative data related to the neutron absorption properties of gadolinium and its application in nuclear reactors.

Table 1: Thermal Neutron Absorption Cross-Sections of Key Isotopes

Isotope	Natural Abundance (%)	Thermal Neutron Absorption Cross-Section (barns)
¹⁵⁵Gd	14.8	62,540[2]
¹⁵⁷Gd	15.7	255,000[2][3]
Natural Gd	-	~49,000[7][8]
¹⁰B	19.9	3,840[3][4]

Table 2: Typical Concentrations of Gadolinium Nitrate in Reactor Moderator Systems

Application	Reactor Type	Gadolinium Concentration (ppm)
Routine Reactivity Shim Control	Indian PHWRs	≤ 2[5][8]
Secondary Shutdown System (SDS) Actuation	Indian PHWRs	~15[7][8][10]
Emergency Safety Shutdown System	Proposed Indian Tube Type Boiling Water Reactor	20 - 400[7][8][10]

Experimental Protocols

This section outlines the methodologies for key experiments related to the application and monitoring of gadolinium nitrate in a reactor's moderator system.

Protocol 1: Preparation and Introduction of Gadolinium Nitrate Solution

Objective: To prepare a concentrated stock solution of gadolinium nitrate and introduce it into the moderator system for reactivity control.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O), analytical reagent grade

• High-purity heavy water (D₂O) or light water (H₂O), depending on the reactor type

• Nitric acid (HNO₃), high purity

• pH meter and conductivity meter

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Injection pump system connected to the reactor moderator circuit

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the required amount of Gadolinium(III) nitrate hexahydrate.

  • Dissolve the salt in a known volume of high-purity water in a volumetric flask. For instance, to prepare an 8000 ppm stock solution, dissolve the appropriate mass of Gd(NO₃)₃·6H₂O in acidified nanopure water.[8]

  • Adjust the pH of the stock solution to a specific value (e.g., 2.7) using high-purity nitric acid to ensure stability and prevent precipitation.[8]

• pH and Conductivity Monitoring:

  • The pH of the moderator system is crucial to prevent the precipitation of gadolinium hydroxide, which can have adverse effects on the reactor core.[5] The recommended pH range is typically between 5.0 and 5.5.[7][8][10]

  • Continuously monitor the pH and conductivity of the moderator water.

• Injection into the Moderator System:

  • Utilize a dedicated injection system to introduce the gadolinium nitrate solution into the moderator circuit.

  • The injection rate and total volume will depend on the desired final concentration and the reactor's operational requirements. For a secondary shutdown system, this involves the direct and rapid injection of a concentrated solution.[5]

Protocol 2: Removal of Gadolinium Nitrate from the Moderator System using Ion Exchange

Objective: To selectively remove gadolinium nitrate from the moderator system to increase reactivity, for example, during reactor startup.

Materials:

• Ion exchange resin columns

• Strong Acid Cation (SAC) resin

• Weak Base Anion (WBA) resin or Strong Base Anion (SBA) resin

• Instrumentation for monitoring gadolinium concentration (e.g., Inductively Coupled Plasma Mass Spectrometry - ICP-MS)

Procedure:

• Single-Stage Purification (for low Gd concentrations, < 2 mg/L):

  • Employ a mixed-bed ion exchange column containing a mixture of SAC and WBA resins. A typical configuration might involve a layered bed with a top layer of SAC resin.[5]

  • Pass the moderator water through the column. The SAC resin will remove the Gd³⁺ ions, and the WBA resin will remove the NO₃⁻ ions.

• Two-Stage Purification (for high Gd concentrations, > 2 mg/L):

  • Stage 1: Pass the moderator water through a cation exchange column containing only SAC resin to reduce the gadolinium concentration to a lower level (e.g., < 2.0 mg/L).[5]

  • Stage 2: Pass the effluent from the first stage, which will be acidic, through a mixed-bed column (SAC and WBA resins) to remove the remaining gadolinium and neutralize the excess acidity.[5]

• Optimized Series Operation:

  • An efficient method involves using a mixed-bed column (SAC and SBA resins) followed by a SAC resin column in series. This approach effectively removes both Gd³⁺ and NO₃⁻ while maintaining the desired pH of the moderator system.[6]

• Monitoring:

  • Continuously monitor the gadolinium concentration in the effluent from the ion exchange columns to ensure complete removal.

  • Monitor the pH of the moderator to ensure it remains within the operational specifications.

Visualizations

The following diagrams illustrate key processes and workflows related to the use of gadolinium nitrate in nuclear reactors.

Mechanism of neutron capture by Gadolinium isotopes.

Workflow for the use of Gadolinium Nitrate in a nuclear reactor.

Two-stage ion exchange process for Gadolinium removal.

Safety Considerations

The use of gadolinium nitrate in nuclear reactors requires careful consideration of several safety aspects:

• Radiolysis: The presence of nitrate ions can enhance the radiolysis of the moderator, leading to the increased production of gases like hydrogen (H₂) and hydrogen peroxide (H₂O₂).[7][8][10][11] This effect is more pronounced at higher concentrations of gadolinium nitrate.[7][8][10] The generation of these products must be managed to ensure reactor safety.

• Corrosion: The decrease in pH due to the addition of nitric acid and the presence of nitrate ions can increase the corrosion potential for structural materials in the moderator system, such as stainless steel.[8][10] Careful material selection and pH control are essential to mitigate corrosion.

• Precipitation: As mentioned, maintaining the correct pH is critical to prevent the precipitation of gadolinium hydroxide, which could lead to blockages or unwanted neutron absorption in localized areas of the reactor core.[5][8][10]

• Environmental Impact and Waste Management: The ion exchange resins used to remove gadolinium become a form of radioactive waste. Optimized ion exchange processes are crucial to minimize the volume of this waste.[6][9]

Conclusion

Gadolinium(III) nitrate hexahydrate is a highly effective and versatile neutron absorber for reactivity control in nuclear reactors. Its superior neutron absorption characteristics offer significant operational advantages. However, its application requires rigorous control of the moderator chemistry, particularly pH, to prevent precipitation and manage radiolysis and corrosion. The experimental protocols and data presented in these application notes provide a comprehensive overview for the safe and efficient utilization of this important compound in a research and operational setting.

References

• 1. Gadolinium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Advances in gadolinium-based composite materials for neutron and gamma-ray shielding [frontiersin.org]
• 3. Gadolinium Neutron Capture Therapy (GdNCT) Agents from Molecular to Nano: Current Status and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. barc.gov.in [barc.gov.in]
• 6. Removal of gadolinium, a neutron poison from the moderator system of nuclear reactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of high concentration gadolinium nitrate in reactor moderator system [inis.iaea.org]
• 8. researchgate.net [researchgate.net]
• 9. americanelements.com [americanelements.com]
• 10. researchgate.net [researchgate.net]
• 11. Use of gadolinium as a neutron absorber in nuclear reactors: radiolysis of gadolinium nitrate solutions [inis.iaea.org]

Gadolinium(III) nitrate hexahydrate in the fabrication of specialty glasses and ceramics.

Application Notes: Gadolinium(III) Nitrate (B79036) Hexahydrate in Specialty Glasses and Ceramics

Introduction

Gadolinium(III) nitrate hexahydrate, Gd(NO₃)₃·6H₂O, is a water-soluble, crystalline rare-earth salt that serves as a critical precursor in the synthesis of advanced materials. When incorporated into glass and ceramic matrices, it decomposes upon heating to form gadolinium oxide (Gd₂O₃), which imparts a unique combination of physical, optical, and nuclear properties to the final product.[1] These properties include high density, exceptional neutron absorption cross-section, and valuable magnetic and luminescent characteristics.[2][3] Consequently, gadolinium(III) nitrate hexahydrate is instrumental in the fabrication of specialty materials for applications ranging from nuclear radiation shielding and medical imaging to optoelectronics.[1][3][4]

Key Applications

The addition of gadolinium enhances material properties in several key areas:

• Radiation Shielding: Gadolinium possesses the highest thermal neutron capture cross-section among all-natural elements, making it an ideal neutron absorber.[2] Its high atomic number and density also contribute to effective gamma-ray shielding.[2] Glasses and ceramics doped with gadolinium are used in nuclear reactors, medical facilities, and for the transportation and storage of radioactive materials.[1][2] The addition of Gd₂O₃ has been shown to improve shielding performance without significantly impacting the optical transparency of the glass.[2]

• Scintillators and Phosphors: Gadolinium-based ceramics are used as scintillators, which are materials that luminesce when struck by ionizing radiation.[5] These materials are crucial components in detectors for medical imaging (e.g., CT scanners), security screening, and non-destructive testing.[5][6][7] Gadolinium-doped phosphors are also valuable in solid-state lighting and display technologies due to their ability to influence light absorption and emission, leading to heightened luminescence.[1][3]

• Magneto-Optical Devices: Gadolinium-containing glasses exhibit a strong Faraday effect, where the plane of polarized light rotates in the presence of a magnetic field.[8] This property is leveraged in devices like optical isolators, which protect laser sources from back reflections, as well as in optical switches, modulators, and sensors.[8][9][10][11]

• Bioactive Glasses and Ceramics: In the biomedical field, gadolinium is incorporated into bioactive glasses and ceramics to enhance their properties for bone regeneration and medical imaging.[12][13] Gadolinium-containing biomaterials have shown promise in promoting cell growth and can serve as contrast agents for Magnetic Resonance Imaging (MRI).[3][13][14]

• Enhanced Mechanical and Thermal Stability: The incorporation of gadolinium oxide can reinforce the mechanical strength of glasses and ceramics, making them more resistant to fracture and mechanical stress.[3] It also significantly improves thermal stability, allowing these materials to withstand high-temperature environments without compromising their structural integrity, which is critical for industries like aerospace.[3]

Data Presentation

The quantitative impact of gadolinium on material properties is summarized in the tables below.

Table 1: Properties of Gadolinium-Doped Radiation Shielding Materials

Material Composition	Key Property	Value	Application	Reference
B₂O₃-Al₂O₃-Na₂O-Gd₂O₃ (3% Gd₂O₃)	Young's Modulus	104.211 GPa	Radiation Shielding	[4]
B₂O₃-Al₂O₃-Na₂O-Gd₂O₃ (3% Gd₂O₃)	Fracture Toughness	1.215 MPa·m¹/²	Radiation Shielding	[4]
WGB Glass (17.5% Gd₂O₃)	Half-Value Layer (HVL) at 662 keV	1.331 - 1.412 cm	Gamma-Ray Shielding	[4]
Polymeric compound + 8% Gd	Photon Attenuation (at 150 keV)	> 90%	X-ray Shielding	[15]

| Nanofiber shielding with Gd₂O₃ | Dose Reduction | 9.3% | Space Radiation Shielding |[16] |

Table 2: Properties of Gadolinium-Doped Scintillator Ceramics

Material	Property	Value	Application	Reference
GOS:Pr (Gd₂O₂S:Pr)	Afterglow (at 3 ms)	< 0.1%	CT Scanners, NDT	[5][7]
GOS:Pr (Gd₂O₂S:Pr)	Light Emission Wavelength	512 nm	CT Scanners, NDT	[5]
GOS:Pr (Gd₂O₂S:Pr)	Decay Time	3 µs	CT Scanners, NDT	[5]

| (Gd,Y)₃Al₂Ga₃O₁₂:Ce (GYAGG:Ce) | Light Output | ~52,000 photons/MeV | Radiation Detection |[17] |

Table 3: Properties of Gadolinium-Containing Faraday Rotator Glasses

Material Type	Verdet Constant (at 632.8 nm)	Key Feature	Reference
TG20	-0.25 to -0.29 min/Oe·cm	High Verdet constant, common use	[9]
TGP20	-0.25 to -0.29 min/Oe·cm	Lower nonlinear refractive index	[9]
MR3-2	-0.33 min/Oe·cm	High Verdet constant	[8]

| MR1 | 0.072 to 0.092 min/Oe·cm | Temperature independent (-40 to +85 °C) |[8] |

Table 4: Mechanical and Physical Properties of Gadolinium-Doped Materials

Material System	Gd₂O₃ Content	Property	Value	Reference
Silicate-based bioactive glass	5 wt.%	Vickers Hardness	3.25 ± 0.23 GPa	[12]
Gd-TCP Ceramics (precip. method)	0.51 - 5.06 wt.%	Bending Strength	~30 MPa	[14]

| Gd-TCP Ceramics (mechano-chem.) | 0.51 - 5.06 wt.% | Bending Strength | ~39 MPa |[14] |

Experimental Protocols & Methodologies

Gadolinium(III) nitrate hexahydrate is a versatile precursor compatible with several fabrication techniques.

Protocol 1: Sol-Gel Synthesis of Gadolinium-Doped Glasses and Ceramics

The sol-gel process is a low-temperature method ideal for creating homogenous, high-purity materials.[18] Gadolinium(III) nitrate is highly soluble in the common solvents used, making it an excellent precursor.[1]

Objective: To fabricate a gadolinium-doped silicate (B1173343) glass.

Materials:

• Tetraethyl orthosilicate (B98303) (TEOS), Si(OC₂H₅)₄ - Silica precursor

• Gadolinium(III) nitrate hexahydrate, Gd(NO₃)₃·6H₂O - Dopant precursor

• Deionized water

• Ethanol

• Nitric acid or Hydrochloric acid (Catalyst)

Procedure:

• Precursor Solution Preparation: In a beaker, mix TEOS with ethanol. Stir the solution for 30 minutes to ensure homogeneity.

• Dopant Introduction: Dissolve the required amount of Gadolinium(III) nitrate hexahydrate in a separate solution of deionized water, ethanol, and the acid catalyst.

• Hydrolysis: Add the gadolinium nitrate solution dropwise to the TEOS solution while stirring vigorously. The acid catalyzes the hydrolysis of TEOS.

• Gelation: Continue stirring the solution. Over time, condensation reactions will lead to the formation of a cross-linked network, and the solution will transform into a solid, transparent gel. This process can take from hours to days.

• Aging: Age the wet gel in its container for 24-48 hours at room temperature. This step strengthens the gel network.

• Drying: Dry the gel slowly at a slightly elevated temperature (e.g., 60-80 °C) over several days to remove the solvent without cracking the structure.

• Calcination/Sintering: Heat the dried gel in a furnace to remove residual organic compounds and nitrates and to densify the material into a glass or ceramic. A typical heating schedule involves ramping slowly to 600-1000 °C and holding for several hours.[12][19] The final product is a dense, gadolinium-doped glass or ceramic.

Caption: Experimental workflow for the sol-gel synthesis of gadolinium-doped materials.

Protocol 2: Melt Quenching Technique

This is a traditional high-temperature method for fabricating glasses.

Objective: To fabricate a gadolinium-doped lead-borate glass.

Materials:

• Gadolinium(III) nitrate hexahydrate (decomposes to Gd₂O₃)

• Lead(II) oxide (PbO)

• Boric acid (H₃BO₃) or Boron oxide (B₂O₃)

• High-purity alumina (B75360) or platinum crucible

Procedure:

• Batch Calculation: Calculate the required weights of the raw materials based on the desired molar composition of the final glass. Account for the conversion of the nitrate and acid to their respective oxides.

• Mixing: Thoroughly mix the powdered raw materials in a mortar to ensure a homogenous batch.

• Melting: Transfer the batch mixture to a high-temperature crucible (e.g., alumina). Place the crucible in a furnace and heat to a high temperature (e.g., 1000-1400 °C) until the mixture melts completely into a bubble-free liquid.[20]

• Quenching: Quickly pour the molten glass onto a preheated steel or graphite (B72142) plate and press it with another plate to form a disc. This rapid cooling (quenching) prevents crystallization.

• Annealing: Immediately transfer the quenched glass disc to an annealing furnace set at a temperature near the glass transition temperature. Hold for several hours and then cool down slowly to room temperature to relieve internal stresses.

Caption: Experimental workflow for the melt quenching fabrication of specialty glasses.

Protocol 3: Pechini (Polymeric Precursor) Method

This method, a variation of the sol-gel technique, uses a chelating agent and a polymerizing agent to create a homogenous resin containing the metal cations.[21][22]

Objective: To synthesize gadolinium-doped ceria (GDC) nanopowder.

Materials:

• Cerium(III) nitrate hexahydrate, Ce(NO₃)₃·6H₂O

• Gadolinium(III) nitrate hexahydrate, Gd(NO₃)₃·6H₂O

• Citric acid (Chelating agent)

• Ethylene (B1197577) glycol (Polymerizing agent)

Procedure:

• Solution Formation: Dissolve stoichiometric amounts of cerium nitrate and gadolinium nitrate in deionized water.

• Chelation: Add citric acid to the nitrate solution. The molar ratio of citric acid to total metal cations is typically greater than 1. Heat the solution to ~60-80 °C and stir until the solution is clear, indicating the formation of metal-citrate complexes.

• Polymerization: Add ethylene glycol to the solution and increase the temperature to ~120-150 °C. A polyesterification reaction occurs between the excess citric acid and ethylene glycol, forming a polymeric resin that traps the metal complexes.

• Pre-calcination: Heat the viscous resin at a low temperature (e.g., 250 °C) for several hours. This step removes water and forms a solid, often porous, "puff" or foam-like precursor.[21][22]

• Calcination: Calcine the precursor powder in a furnace at a higher temperature (e.g., 600-800 °C) to burn off the organic matrix and form the final crystalline GDC nanopowder.[22]

Logical Relationships

The addition of gadolinium(III) nitrate to a glass or ceramic formulation fundamentally alters the material's properties through several interconnected mechanisms.

Caption: Relationship between gadolinium addition and resulting material properties.

References

• 1. Gadolinium Nitrate Hexahydrate (CAS No. 19598-90-4) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 2. researchgate.net [researchgate.net]
• 3. Benefits of Using Gadolinium Oxide as a Dopant in Ceramic and Glass Manufacturing Processes [stanfordmaterials.com]
• 4. Frontiers | Advances in gadolinium-based composite materials for neutron and gamma-ray shielding [frontiersin.org]
• 5. Ceramic Type GOS Scintillators | Niterra Materials [niterramaterials.co.jp]
• 6. Additive Manufacturing Brings New Possibilities for Transparent Ceramics | Science & Technology Review [str.llnl.gov]
• 7. Scintillator-GOS Ceramics-iRay Advanced Material Technology (Taicang) Co., Ltd._Scintillator [en.irayam.com]
• 8. xaot.com [xaot.com]
• 9. Faraday rotator glass [coptronics.com]
• 10. Faraday Rotator Glass - Laser Crylink [laser-crylink.com]
• 11. Faraday Rotators-CASTECH INC. _A Leading Photonics Solutions Partner [castech.com]
• 12. A thorough examination of gadolinium (III)-containing silicate bioactive glasses: synthesis, physical, mechanical, elastic and radiation attenuation properties | Semantic Scholar [semanticscholar.org]
• 13. Development and Characterization of Gadolinium and Copper Reinforced Bioactive Glass: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Influence of Synthesis Conditions on Gadolinium-Substituted Tricalcium Phosphate Ceramics and Its Physicochemical, Biological, and Antibacterial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gadolinium-doped polymeric as a shielding material for X-ray - Welcome to UniSZA Institutional Repository (UniSZA-IR) [eprints.unisza.edu.my]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. old.joam.inoe.ro [old.joam.inoe.ro]
• 20. Structural and spectroscopic properties of gadolinium-lead-lead dioxide glasses: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 21. researchgate.net [researchgate.net]
• 22. scite.ai [scite.ai]

Technical Notes & Optimization

How to resolve solubility issues of Gadolinium(III) nitrate hexahydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on resolving solubility issues related to Gadolinium(III) nitrate (B79036) hexahydrate.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Gadolinium(III) nitrate hexahydrate?

Q2: I am observing a precipitate in my aqueous Gadolinium(III) nitrate hexahydrate solution. What could be the cause?

A2: Precipitation in an aqueous solution of Gadolinium(III) nitrate hexahydrate is often due to the formation of gadolinium hydroxide (B78521) (Gd(OH)₃). This occurs as a result of hydrolysis, a reaction with water that is influenced by the pH of the solution.[5] An increase in pH (less acidic) can promote the formation of insoluble hydroxide species.

Q3: How does pH affect the solubility of Gadolinium(III) nitrate hexahydrate?

A3: The pH of the solution is a critical factor in maintaining the solubility of Gadolinium(III) nitrate hexahydrate. As the concentration of the gadolinium salt increases, the pH of the solution tends to decrease (become more acidic).[6] To prevent the precipitation of gadolinium hydroxide, it is often recommended to maintain a slightly acidic pH. For instance, in nuclear applications, a pH range of 5.0 to 5.5 is maintained to ensure the gadolinium remains in solution.[6] If the pH is too high (alkaline), hydrolysis will lead to the formation of a precipitate.[5]

Q4: Can I use organic solvents to dissolve Gadolinium(III) nitrate hexahydrate?

A4: Yes, Gadolinium(III) nitrate hexahydrate is reported to be soluble in ethanol.[3][4] However, quantitative solubility data in common organic solvents like methanol, acetone, or DMSO is not widely available. Water remains the most common and recommended solvent.

Q5: Are there any additives that can enhance the solubility or stability of Gadolinium(III) nitrate hexahydrate in solution?

A5: While not typically used to enhance solubility due to its already high solubility in water, chelating agents like ethylenediaminetetraacetic acid (EDTA) can form stable, water-soluble complexes with gadolinium ions.[7][8][9][10] This is more relevant in the context of MRI contrast agents and for mitigating gadolinium toxicity.[7][8][9][10][11] For preventing precipitation in aqueous solutions, controlling the pH by adding a small amount of nitric acid is a more common practice.[12]

Troubleshooting Guides

Issue 1: Precipitate Formation in Aqueous Solution

Symptoms:

• The solution appears cloudy or milky.

• Visible solid particles are present in the solution.

Root Cause Analysis and Resolution Workflow:

Caption: Workflow for troubleshooting precipitate in Gadolinium(III) nitrate solutions.

Experimental Protocol: pH Adjustment to Prevent Precipitation

• pH Measurement: Use a calibrated pH meter to accurately measure the pH of your gadolinium nitrate solution.

• Acid Addition: If the pH is above 6.0, add a dilute solution of nitric acid (e.g., 0.1 M) dropwise while continuously stirring the gadolinium nitrate solution.

• Monitoring: Monitor the pH closely during the addition of acid.

• Target pH: Continue adding acid until the pH of the solution is within the range of 5.0-5.5.

• Redissolution: If a precipitate has already formed, gentle warming (e.g., in a 37°C water bath) and continued stirring after pH adjustment may be necessary to redissolve the solid.

Issue 2: Incomplete Dissolution

Symptoms:

• Solid particles of Gadolinium(III) nitrate hexahydrate remain undissolved.

• The solution appears saturated with undissolved material at the bottom.

Troubleshooting Steps:

Step	Action	Rationale
1	Increase Agitation	Vigorously stir or vortex the solution.
2	Gentle Warming	Warm the solution in a water bath (e.g., 37-50°C).
3	Sonication	Use a sonicator bath to break up any agglomerates of the solid.
4	Solvent Addition	If the concentration is very high, add a small amount of additional solvent (e.g., deionized water).
5	pH Check	Ensure the pH is not excessively high, as this could lead to the formation of a less soluble hydroxide layer on the crystal surface, hindering dissolution. Adjust with dilute nitric acid if necessary.

Data Presentation

Table 1: Factors Affecting Gadolinium(III) Nitrate Hexahydrate Solubility

Factor	Effect on Solubility	Recommendations & Notes
Solvent	Highly soluble in water; soluble in ethanol.	Water is the recommended solvent for most applications.
Temperature	Increased temperature generally increases the rate of dissolution.	Gentle warming can be used to aid dissolution, but be aware that high temperatures can promote hydrolysis if the pH is not controlled.[12]
pH	High pH (>6.0) can lead to precipitation of Gd(OH)₃.	Maintain a slightly acidic pH (5.0-5.5) for optimal stability, especially for concentrated solutions or at elevated temperatures.[6]
Common Ion Effect	The presence of a common ion (e.g., from another nitrate salt) can decrease solubility.	This is generally not a concern due to its high intrinsic solubility but should be considered in complex mixtures.

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Solution of Gadolinium(III) Nitrate Hexahydrate

• Materials:

  • Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

  • Deionized water

  • Volumetric flask

  • Magnetic stirrer and stir bar

  • Weighing balance

• Procedure:

  • Calculate the required mass of Gadolinium(III) nitrate hexahydrate for your desired concentration.

  • Weigh the calculated amount of the salt and transfer it to the volumetric flask.

  • Add approximately half of the final volume of deionized water to the flask.

  • Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. Gentle warming (37°C) can be applied if dissolution is slow.

  • Once dissolved, allow the solution to cool to room temperature.

  • Add deionized water to the flask until the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure a homogeneous solution.

  • For long-term storage or for concentrated solutions, it is advisable to check the pH and adjust it to 5.0-5.5 with dilute nitric acid to prevent potential hydrolysis and precipitation.

Signaling Pathways and Logical Relationships

Gadolinium Ion Hydrolysis Pathway

The following diagram illustrates the hydrolysis pathway of the gadolinium ion (Gd³⁺) in an aqueous solution, which can lead to the precipitation of gadolinium hydroxide.

Caption: Hydrolysis of aqueous Gadolinium(III) leading to precipitation.

References

• 1. ProChem Gadolinium Nitrate, 99.9% – High-Purity Material [prochemonline.com]
• 2. americanelements.com [americanelements.com]
• 3. GADOLINIUM NITRATE HEXAHYDRATE CAS#: 19598-90-4 [m.chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Hydrolysis of gadolinium(III) in light and heavy water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gadoliniumtoxicity.com [gadoliniumtoxicity.com]
• 8. Gadolinium MRI Recalls & Poisoning: is Chelation a Treatment Solution? - Levin Law [levinlaw.com]
• 9. Evaluating the potential of chelation therapy to prevent and treat gadolinium deposition from MRI contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. omicsonline.org [omicsonline.org]
• 12. osti.gov [osti.gov]

Methods for the purification of Gadolinium(III) nitrate hexahydrate from impurities

Welcome to the technical support center for the purification of Gadolinium(III) Nitrate Hexahydrate. This resource is designed for researchers, scientists, and drug development professionals who require high-purity Gadolinium(III) Nitrate Hexahydrate for their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial-grade Gadolinium(III) Nitrate Hexahydrate?

A1: Commercial-grade Gadolinium(III) Nitrate Hexahydrate typically contains two main categories of impurities:

• Other Rare Earth Elements (REEs): Due to their similar chemical properties, other lanthanide nitrates (e.g., Europium, Samarium, Terbium, Dysprosium) are the most common and challenging impurities to remove.[1] Their presence can interfere with applications sensitive to specific lanthanide concentrations.

• Non-Rare Earth Elements: These can include trace amounts of iron (Fe), calcium (Ca), silicon (Si), and chloride (Cl⁻). These impurities are generally easier to remove through standard purification techniques.

Q2: What is the most practical lab-scale method for purifying Gadolinium(III) Nitrate Hexahydrate?

A2: For a typical laboratory setting, recrystallization is the most practical and cost-effective method for purifying solid Gadolinium(III) Nitrate Hexahydrate.[2][3] This technique relies on the difference in solubility of the desired compound and its impurities in a given solvent at different temperatures. For separating gadolinium from other rare earths, a more advanced technique called fractional crystallization can be employed, which involves multiple, sequential recrystallization steps.[4][5]

Q3: What is the expected purity of Gadolinium(III) Nitrate Hexahydrate after recrystallization?

A3: The final purity depends on the initial purity of the starting material and the number of recrystallization cycles performed. A single recrystallization can significantly reduce non-rare earth impurities. However, reducing the concentration of adjacent rare earth nitrates is more challenging and may require multiple fractional crystallization steps. Commercially available high-purity Gadolinium(III) Nitrate Hexahydrate can have purities up to 99.999%.

Q4: How can I assess the purity of my Gadolinium(III) Nitrate Hexahydrate?

A4: Several analytical techniques can be used to determine the purity of your sample:

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): This is a highly sensitive technique for quantifying trace and ultra-trace element impurities, including other rare earth elements.[6][7]

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Suitable for quantifying elemental impurities at higher concentrations.

• Ion Chromatography: Can be used to determine anionic impurities like chloride.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the purification of Gadolinium(III) Nitrate Hexahydrate by recrystallization.

Problem	Possible Cause	Solution
No crystals form upon cooling.	The solution is not saturated (too much solvent was added).	Concentrate the solution by gently boiling off some of the solvent and allow it to cool again.[8]
The solution is supersaturated.	Induce crystallization by scratching the inside of the flask with a glass stirring rod just below the surface of the liquid.[2] Alternatively, add a tiny "seed" crystal of pure Gadolinium(III) Nitrate Hexahydrate.[2]
A low yield of crystals is obtained.	Too much solvent was used, keeping a significant portion of the product dissolved.	Use the minimum amount of hot solvent necessary to dissolve the compound. After crystallization at room temperature, cool the solution in an ice bath to maximize crystal precipitation.
Premature crystallization occurred during hot filtration.	Ensure the filtration apparatus is pre-heated, and filter the solution as quickly as possible. If crystals form on the filter paper, they can be redissolved with a small amount of hot solvent.
An oil forms instead of crystals.	The boiling point of the solvent is higher than the melting point of the solute.	This is less common with hydrated salts. However, if it occurs, try using a lower boiling point solvent or a different solvent mixture. Slowing the cooling rate can also promote crystal formation over oiling out.[8]
The purified crystals are still discolored or show impurities by analysis.	Insoluble impurities were not removed.	Ensure the initial hot solution is filtered to remove any insoluble matter before cooling.
Soluble impurities co-crystallized with the product.	The cooling rate may have been too fast. Allow the solution to cool slowly and undisturbed. A second recrystallization may be necessary to improve purity. For persistent rare earth impurities, fractional crystallization is required.

Experimental Protocols

Recrystallization of Gadolinium(III) Nitrate Hexahydrate

This protocol is a general guideline. The optimal solvent ratios and temperatures may need to be adjusted based on the initial purity of your material.

Materials:

• Impure Gadolinium(III) Nitrate Hexahydrate

• Deionized water

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Solvent Selection: Gadolinium(III) Nitrate Hexahydrate is soluble in water and ethanol. A mixture of these two solvents can be effective for recrystallization. A starting point could be a 1:1 (v/v) mixture of water and ethanol.

• Dissolution:

  • Place the impure Gadolinium(III) Nitrate Hexahydrate in an Erlenmeyer flask with a magnetic stir bar.

  • In a separate flask, heat the chosen solvent system to a gentle boil.

  • Slowly add the hot solvent to the flask containing the gadolinium salt while stirring and heating. Add just enough solvent to completely dissolve the solid.

• Hot Filtration (if necessary): If any insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation and contamination.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection:

  • Set up a Buchner funnel with filter paper and connect it to a filter flask under vacuum.

  • Wet the filter paper with a small amount of the cold recrystallization solvent.

  • Pour the cold crystal slurry into the Buchner funnel.

  • Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying:

  • Allow the crystals to air-dry on the filter paper by drawing air through the funnel for a few minutes.

  • For complete drying, transfer the crystals to a watch glass and place them in a desiccator under vacuum.

Data Presentation

Table 1: Typical Purity Levels of Commercial Gadolinium(III) Nitrate Hexahydrate

Purity Grade	Total Rare Earth Oxide (TREO)	Gd₂O₃/TREO	Common Non-REE Impurities
Technical Grade	>38%	99%	Higher levels of Fe, Ca, Si, Cl
99.9% (3N)	>38%	99.9%	Fe₂O₃ < 20 ppm, CaO < 50 ppm, SiO₂ < 50 ppm, Cl⁻ < 50 ppm
99.99% (4N)	>38%	99.99%	Fe₂O₃ < 10 ppm, CaO < 50 ppm, SiO₂ < 20 ppm, Cl⁻ < 50 ppm
99.999% (5N)	>39.5%	99.999%	Fe₂O₃ < 5 ppm, CaO < 5 ppm, SiO₂ < 5 ppm, Cl⁻ < 5 ppm

Note: These values are typical and may vary between suppliers. Always refer to the certificate of analysis for your specific batch.

References

• 1. Presence of other rare earth metals in gadolinium-based contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. smart.dhgate.com [smart.dhgate.com]
• 4. purechemistry.org [purechemistry.org]
• 5. acs.org [acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Determination of rare earth elements in gadolinium-based contrast agents by ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Long-term stability and recommended storage conditions for Gadolinium(III) nitrate hexahydrate.

Technical Support Center: Gadolinium(III) Nitrate (B79036) Hexahydrate

This technical support center provides essential information for researchers, scientists, and drug development professionals on the long-term stability and recommended storage conditions for Gadolinium(III) nitrate hexahydrate. It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Gadolinium(III) nitrate hexahydrate?

A1: Gadolinium(III) nitrate hexahydrate is a hygroscopic and oxidizing solid, which means it readily absorbs moisture from the air and can promote combustion.[1][2] For optimal long-term stability, it should be stored in a cool, dry, and well-ventilated area.[2] Keep the container tightly sealed to prevent moisture absorption and contamination.[2] It is also crucial to store it away from combustible materials, strong acids, strong reducing agents, and finely powdered metals.[1]

Q2: Is there a recommended shelf life for Gadolinium(III) nitrate hexahydrate?

A2: Manufacturers do not always provide a specific shelf life or expiration date for Gadolinium(III) nitrate hexahydrate. However, a standard warranty of one year from the date of shipment is often applicable for products without a specified retest or expiration date. It is recommended to routinely inspect the product to ensure it performs as expected. If the material shows signs of significant moisture absorption (clumping, turning into a liquid) or discoloration, its purity may be compromised.

Q3: How does the hygroscopic nature of Gadolinium(III) nitrate hexahydrate affect its use in experiments?

A3: The hygroscopic nature of this compound means it can absorb a significant amount of water from the atmosphere. This can lead to inaccuracies when weighing the substance for preparing solutions of a specific concentration. The absorbed water will add to the weight, leading to a lower-than-expected concentration of the gadolinium salt in your solution. It is crucial to handle the solid quickly in a low-humidity environment, such as a glovebox or a room with a dehumidifier, to minimize moisture uptake.

Q4: What are the visual signs of decomposition or degradation of Gadolinium(III) nitrate hexahydrate?

A4: Fresh Gadolinium(III) nitrate hexahydrate should be a white crystalline solid.[3] Visual signs of degradation can include:

• Deliquescence: The solid absorbing so much moisture that it dissolves and becomes a liquid.

• Discoloration: The appearance of a yellowish or brownish tint, which could indicate the formation of nitrogen oxides upon decomposition.

• Clumping: The formation of hard lumps in the powder due to moisture absorption.

If you observe any of these signs, the purity of the compound may be compromised, and it may not be suitable for sensitive applications.

Q5: What are the primary hazards associated with working with Gadolinium(III) nitrate hexahydrate?

A5: The main hazards are:

• Oxidizing Properties: It can intensify fire and may cause fire or explosion if it comes into contact with combustible materials.[1][4]

• Health Hazards: It can cause serious eye irritation, skin irritation, and respiratory tract irritation.[1]

• Hygroscopic: It readily absorbs moisture from the air.

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this chemical.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of Gadolinium(III) nitrate hexahydrate in a laboratory setting.

Problem 1: Inaccurate concentration of prepared solutions.

• Symptom: Experimental results are inconsistent or not reproducible, suggesting the concentration of the gadolinium nitrate solution is incorrect.

• Potential Cause: The solid absorbed moisture from the air before or during weighing, leading to an overestimation of the mass of the gadolinium salt.

• Solution Workflow:

  Caption: Troubleshooting workflow for inaccurate solution concentration.

Problem 2: The solid has become clumpy or turned into a liquid.

• Symptom: Upon opening the container, the Gadolinium(III) nitrate hexahydrate is no longer a free-flowing powder but is clumped together or has become a viscous liquid.

• Potential Cause: The container was not sealed properly, or it was stored in a humid environment, leading to significant moisture absorption.

• Solution: For non-critical applications, you may still be able to use the material, but it will be very difficult to weigh accurately. For applications requiring high purity and accurate concentrations, it is strongly recommended to discard the compromised material and use a fresh, unopened container.

Problem 3: A precipitate forms when dissolving the salt in water.

• Symptom: When dissolving Gadolinium(III) nitrate hexahydrate in water, the solution is not clear and a precipitate is observed.

• Potential Cause: The pH of the water may be too high, causing the formation of gadolinium hydroxide. Gadolinium salts can be sensitive to pH.

• Solution: Try dissolving the salt in slightly acidified water. Adding a small amount of nitric acid to the water before dissolving the gadolinium nitrate can help to keep the gadolinium ions in solution.[5]

Quantitative Data Presentation

The following table summarizes the key physical and chemical properties of Gadolinium(III) nitrate hexahydrate.

Property	Value
Chemical Formula	Gd(NO₃)₃·6H₂O
Molecular Weight	451.36 g/mol
Appearance	White crystalline solid[3]
Melting Point	91 °C (195.8 °F)
Solubility in Water	Soluble
Stability	Stable under recommended storage conditions. Hygroscopic. Oxidizer; contact with combustible/organic material may cause fire.[1]
Incompatible Materials	Strong acids, Strong reducing agents, Finely powdered metals, Combustible material.[1]
Hazardous Decomposition	Nitrogen oxides (NOx), Gadolinium oxide.

Experimental Protocols

Protocol 1: Preparation of a Standard Solution of Gadolinium(III) Nitrate Hexahydrate (e.g., 0.1 M)

Objective: To prepare a solution of Gadolinium(III) nitrate hexahydrate with a precise concentration.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

• Deionized water

• Volumetric flask (e.g., 100 mL)

• Analytical balance

• Weighing paper or boat

• Spatula

• Funnel

Methodology:

• Work in a low-humidity environment to the extent possible.

• Calculate the required mass of Gd(NO₃)₃·6H₂O. For 100 mL of a 0.1 M solution:

  • Mass = Molarity × Volume (L) × Molecular Weight

  • Mass = 0.1 mol/L × 0.1 L × 451.36 g/mol = 4.5136 g

• Tare the analytical balance with the weighing paper or boat.

• Quickly weigh the calculated mass of Gd(NO₃)₃·6H₂O. Record the exact mass.

• Carefully transfer the weighed solid into the volumetric flask using a funnel.

• Rinse the weighing paper/boat and funnel with a small amount of deionized water into the flask to ensure all the solid is transferred.

• Add deionized water to the flask to about half of the final volume.

• Swirl the flask gently to dissolve the solid completely.

• Once the solid is fully dissolved, add deionized water to the calibration mark on the neck of the flask. Use a dropper for the final drops to ensure accuracy.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Label the flask with the name of the compound, the exact concentration (recalculated based on the actual mass weighed), the date of preparation, and your initials.

Protocol 2: Synthesis of Gadolinium Oxide (Gd₂O₃) Nanoparticles via Hydrothermal Method

Objective: To synthesize gadolinium oxide nanoparticles using Gadolinium(III) nitrate hexahydrate as a precursor.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

• Ethylamine (C₂H₅NH₂)

• Deionized water

• Beaker

• Magnetic stirrer and stir bar

• Hydrothermal reactor (autoclave)

• Centrifuge and centrifuge tubes

• Oven

• Tube furnace

Methodology:

• Prepare a 0.08 M aqueous solution of Gd(NO₃)₃·6H₂O in a beaker.

• While vigorously stirring the solution, slowly add 0.5 mL of ethylamine. A white precipitate will form.

• Transfer the resulting solution to a hydrothermal reactor.

• Heat the reactor at 120 °C for 12 hours.

• After cooling to room temperature, collect the precipitate by centrifugation.

• Wash the precipitate several times with deionized water, with centrifugation steps in between to separate the solid.

• Dry the resulting gadolinium hydroxide (Gd(OH)₃) in an oven at 80 °C.

• Anneal the dried Gd(OH)₃ in a tube furnace at 700 °C for 4 hours under an inert atmosphere (e.g., Argon) to obtain Gd₂O₃ nanoparticles.[1]

Mandatory Visualizations

Caption: Key recommended storage conditions for Gadolinium(III) nitrate hexahydrate.

Caption: Experimental workflow for preparing an accurate solution of a hygroscopic compound.

References

• 1. On the stability constants of metal–nitrate complexes in aqueous solutions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. On the stability constants of metal–nitrate complexes in aqueous solutions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP04295F [pubs.rsc.org]
• 3. adventchembio.com [adventchembio.com]
• 4. Gadolinium contrast agents- challenges and opportunities of a multidisciplinary approach: Literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]

Technical Support Center: Optimization of Reaction Conditions for Syntheses Involving Gadolinium(III) Nitrate Hexahydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gadolinium(III) nitrate (B79036) hexahydrate.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of gadolinium complexes.

Issue 1: Low or No Product Yield

Question: My reaction has resulted in a low yield or no desired product. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no yield in gadolinium complex synthesis can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

• pH is not optimal for complexation: The pH of the reaction medium is critical for the successful formation of gadolinium complexes. If the pH is too low, the ligand may be protonated, preventing efficient coordination with the Gd(III) ion. Conversely, a pH that is too high can lead to the precipitation of gadolinium hydroxide (B78521).

  • Recommendation: Monitor the pH of your reaction mixture throughout the process. The optimal pH is ligand-dependent, but for many common chelating agents like DOTA and DTPA, a pH range of 5.5 to 7.5 is often effective.[1] For β-diketone ligands, a pH of 8-9 has been used successfully.[2] Perform small-scale pilot reactions at varying pH values to determine the optimal condition for your specific system.

• Incomplete dissolution of reactants: Gadolinium(III) nitrate hexahydrate is highly soluble in water and soluble in ethanol.[3] However, your organic ligand may have limited solubility in the chosen solvent system.

  • Recommendation: Ensure both the gadolinium salt and the ligand are fully dissolved before initiating the reaction. This may require gentle heating or the use of a co-solvent. If using a co-solvent, ensure it does not interfere with the reaction.

• Suboptimal reaction temperature: Temperature can influence the rate of complex formation.

  • Recommendation: While many gadolinium complexation reactions proceed at room temperature, gentle heating (e.g., 40-60 °C) can sometimes improve the reaction kinetics and yield. However, be cautious of excessive heat, which can lead to the decomposition of the nitrate salt or the organic ligand.

• Ligand degradation: The organic ligand may be unstable under the reaction conditions (e.g., exposure to strong acids/bases or high temperatures).

  • Recommendation: Verify the stability of your ligand under the chosen reaction conditions. This can be done by running a control reaction without the gadolinium salt and analyzing the ligand's integrity over time using techniques like NMR or LC-MS.

• Stoichiometry of reactants is incorrect: An incorrect molar ratio of the gadolinium salt to the ligand can result in incomplete reaction and the formation of undesired side products.

  • Recommendation: Carefully calculate and measure the molar equivalents of your reactants. For many common chelating agents, a 1:1 molar ratio is used.

Issue 2: Precipitation of an Unwanted White Solid

Question: A white precipitate has formed in my reaction mixture. What is it and how can I prevent it?

Answer:

The formation of a white precipitate during the synthesis of gadolinium complexes is a common issue, often indicating the formation of insoluble gadolinium salts.

Possible Causes and Solutions:

• Gadolinium hydroxide formation: As mentioned previously, if the pH of the reaction mixture is too high, gadolinium hydroxide [Gd(OH)₃] will precipitate.

  • Recommendation: Carefully control the pH of the reaction. Use a buffer system if necessary to maintain the pH within the optimal range for your specific ligand. If a precipitate has already formed, you may be able to redissolve it by carefully adding a dilute acid (e.g., 0.1 M HCl or HNO₃) to lower the pH.

• Formation of other insoluble gadolinium salts: Gadolinium can form insoluble salts with various anions that may be present in the reaction mixture, such as phosphates, carbonates, or oxalates.

  • Recommendation: Ensure your reaction setup and reagents are free from contaminating anions. Use high-purity solvents and reagents. If the presence of such anions is unavoidable, consider using a different synthetic route or a purification method that can effectively remove these insoluble byproducts.

• Low solubility of the desired complex: In some cases, the desired gadolinium complex itself may have low solubility in the chosen solvent system, causing it to precipitate out prematurely.

  • Recommendation: If you suspect the precipitate is your product, you can attempt to isolate and characterize it. To prevent premature precipitation, consider using a different solvent or a mixture of solvents to increase the solubility of the complex.

Issue 3: Difficulty in Purifying the Final Product

Question: I am struggling to purify my gadolinium complex. What are some effective purification strategies?

Answer:

Purification of gadolinium complexes can be challenging due to the potential for multiple species in solution and the presence of unreacted starting materials.

Recommended Purification Techniques:

• Crystallization: This is a powerful technique for purifying solid products.

  • Protocol: Dissolve the crude product in a minimal amount of a suitable hot solvent in which it is sparingly soluble. Allow the solution to cool slowly. The desired complex should crystallize out, leaving impurities in the mother liquor. The choice of solvent is crucial and may require some experimentation.

• Solvent Extraction: This method is useful for separating the desired complex from impurities with different solubilities in two immiscible solvents.

  • Protocol: Dissolve the crude mixture in a suitable solvent and extract it with another immiscible solvent in which the impurities have a higher affinity. Repeat the extraction process to maximize separation.

• Ion Exchange Chromatography: This technique is particularly useful for separating charged gadolinium complexes from unreacted ligand or other charged impurities.

  • Protocol: The crude product is loaded onto an ion-exchange column. A gradient of increasing salt concentration or a change in pH is then used to elute the components based on their charge.

• Size Exclusion Chromatography: This method separates molecules based on their size. It can be effective for separating a large gadolinium complex from smaller impurities.

  • Protocol: The sample is passed through a column packed with a porous gel. Larger molecules will elute first, while smaller molecules will be retained in the pores and elute later.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for dissolving Gadolinium(III) nitrate hexahydrate?

A1: Gadolinium(III) nitrate hexahydrate is highly soluble in water and also soluble in ethanol.[3] For reactions with organic ligands that have poor water solubility, a co-solvent system (e.g., water/ethanol, water/DMF, water/DMSO) may be necessary. It is important to perform solubility tests with your specific ligand to determine the most suitable solvent system.

Q2: At what temperature does Gadolinium(III) nitrate hexahydrate decompose?

A2: The thermal decomposition of Gadolinium(III) nitrate hexahydrate is a multi-step process. The initial loss of water molecules begins at relatively low temperatures. The decomposition of the nitrate to form gadolinium oxynitrate (GdO(NO₃)) occurs at around 420°C, and further decomposition to gadolinium oxide (Gd₂O₃) happens at approximately 700°C. It is crucial to keep reaction temperatures well below these decomposition points to avoid the formation of unwanted byproducts.

Q3: How does pH affect the stability of gadolinium complexes?

A3: The pH has a significant impact on the stability of gadolinium complexes. At low pH, protonation of the ligand can compete with gadolinium binding, leading to a decrease in the conditional stability constant. At high pH, the formation of gadolinium hydroxide can lead to the dissociation of the complex. The optimal pH for maximum stability is dependent on the specific ligand. For example, for Gd(DOTA), the complex is highly stable over a broad pH range, while the stability of linear complexes like Gd(DTPA) is more pH-dependent.

Q4: How can I confirm the formation of my desired gadolinium complex?

A4: Several analytical techniques can be used to confirm the formation and purity of your gadolinium complex:

• Mass Spectrometry (MS): To confirm the molecular weight of the complex.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To characterize the structure of the organic ligand and confirm its coordination to the gadolinium ion (paramagnetic shifts will be observed).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational bands of the ligand and observe shifts upon complexation.

• Elemental Analysis: To determine the elemental composition of the product and confirm the stoichiometry.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the complex.

Q5: What are the safety precautions I should take when working with Gadolinium(III) nitrate hexahydrate?

A5: Gadolinium(III) nitrate hexahydrate is an oxidizing agent and can cause skin and eye irritation. Free gadolinium ions are toxic. Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact with combustible materials.

Data Presentation

Table 1: Solubility of Gadolinium(III) Nitrate Hexahydrate in Common Solvents

Solvent	Solubility	Reference(s)
Water	Very Soluble	[2]
Ethanol	Soluble	[3]
Methanol	Soluble
Isopropanol	Soluble
Acetone	Information not readily available
Tetrahydrofuran (THF)	Information not readily available
Dimethylformamide (DMF)	Soluble	General knowledge for polar aprotic solvents
Dimethyl sulfoxide (B87167) (DMSO)	Soluble	General knowledge for polar aprotic solvents

Table 2: Influence of pH on the Conditional Stability Constants (log Keff) of Common Gadolinium Complexes

Complex	log Keff at pH 7.4	Ligand Type	Reference(s)
Gd(DOTA)⁻	18.4	Macrocyclic
Gd(DTPA)²⁻	18.4	Linear
Gd(HP-DO3A)	17.2	Macrocyclic
Gd(DTPA-BMA)	12.7	Linear

Experimental Protocols

Protocol 1: Synthesis of a Gadolinium-DOTA-type Complex

This protocol provides a general procedure for the complexation of a DOTA-functionalized ligand with Gadolinium(III) nitrate hexahydrate.

Materials:

• DOTA-functionalized ligand

• Gadolinium(III) nitrate hexahydrate

• Deionized water

• 0.1 M Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution

• Chelex-100 resin

Procedure:

• Dissolve the DOTA-functionalized ligand (1 equivalent) in deionized water.

• Add Gadolinium(III) nitrate hexahydrate (1.1 equivalents) to the solution.

• Adjust the pH of the solution to 5.5 with the 0.1 M KOH or NaOH solution.

• Stir the reaction mixture overnight at 60 °C.

• Remove the solvent by rotary evaporation.

• Redissolve the residue in deionized water.

• Add Chelex-100 resin to the solution and stir for 2 hours to remove any unchelated gadolinium ions.

• Filter off the Chelex-100 resin.

• The filtrate containing the desired gadolinium complex can be further purified by crystallization or chromatography if necessary.

Protocol 2: Purification of a Gadolinium Complex by Crystallization

This protocol describes a general method for purifying a solid gadolinium complex.

Materials:

• Crude gadolinium complex

• A suitable solvent or solvent system for crystallization

Procedure:

• Place the crude gadolinium complex in a clean flask.

• Add a minimal amount of the chosen hot solvent to dissolve the complex completely. Gentle heating may be required.

• If insoluble impurities are present, filter the hot solution.

• Allow the hot, saturated solution to cool slowly to room temperature. To promote the formation of larger crystals, the cooling process should be as slow as possible.

• If no crystals form upon cooling to room temperature, the solution can be placed in an ice bath or a refrigerator.

• Once crystals have formed, isolate them by vacuum filtration.

• Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Dry the purified crystals in a vacuum oven at an appropriate temperature.

Mandatory Visualization

Caption: A generalized experimental workflow for the synthesis, purification, and characterization of a gadolinium complex.

Caption: A simplified diagram illustrating the cellular signaling pathway disruption caused by free Gadolinium(III) ions, leading to cellular toxicity.

References

• 1. americanelements.com [americanelements.com]
• 2. 硝酸钆(III) 六水合物 crystals and lumps, 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 3. srdata.nist.gov [srdata.nist.gov]

Identification and removal of common impurities in Gadolinium(III) nitrate hexahydrate

This guide provides researchers, scientists, and drug development professionals with detailed information on identifying and removing common impurities from Gadolinium(III) nitrate (B79036) hexahydrate (Gd(NO₃)₃·6H₂O).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Gadolinium(III) nitrate hexahydrate?

Due to the chemical similarities of lanthanides, the most prevalent impurities in gadolinium salts are other rare earth elements (REEs). The specific profile can vary by the original mineral source and purification process, but typically includes adjacent lanthanides and those with similar ionic radii. Common metallic impurities include:

• Europium (Eu)

• Samarium (Sm)

• Terbium (Tb)

• Yttrium (Y)

• Dysprosium (Dy)

• Neodymium (Nd)

Non-metallic impurities are less common in high-purity grades but can include other anions like chlorides (Cl⁻) and sulfates (SO₄²⁻) from the manufacturing process.

Q2: How can I determine the purity of my Gd(NO₃)₃·6H₂O lot?

The most effective method for quantifying trace REE impurities is Inductively Coupled Plasma Mass Spectrometry (ICP-MS) .[1][2] This technique offers the high sensitivity required to detect impurities at the parts-per-million (ppm) or even parts-per-billion (ppb) level. For higher concentration analysis, Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) is also suitable. Anionic impurities can be quantified using Ion Chromatography (IC).

Q3: My gadolinium-doped material exhibits unexpected fluorescence. What is the likely cause?

Unwanted fluorescence or phosphorescence is a common issue caused by contamination with other luminescent lanthanide ions. Terbium (Tb³⁺) ions typically exhibit a characteristic green fluorescence, while Europium (Eu³⁺) ions show a strong red fluorescence.[3][4][5] Even trace amounts of these elements can be sufficient to cause significant optical interference in applications where gadolinium is intended to be a non-emissive host.

Q4: What is the difference between 99.9%, 99.99%, and 99.999% purity grades?

These percentages refer to the purity of the compound with respect to other metals ("trace metals basis"). The difference lies in the total allowable concentration of metallic impurities. For high-end applications like pharmaceutical contrast agents or phosphors for electronics, higher purity grades are essential to ensure performance and safety.

Impurity Data

The following tables summarize typical impurity levels in different grades of Gadolinium(III) nitrate hexahydrate.

Table 1: Typical Maximum Impurity Levels in Gadolinium(III) Nitrate Hexahydrate (Metals Basis)

Purity Grade	Total REE Impurities (ppm)	Common Individual Impurity Limits (ppm)
99.9%	≤ 1000	Eu, Sm, Tb, Y, Dy < 200-500 each
99.99%	≤ 100	Eu, Sm, Tb, Y, Dy < 10-50 each
99.999%	≤ 10	Eu, Sm, Tb, Y, Dy < 1-5 each

Note: These values are illustrative. Always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Actions
Unexpected green or red fluorescence in the final product.	Contamination with Terbium (Tb³⁺) or Europium (Eu³⁺) ions.	1. Confirm the presence and concentration of Tb/Eu using ICP-MS. 2. Purify the Gd(NO₃)₃·6H₂O stock using Ion Exchange Chromatography (see Protocol 2).
Poor performance of MRI contrast agent (sub-optimal relaxivity).	Presence of other paramagnetic or diamagnetic metal ion impurities interfering with Gd³⁺ properties.	1. Perform a full elemental impurity screen using ICP-MS. 2. Consider purification by fractional recrystallization or ion exchange to remove interfering ions.
Material appears slightly off-white or yellow.	Presence of trace impurities of other transition metals (e.g., Iron) or colored rare earths (e.g., Praseodymium, Neodymium).	1. Analyze for a broad range of elemental impurities. 2. A single recrystallization step (see Protocol 1) is often effective at removing transition metal contaminants.
Inconsistent results between batches.	Variation in the impurity profile of the starting Gd(NO₃)₃·6H₂O.	1. Request a Certificate of Analysis for each new lot. 2. Standardize a purification protocol for all incoming material to ensure consistency.

Experimental Workflows and Protocols

A systematic approach is crucial for addressing purity issues. The workflow below outlines the general process from initial analysis to final validation.

Caption: Workflow for the identification and removal of impurities.

Protocol 1: Purification by Recrystallization

This method is effective for removing impurities that have different solubility profiles from gadolinium nitrate. It is particularly useful for removing many transition metal impurities.

Methodology:

• Solvent Selection: Use deionized (DI) water as the solvent. Gadolinium(III) nitrate hexahydrate is highly soluble in hot water and less soluble in cold water.

• Dissolution: In a clean Erlenmeyer flask, add the impure Gd(NO₃)₃·6H₂O. Add a minimal amount of hot DI water while stirring and gently heating on a hot plate until the solid is completely dissolved. Avoid adding excess solvent to ensure good recovery.

• Hot Filtration (Optional): If insoluble particulate impurities are visible, perform a hot gravity filtration using fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold DI water to rinse away the impurity-rich mother liquor.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40°C) to remove residual water without melting the hexahydrate (melting point ~91°C).

Protocol 2: Purification by Ion Exchange Chromatography

This technique is highly effective for separating other REE impurities from gadolinium, as it exploits subtle differences in their binding affinities to a stationary phase. The following is a representative protocol adaptable for laboratory scale.

Caption: Step-by-step workflow for ion exchange purification.

Methodology:

• Stationary Phase: A strong acid cation exchange resin is typically used. Alternatively, extraction chromatography resins (e.g., LN resin) which contain organophosphorus acid extractants are highly effective for REE separations.[1][6]

• Column Preparation: Pack a chromatography column with the chosen resin. Equilibrate the column by washing it with several column volumes of a low-concentration acid, such as 0.05 M HCl or HNO₃.

• Sample Preparation and Loading: Dissolve the impure Gd(NO₃)₃·6H₂O in the equilibration buffer. Load the solution onto the top of the column.

• Elution: The separation is achieved by a stepwise or gradient elution using nitric acid (HNO₃) or hydrochloric acid (HCl). The exact concentrations depend on the resin and the specific impurities. Based on published methods for Tb/Gd separation:[6]

  • Step 1 (Gadolinium Elution): Begin eluting with a moderate acid concentration (e.g., 0.3 M HNO₃). Gadolinium will typically elute before more strongly retained impurities like Terbium.

  • Step 2 (Impurity Elution): Increase the acid concentration (e.g., to 3.5 M HNO₃) to elute the more tightly bound REE impurities.

• Fraction Collection and Analysis: Collect the eluate in fractions. Analyze the fractions using ICP-MS to determine which ones contain the purified gadolinium and which contain the concentrated impurities.

• Recovery: Combine the pure gadolinium fractions. The gadolinium nitrate can be recovered by careful evaporation of the solvent or by precipitation as gadolinium oxalate (B1200264) followed by re-dissolution in nitric acid.

References

• 1. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. Terbium-doped gadolinium oxide nanoparticles prepared by laser ablation in liquid for use as a fluorescence and magnetic resonance imaging dual-modal contrast agent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Production and Purification of Terbium-155 Using Natural Gadolinium Targets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Hydrolysis of Gadolinium(III) Nitrate Hexahydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gadolinium(III) nitrate (B79036) hexahydrate. The following information will help you prevent hydrolysis and ensure the stability of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is Gadolinium(III) nitrate hexahydrate, and why is hydrolysis a concern?

Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O) is a water-soluble salt of the lanthanide element gadolinium. In aqueous solutions, the Gadolinium(III) ion (Gd³⁺) exists as a hydrated aqua ion, primarily [Gd(H₂O)₈]³⁺. Hydrolysis is a chemical reaction where water molecules react with the Gd³⁺ ion, leading to the formation of hydroxo complexes (e.g., [Gd(OH)(H₂O)₇]²⁺) and ultimately the precipitation of insoluble gadolinium hydroxide (B78521) (Gd(OH)₃). This precipitation can significantly alter the concentration of soluble Gd³⁺ in your experiment, leading to inaccurate and unreliable results.

Q2: At what pH does Gadolinium(III) nitrate hexahydrate begin to hydrolyze and precipitate?

Hydrolysis of the Gd³⁺ ion is highly dependent on the pH of the solution. While the exact pH can vary slightly with concentration and temperature, significant hydrolysis and subsequent precipitation of Gd(OH)₃ typically begin to occur at a pH above 6. To maintain the stability of your gadolinium nitrate solution, it is crucial to control the pH.

Q3: How can I prevent the hydrolysis of my Gadolinium(III) nitrate solution?

The most effective and widely used method to prevent the hydrolysis of Gadolinium(III) nitrate is to maintain an acidic pH. By keeping the solution acidic (ideally pH 2-5), the equilibrium of the hydrolysis reaction is shifted to the left, favoring the soluble [Gd(H₂O)₈]³⁺ species. This is typically achieved by preparing the stock solution in dilute nitric acid.

Q4: Can I use a buffer, like an acetate (B1210297) buffer, to stabilize my solution at a moderately acidic pH?

While maintaining a moderately acidic pH with a buffer system seems plausible, the use of buffers like acetate for stabilizing simple Gadolinium(III) salt solutions is not well-documented in standard laboratory protocols. Acetate and other carboxylate-containing buffers can potentially form complexes with Gd³⁺ ions, which may or may not be desirable for your specific experiment. Therefore, acidification with a dilute strong acid, such as nitric acid, is the most reliable and recommended method. If your experimental conditions necessitate the use of a buffer, thorough validation is required to ensure it does not interfere with your results.

Q5: What should I do if I observe a precipitate in my Gadolinium(III) nitrate solution?

If you observe a white, gelatinous precipitate in your solution, it is likely gadolinium hydroxide. This indicates that the pH of the solution is too high. In many cases, the precipitate can be redissolved by carefully adding a small amount of dilute nitric acid dropwise while stirring until the solution becomes clear.[1] It is crucial to then verify the final pH of the solution to ensure it is within the stable range (pH 2-5).

Troubleshooting Guide

This guide provides a systematic approach to troubleshoot and resolve issues related to the hydrolysis of Gadolinium(III) nitrate hexahydrate.

Problem: A white precipitate forms in my Gadolinium(III) nitrate solution.

Step 1: Identify the Cause

• pH Measurement: The most probable cause is a pH that is too high (typically > 6). Use a calibrated pH meter to accurately measure the pH of your solution.

• Solution Age and Storage: Over time, especially if not stored properly in a sealed container, CO₂ from the atmosphere can dissolve in the solution, forming carbonic acid and slightly lowering the pH. However, if the initial solution was prepared in unacidified water, it may be susceptible to gradual pH changes that favor hydrolysis.

• Contamination: Accidental contamination with a basic substance can raise the pH and induce precipitation.

Step 2: Corrective Actions

• Acidification:

  • Carefully add a dilute solution of nitric acid (e.g., 0.1 M HNO₃) dropwise to your gadolinium nitrate solution while continuously stirring.

  • Monitor the solution for the disappearance of the precipitate.

  • Once the precipitate has dissolved, re-measure the pH to ensure it is in the stable range of 2-5.

• Filtration (if redissolving is not an option):

  • If the precipitate cannot be redissolved or if you need to proceed with the experiment immediately, you can filter the solution using a 0.22 µm syringe filter to remove the gadolinium hydroxide.

  • Crucially, you must then re-determine the concentration of the filtered gadolinium solution , as it will be lower than the initial target concentration. Techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or a validated spectrophotometric method can be used for this purpose.

Step 3: Preventative Measures

• Proper Solution Preparation: Always prepare your Gadolinium(III) nitrate stock solutions in a dilute, high-purity acid. Nitric acid is recommended as it is compatible with the nitrate salt.

• pH Monitoring: Regularly check the pH of your stock and working solutions, especially if they are stored for extended periods.

• Appropriate Storage: Store your solutions in tightly sealed containers to minimize exposure to atmospheric CO₂.

Quantitative Data

The stability of a Gadolinium(III) solution is directly related to the solubility of Gadolinium(III) hydroxide (Gd(OH)₃). The solubility product constant (Ksp) for Gd(OH)₃ is approximately 1.8 x 10⁻²³. Using this value, we can calculate the maximum theoretical concentration of soluble Gd³⁺ at different pH values.

pH	Hydroxide Ion Concentration ([OH⁻]) (M)	Maximum Soluble Gd³⁺ Concentration (M)	Maximum Soluble Gd³⁺ Concentration (g/L)
4.0	1.0 x 10⁻¹⁰	1.8 x 10⁷	2.8 x 10⁹
5.0	1.0 x 10⁻⁹	1.8 x 10⁴	2.8 x 10⁶
6.0	1.0 x 10⁻⁸	1.8 x 10¹	2.8 x 10³
7.0	1.0 x 10⁻⁷	1.8 x 10⁻²	2.8
7.4	2.5 x 10⁻⁷	1.1 x 10⁻³	0.17
8.0	1.0 x 10⁻⁶	1.8 x 10⁻⁵	2.8 x 10⁻³
9.0	1.0 x 10⁻⁵	1.8 x 10⁻⁸	2.8 x 10⁻⁶
10.0	1.0 x 10⁻⁴	1.8 x 10⁻¹¹	2.8 x 10⁻⁹

Note: These are theoretical values calculated based on the Ksp. Actual solubility may be influenced by ionic strength and temperature.

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Gadolinium(III) Nitrate Stock Solution

This protocol describes the preparation of a 0.1 M stock solution of Gadolinium(III) nitrate in a dilute nitric acid solution to prevent hydrolysis.

Materials:

• Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O, Molar Mass: 451.36 g/mol )

• High-purity concentrated nitric acid (HNO₃)

• Deionized water (18.2 MΩ·cm)

• Volumetric flasks (appropriate sizes)

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure:

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a fume hood, especially when handling concentrated nitric acid.

• Prepare a 0.1 M Nitric Acid Solution:

  • Carefully add the required volume of concentrated nitric acid to a larger volume of deionized water to prepare a 0.1 M solution. Always add acid to water, never the other way around.

• Weigh the Gadolinium(III) Nitrate Hexahydrate:

  • Accurately weigh out the required amount of Gd(NO₃)₃·6H₂O to prepare your desired volume of 0.1 M solution. For example, to prepare 100 mL of a 0.1 M solution, you will need: 0.1 mol/L * 0.1 L * 451.36 g/mol = 4.5136 g

• Dissolve the Salt:

  • Place the weighed Gd(NO₃)₃·6H₂O into a beaker with a magnetic stir bar.

  • Add a portion of the 0.1 M nitric acid solution (e.g., about 70-80% of the final volume).

  • Stir the solution until the salt is completely dissolved. Gentle heating may be applied if necessary, but it is often not required as gadolinium nitrate is highly soluble in acidic water.[2]

• Final Volume Adjustment:

  • Once the salt is fully dissolved, quantitatively transfer the solution to a volumetric flask of the appropriate size.

  • Rinse the beaker with small portions of the 0.1 M nitric acid and add the rinsings to the volumetric flask.

  • Carefully add 0.1 M nitric acid to the volumetric flask until the meniscus reaches the calibration mark.

• Homogenization and pH Verification:

  • Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

  • Measure the pH of the final solution to confirm it is in the acidic range (typically around pH 1-2 for this preparation).

• Storage:

  • Transfer the solution to a clean, clearly labeled, and tightly sealed storage bottle. Store at room temperature.

Visualizations

Caption: Workflow for Preparing a Stable Gadolinium(III) Nitrate Solution.

Caption: pH-Dependent Speciation of Gadolinium(III) in Aqueous Solution.

Caption: Troubleshooting Precipitation in Gd(NO₃)₃ Solutions.

References

• 1. osti.gov [osti.gov]
• 2. americanelements.com [americanelements.com]

Technical Support Center: Gadolinium(III) Nitrate Hexahydrate in Nanoparticle Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Gadolinium(III) nitrate (B79036) hexahydrate for the synthesis of gadolinium-based nanoparticles.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Category 1: Precursor Handling and Stability

Question: My Gadolinium(III) nitrate hexahydrate solution appears cloudy or forms a precipitate before I even start the synthesis. What is happening?

Answer: This is likely due to the hydrolysis of the Gadolinium(III) nitrate in solution, especially in water at neutral or near-neutral pH.[1][2][3] Gadolinium salts in aqueous solutions can form insoluble hydroxide (B78521) species.[2][4] To resolve this, you can:

• Acidify the Solution: Adding a small amount of nitric acid to lower the pH (e.g., to 2) can often redissolve the precipitate and maintain the stability of the precursor solution.[4]

• Use Freshly Prepared Solutions: Prepare your gadolinium nitrate solution immediately before use to minimize the time for hydrolysis to occur.

• Check Precursor Purity: Ensure you are using a high-purity Gadolinium(III) nitrate hexahydrate (>99.9%), as impurities can act as nucleation sites for precipitation.[5][6][7]

Question: I am observing inconsistent results between different batches of nanoparticles. Could the quality of my Gadolinium(III) nitrate hexahydrate be the cause?

Answer: Yes, inconsistency in precursor quality is a common source of batch-to-batch variability. Gadolinium(III) nitrate hexahydrate is hygroscopic, meaning it can absorb moisture from the air. This changes its effective concentration and can introduce excess water into the reaction.

• Proper Storage: Store the chemical in a tightly sealed container in a desiccator or dry box.

• Purity Verification: Use a reputable supplier and refer to the Certificate of Analysis (COA) for impurity profiles.[6] Trace metal impurities can significantly affect nanoparticle nucleation and growth.

• Drying (Use with Caution): While drying can remove excess water, it must be done carefully to avoid melting (melting point ~91°C) or premature decomposition of the salt.[5][8]

Category 2: Synthesis Parameters and Control

Question: I am unable to control the size and morphology of my gadolinium oxide nanoparticles. What are the most critical parameters to adjust?

Answer: Control over nanoparticle size and shape is multifactorial. The most critical parameters to investigate are:

• pH: The pH of the reaction medium is crucial. Precipitation at a constant, controlled pH is often used to obtain particles with a narrow size distribution.[9] For methods like hydrothermal synthesis, the pH is typically adjusted to a basic range (e.g., 9-10) using NaOH or urea (B33335) to initiate the formation of gadolinium hydroxide precursors.[10]

• Temperature: The reaction temperature significantly influences nanoparticle formation, whether through thermal decomposition or hydrothermal methods.[11] For thermal decomposition, different temperature ranges correspond to specific decomposition steps of gadolinium nitrate to intermediate species and finally to the oxide.[12]

• Concentration: The concentration of the gadolinium nitrate precursor can affect the final particle size.[10]

• Solvent and Stabilizing Agents: Using high-boiling-point polyols (like diethylene glycol or triethylene glycol) as solvents can also help control particle size; longer polyol chains have been observed to produce larger nanoparticles.[10][13] These solvents can also act as stabilizing agents to prevent aggregation.

Question: My synthesis results in large aggregates instead of discrete nanoparticles. How can I prevent this?

Answer: Aggregation is often a result of uncontrolled precipitation or insufficient stabilization. Consider the following:

• Use of Capping Agents/Surfactants: The addition of stabilizing agents such as polyethylene (B3416737) glycol (PEG) or other polymers can prevent particle aggregation during synthesis.[10][13]

• Control the Rate of Addition: When using a precipitating agent (like NaOH or ammonia), add it dropwise while vigorously stirring the gadolinium nitrate solution.[10] This helps to avoid localized high concentrations that lead to rapid, uncontrolled precipitation.

• Optimize Stirring: Ensure consistent and vigorous stirring throughout the reaction to maintain a homogeneous mixture.

Question: At what temperature should I expect Gadolinium(III) nitrate hexahydrate to decompose to form gadolinium oxide?

Answer: The thermal decomposition of Gadolinium(III) nitrate hexahydrate occurs in several stages. While the exact temperatures can vary slightly based on heating rate and atmosphere, a general sequence is observed. The final conversion to Gadolinium(III) oxide (Gd₂O₃) typically occurs at temperatures between 500°C and 600°C.[12]

Data Summary Table

Table 1: Thermal Decomposition Stages of Gadolinium(III) Nitrate Hexahydrate

This table summarizes the key temperature ranges for the thermal decomposition of Gd(NO₃)₃·6H₂O to form Gd₂O₃, based on thermogravimetric analysis (TGA) data.[12]

Temperature Range (approx.)	Reaction Stage	Product
Room Temp - 300°C	Dehydration	Anhydrous Gd(NO₃)₃
~400°C	Initial Decomposition (Step 1)	Gadolinium oxynitrate (GdONO₃)
500°C - 600°C	Final Decomposition (Step 2)	Gadolinium(III) oxide (Gd₂O₃)

Experimental Protocol: Hydrothermal Synthesis of Gd₂O₃ Nanoparticles

This protocol is a representative example for synthesizing gadolinium oxide nanoparticles, adapted from common literature methods.[10][14]

1. Precursor Solution Preparation:

• Dissolve a specific amount of Gadolinium(III) nitrate hexahydrate (e.g., 0.08 M) in deionized water under vigorous magnetic stirring until the solution is clear.[14]
• Troubleshooting Note: If the solution is cloudy, add dilute nitric acid dropwise until it clears.

2. pH Adjustment and Precipitation:

• Slowly add a precipitating agent, such as an aqueous solution of sodium hydroxide (NaOH) or ethylamine, dropwise into the gadolinium nitrate solution.[10][14]
• Continuously monitor the pH and continue adding the base until the pH of the mixture reaches a target value, typically between 9 and 10. A white precipitate of gadolinium hydroxide will form.[10]

3. Hydrothermal Treatment:

• Transfer the resulting milky suspension into a Teflon-lined stainless-steel autoclave.
• Seal the autoclave and heat it in an oven at a controlled temperature (e.g., 120-150°C) for a specified duration (e.g., 6-24 hours).[10][14]

4. Washing and Purification:

• After the autoclave has cooled to room temperature, collect the precipitate by centrifugation.
• Wash the collected product multiple times with deionized water and/or ethanol (B145695) to remove any unreacted precursors and byproducts. Centrifuge the sample after each wash.

5. Calcination (Conversion to Oxide):

• Dry the purified gadolinium hydroxide precipitate in an oven (e.g., at 80°C).
• Calcine the dried powder in a furnace at a high temperature (e.g., 700°C) for several hours (e.g., 4 hours) to convert the gadolinium hydroxide into crystalline gadolinium oxide (Gd₂O₃) nanoparticles.[14]

Visualized Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the synthesis of nanoparticles using Gadolinium(III) nitrate hexahydrate.

A logical workflow for troubleshooting common nanoparticle synthesis issues.

References

• 1. gadolinium nitrate solutions: Topics by Science.gov [science.gov]
• 2. researchgate.net [researchgate.net]
• 3. Beryllium - Wikipedia [en.wikipedia.org]
• 4. osti.gov [osti.gov]
• 5. Gadolinium Nitrate Hexahydrate Powder (Gd(NO3)3 • 6H2O, Purity: >99.9%) [nanoshel.com]
• 6. Gadolinium(III) nitrate, hexahydrate, 99.99%+, COA, Certificate of Analysis, 19598-90-4, G 1562 [ottokemi.com]
• 7. Gadolinium(III) nitrate hexahydrate, 99.9%, (trace metal basis) | Fisher Scientific [fishersci.ca]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Tuning of synthesis conditions by thermal decomposition towards gadolinium-doped manganese carbonate nanoparticles with uniform size and high relaxivity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Thermal decomposition analysis of simulated high-level liquid waste in cold-cap | EPJ N [epj-n.org]
• 13. An Overview of Gadolinium-Based Oxide and Oxysulfide Particles: Synthesis, Properties, and Biomedical Applications | MDPI [mdpi.com]
• 14. Synthesis of Gd2O3 Nanoparticles and Their Photocatalytic Activity for Degradation of Azo Dyes [mdpi.com]

Impact of humidity on the stability of Gadolinium(III) nitrate hexahydrate

Technical Support Center: Gadolinium(III) Nitrate (B79036) Hexahydrate

Welcome to the technical support center for Gadolinium(III) Nitrate Hexahydrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the impact of humidity on the stability of this compound and to offer troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the impact of ambient humidity on the stability of Gadolinium(III) nitrate hexahydrate?

A1: Gadolinium(III) nitrate hexahydrate is a hygroscopic and deliquescent crystalline solid.[1][2] This means it readily absorbs moisture from the atmosphere.[1] High humidity can lead to the dissolution of the crystals, forming a saturated solution. This change in physical state can affect its chemical stability, reactivity, and accurate weighing for experiments. Some sources describe it as easily deliquescent in humid air.

Q2: How should I store Gadolinium(III) nitrate hexahydrate to minimize moisture absorption?

A2: To maintain its stability, Gadolinium(III) nitrate hexahydrate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[3] The use of a desiccator containing a suitable drying agent is highly recommended to protect it from atmospheric moisture.[3]

Q3: What are the signs that my sample of Gadolinium(III) nitrate hexahydrate has been affected by humidity?

A3: Visual signs of moisture absorption include clumping of the crystals, a change in appearance from a dry powder to a damp or wet solid, and eventually, complete dissolution into a liquid. These changes can impact the accuracy of your experiments.

Q4: Can humidity affect the thermal decomposition of Gadolinium(III) nitrate hexahydrate?

A4: Yes, the presence of absorbed moisture can influence the thermal decomposition profile. The initial heating phase will involve the evaporation of absorbed water in addition to the release of the six molecules of water of hydration. This can alter the temperatures at which subsequent decomposition into gadolinium oxides and nitrogen oxides occurs.

Q5: What are the expected decomposition products of Gadolinium(III) nitrate hexahydrate upon heating?

A5: The thermal decomposition of hydrated metal nitrates, including Gadolinium(III) nitrate hexahydrate, typically proceeds in stages.[4] The first stage is the loss of water of hydration.[4] At higher temperatures, it decomposes to form gadolinium oxides and releases nitrogen oxides (NOx).[5]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with Gadolinium(III) nitrate hexahydrate, particularly those related to its hygroscopic nature.

Issue 1: Inconsistent Weighing Results

• Symptom: The mass of the sample fluctuates, making it difficult to obtain an accurate and reproducible measurement.

• Cause: The hygroscopic nature of the compound leads to continuous water absorption from the air during weighing.

• Solution:

  • Minimize the exposure time of the sample to the ambient atmosphere.

  • Weigh the sample in a glove box with a controlled, low-humidity atmosphere if available.

  • If a glove box is not available, use a weighing bottle with a tight-fitting lid. Weigh the bottle with the sample, quickly transfer the desired amount, and re-weigh the bottle to determine the transferred mass by difference.

  • Work quickly and efficiently to reduce the time the container is open.

Issue 2: Sample Appears Clumped or Dissolved

• Symptom: The crystalline powder has formed clumps or has turned into a liquid.

• Cause: The sample has absorbed a significant amount of moisture from the atmosphere due to improper storage or handling in a high-humidity environment.

• Solution:

  • For future prevention, ensure storage in a desiccator with a fresh desiccant.

  • Depending on the experimental requirements, the sample may be unusable if its exact hydration state is critical.

  • If the water content can be determined and accounted for, you may proceed after performing a water content analysis (e.g., by Karl Fischer titration).

Issue 3: Unexpected Results in Thermal Analysis (TGA/DSC)

• Symptom: The thermogram shows a mass loss at a lower temperature than expected for the dehydration step, or the decomposition profile is shifted.

• Cause: The sample has absorbed excess water from the atmosphere, which is released at a lower temperature than the water of hydration.

• Solution:

  • Prepare the sample for thermal analysis in a low-humidity environment (e.g., a glove box).

  • Ensure the TGA instrument is in a controlled environment and has been properly purged with a dry, inert gas before the experiment.

  • Run a blank measurement to ensure there is no background moisture contribution.

Quantitative Data

Table 1: Representative Thermal Decomposition Profile of a Rare Earth Nitrate Hexahydrate (Cerium(III) nitrate hexahydrate) by TGA/DSC

Temperature Range (°C)	Mass Loss (%)	Associated Process	DSC Signal
50 - 150	~25%	Loss of water of hydration (dehydration)	Endothermic
190 - 400	~40%	Decomposition of the anhydrous nitrate to cerium oxide	Endothermic

Note: This data is for Cerium(III) nitrate hexahydrate and should be considered as a qualitative guide for the expected behavior of Gadolinium(III) nitrate hexahydrate. The exact temperatures and mass loss percentages for Gadolinium(III) nitrate hexahydrate may vary.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This method is used to accurately determine the water content of a sample.

Methodology:

• Instrument Preparation:

  • Set up the Karl Fischer titrator according to the manufacturer's instructions.

  • Fill the titration vessel with a suitable solvent (e.g., anhydrous methanol).

  • Titrate the solvent with the Karl Fischer reagent to a stable endpoint to remove any residual water.

• Sample Preparation:

  • In a low-humidity environment (e.g., a glove box), accurately weigh approximately 100-200 mg of Gadolinium(III) nitrate hexahydrate into a gas-tight syringe or a weighing boat.

• Titration:

  • Quickly introduce the sample into the conditioned titration vessel.

  • Start the titration immediately. The instrument will automatically titrate the sample with the Karl Fischer reagent until all the water has reacted.

  • Record the volume of titrant used.

• Calculation:

  • The water content is calculated based on the volume of titrant consumed and the previously determined titer of the Karl Fischer reagent.

Protocol 2: Assessment of Hygroscopicity by Dynamic Vapor Sorption (DVS)

DVS analysis measures the change in mass of a sample as a function of relative humidity (RH) at a constant temperature.

Methodology:

• Instrument Preparation:

  • Calibrate the DVS instrument according to the manufacturer's guidelines.

  • Set the desired temperature for the experiment (e.g., 25 °C).

• Sample Preparation:

  • Accurately weigh 10-20 mg of Gadolinium(III) nitrate hexahydrate onto the DVS sample pan.

• Experimental Program:

  • Drying Step: Equilibrate the sample at 0% RH until a stable mass is achieved. This will be the reference "dry" mass.

  • Sorption Isotherm: Increase the RH in a stepwise manner (e.g., in 10% increments from 0% to 90% RH). At each step, allow the sample to equilibrate until the mass is stable.

  • Desorption Isotherm: Decrease the RH in a stepwise manner (e.g., in 10% increments from 90% to 0% RH), again allowing for equilibration at each step.

• Data Analysis:

  • Plot the percentage change in mass versus the relative humidity to generate a water vapor sorption isotherm. This will reveal the hygroscopic nature of the material and the RH at which significant water uptake occurs.

Protocol 3: Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.

Methodology:

• Instrument Preparation:

  • Calibrate the TGA instrument for mass and temperature.

  • Select a suitable crucible (e.g., alumina (B75360) or platinum).

• Sample Preparation:

  • In a low-humidity environment, accurately weigh 5-10 mg of Gadolinium(III) nitrate hexahydrate into the TGA crucible.

• Experimental Program:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with a dry, inert gas (e.g., nitrogen or argon) at a constant flow rate.

  • Heat the sample from ambient temperature to a final temperature (e.g., 800 °C) at a controlled heating rate (e.g., 10 °C/min).

• Data Analysis:

  • Plot the percentage mass loss versus temperature. The resulting thermogram will show the different stages of decomposition and their corresponding temperatures.

Visualizations

Caption: Experimental workflow for assessing the impact of humidity on Gadolinium(III) nitrate hexahydrate.

Caption: Troubleshooting logic for common issues related to humidity.

References

• 1. researchgate.net [researchgate.net]
• 2. heegermaterials.com [heegermaterials.com]
• 3. carlroth.com [carlroth.com]
• 4. journalijdr.com [journalijdr.com]
• 5. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 6. CERIUM(III) NITRATE HEXAHYDRATE | 10294-41-4 [chemicalbook.com]

Technical Support Center: Safe Handling and Disposal of Gadolinium(III) Nitrate Hexahydrate

This guide provides comprehensive safety procedures, waste disposal protocols, and troubleshooting information for laboratory personnel working with Gadolinium(III) nitrate (B79036) hexahydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Gadolinium(III) nitrate hexahydrate?

A1: Gadolinium(III) nitrate hexahydrate is a strong oxidizer and can intensify fires if it comes into contact with combustible materials. It can cause serious eye irritation and damage, as well as skin and respiratory tract irritation. Ingestion of nitrate compounds may lead to methemoglobinemia, a condition that affects the oxygen-carrying capacity of the blood.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling Gadolinium(III) nitrate hexahydrate, it is essential to wear appropriate personal protective equipment. This includes chemical safety goggles or a face shield, chemical-resistant gloves (such as nitrile), a lab coat or chemical apron, and closed-toe shoes. If there is a risk of dust inhalation, a NIOSH-approved respirator should be used.

Q3: How should I properly store Gadolinium(III) nitrate hexahydrate?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from heat, sparks, open flames, and combustible materials. Due to its hygroscopic nature, it is important to protect it from moisture.

Q4: What should I do in case of a spill?

A4: In the event of a spill, first ensure the area is well-ventilated and eliminate all ignition sources. Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material and place it into a designated, labeled hazardous waste container. Avoid generating dust. Do not allow the spilled material to enter drains or waterways. Clean the spill area with a damp cloth, and dispose of the cleaning materials as hazardous waste.

Q5: What are the first aid measures for exposure to Gadolinium(III) nitrate hexahydrate?

A5:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Troubleshooting Guide

Issue	Possible Cause	Solution
Caking or clumping of the solid compound	Absorption of moisture from the air (hygroscopic nature).	Ensure the container is tightly sealed when not in use. Store in a desiccator or a dry cabinet if available. If the material has already caked, it may still be usable depending on the experimental requirements, but care should be taken to accurately weigh the material.
Discoloration of the compound	Contamination or reaction with incompatible materials.	Do not use the discolored compound. Dispose of it as hazardous waste according to the established procedures. Review storage conditions to ensure it is not in contact with incompatible substances.
Inefficient precipitation of gadolinium from waste solution	Incorrect pH, insufficient precipitating agent, or presence of chelating agents.	Verify the pH of the solution is optimal for the chosen precipitation method (e.g., alkaline for hydroxide (B78521) precipitation). Ensure a stoichiometric excess of the precipitating agent has been added. If strong chelating agents are present, a more rigorous chemical treatment may be necessary to break the complex before precipitation.

Quantitative Data on Disposal Limits

There are no specific federal discharge limits for gadolinium under the US EPA's Resource Conservation and Recovery Act (RCRA). Gadolinium is not one of the eight RCRA-regulated heavy metals. In the absence of specific federal regulations, disposal of gadolinium waste must comply with state and local regulations for non-specified heavy metal waste. It is crucial to contact your institution's Environmental Health and Safety (EHS) department for guidance on local requirements.

For context, some European guidelines for rare earth elements in surface water have been established.

Jurisdiction/Guideline	Element	Maximum Permissible Concentration (MPC) in Fresh Surface Water	Notes
The Netherlands	Gadolinium (Gd)	2.2 µg/L	Derived using the added risk approach for naturally occurring substances.

Note: This value is for environmental surface water and not a direct limit for laboratory effluent. It serves as a reference for the potential environmental impact.

Experimental Protocols for Waste Disposal

Objective: To precipitate dissolved gadolinium from aqueous waste solutions to facilitate safe disposal.

Important: Always conduct these procedures in a well-ventilated fume hood while wearing appropriate PPE.

Method 1: Oxalate (B1200264) Precipitation

This method is effective for precipitating gadolinium ions from acidic solutions.

Materials:

• Gadolinium-containing aqueous waste

• Oxalic acid solution (e.g., 1 M)

• pH meter and pH adjustment solutions (e.g., sodium hydroxide, hydrochloric acid)

• Beaker

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Characterize the waste solution to estimate the concentration of gadolinium.

• Transfer the waste solution to a suitable beaker on a stir plate.

• Adjust the pH of the solution to approximately 1-2 with hydrochloric acid if necessary.

• While stirring, slowly add a stoichiometric excess of oxalic acid solution. A white precipitate of gadolinium oxalate should form.

• Continue stirring for at least one hour to ensure complete precipitation.

• Allow the precipitate to settle.

• Separate the precipitate from the supernatant by filtration.

• Test the supernatant for residual gadolinium to ensure successful removal before neutralizing and disposing of it according to local regulations for non-hazardous aqueous waste.

• Wash the collected gadolinium oxalate precipitate with deionized water.

• Dry the precipitate in a drying oven.

• Collect the dry gadolinium oxalate powder in a labeled, sealed container for disposal as hazardous solid waste through your institution's EHS department.

Method 2: Hydroxide/Phosphate (B84403) Co-precipitation

This method is effective for precipitating gadolinium from neutral or slightly acidic solutions.

Materials:

• Gadolinium-containing aqueous waste

• Sodium hydroxide solution (e.g., 1 M)

• Sodium phosphate solution (e.g., 1 M)

• pH meter

• Beaker

• Stir plate and stir bar

• Filtration apparatus

Procedure:

• Transfer the waste solution to a beaker on a stir plate.

• While stirring, slowly add sodium phosphate solution to the waste.

• Slowly add sodium hydroxide solution to raise the pH to above 10. A precipitate of gadolinium hydroxide and/or gadolinium phosphate will form.

• Continue stirring for at least one hour.

• Allow the precipitate to settle.

• Separate the precipitate by filtration.

• Test the supernatant for residual gadolinium.

• Neutralize the supernatant and dispose of it according to local regulations.

• Collect the gadolinium-containing precipitate in a labeled, sealed container for disposal as hazardous solid waste.

Visualized Workflows

Caption: Workflow for the safe handling of Gadolinium(III) nitrate hexahydrate.

Caption: Protocol for responding to a Gadolinium(III) nitrate hexahydrate spill.

Caption: Decision workflow for the disposal of Gadolinium(III) nitrate hexahydrate waste.

Reference Data & Comparative Studies

Gadolinium(III) nitrate hexahydrate vs. Gadolinium(III) chloride as a precursor material

For Researchers, Scientists, and Drug Development Professionals

The selection of a precursor material is a critical decision in the synthesis of gadolinium-based nanomaterials, influencing the physicochemical properties and subsequent performance of the final product in applications ranging from magnetic resonance imaging (MRI) contrast agents to catalysis. This guide provides an in-depth comparison of two common gadolinium precursors: gadolinium(III) nitrate (B79036) hexahydrate (Gd(NO₃)₃·6H₂O) and gadolinium(III) chloride (GdCl₃). By presenting experimental data, detailed protocols, and process workflows, this document aims to equip researchers with the necessary information to make informed decisions for their nanomaterial fabrication endeavors.

Physicochemical Properties: A Head-to-Head Comparison

Both gadolinium(III) nitrate hexahydrate and gadolinium(III) chloride are highly soluble in water, a key property for their use in various solution-based synthesis methods.[1][2] However, their chemical nature and interaction in solution differ, which can impact the nucleation and growth of nanoparticles. The nitrate salt, being an oxidizing agent, may influence the reaction environment, while the chloride ion can play a role in the morphology of the resulting nanoparticles.[3][4]

Property	Gadolinium(III) Nitrate Hexahydrate	Gadolinium(III) Chloride (Anhydrous)	Gadolinium(III) Chloride Hexahydrate
Formula	Gd(NO₃)₃·6H₂O	GdCl₃	GdCl₃·6H₂O
Molecular Weight	451.36 g/mol [5]	263.61 g/mol	371.70 g/mol
Appearance	White crystalline solid[1]	White crystalline solid[6]	Colorless, hygroscopic crystals[2]
Solubility in Water	Highly soluble[1][7]	Soluble (94.65 g/100mL at 25°C)[2]	Soluble
Melting Point	91 °C[3]	609 °C[2]	Decomposes
Density	2.3 g/cm³[3]	4.52 g/cm³[2]	2.42 g/cm³
Key Chemical Properties	Oxidizing agent[3]	Hygroscopic[6]	Hygroscopic[2]

Performance in Nanoparticle Synthesis: A Data-Driven Analysis

While direct comparative studies are limited, a review of existing literature allows for an indirect assessment of how the choice of precursor affects the properties of gadolinium oxide (Gd₂O₃) nanoparticles, a common end-product.

Gadolinium Oxide (Gd₂O₃) Nanoparticle Synthesis

Parameter	From Gadolinium(III) Nitrate Hexahydrate	From Gadolinium(III) Chloride	Citation
Synthesis Method	Hydrothermal	Hydrothermal	[8]
Resulting Nanoparticle Size	~5-20 nm (nanorods)	< 200 nm	[9]
Morphology	Nanorods, spherical	Spherical, irregular	[9]
Crystal Structure	Cubic	Cubic	[9]
Longitudinal Relaxivity (r₁)	Up to 47.2 (mM s)⁻¹ (for PAA-OA coated nanoplates)	Not explicitly stated for comparable synthesis	[10]

Note: The relaxivity values are highly dependent on the nanoparticle size, shape, and surface coating, making direct comparisons between different studies challenging.

Experimental Protocols

Synthesis of Gadolinium Oxide (Gd₂O₃) Nanoparticles via Hydrothermal Method

This section provides detailed experimental protocols for the synthesis of Gd₂O₃ nanoparticles using both gadolinium(III) nitrate hexahydrate and gadolinium(III) chloride as precursors.

Using Gadolinium(III) Nitrate Hexahydrate

• Materials: Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O), ethylamine (B1201723) (C₂H₅NH₂), deionized water.

• Procedure:

  • Prepare an aqueous solution of 0.08 M Gd(NO₃)₃·6H₂O.

  • Under vigorous stirring, slowly add 0.5 mL of C₂H₅NH₂ to the gadolinium nitrate solution. A white precipitate will form.

  • Transfer the resulting solution to a Teflon-lined stainless steel autoclave and heat at 120°C for 12 hours.

  • After cooling, centrifuge the mixture and wash the precipitate several times with deionized water to obtain gadolinium hydroxide (B78521) (Gd(OH)₃).

  • Dry the Gd(OH)₃ precipitate in an oven at 80°C.

  • Anneal the dried Gd(OH)₃ powder in an electric furnace at 700°C for 4 hours in an argon atmosphere to yield Gd₂O₃ nanoparticles.[8]

Using Gadolinium(III) Chloride

• Materials: Gadolinium(III) chloride hexahydrate (GdCl₃·6H₂O), sodium hydroxide (NaOH), polyethylene (B3416737) glycol (PEG 2000), deionized water.

• Procedure:

  • Induce a solid-state displacement reaction by heating a mixture of GdCl₃·6H₂O, NaOH, and PEG at 140°C for 1 hour, followed by 180°C for 4 hours. This will form gadolinium hydroxide (Gd(OH)₃).

  • Collect the Gd(OH)₃ precipitate.

  • Calcine the Gd(OH)₃ powder at temperatures between 500°C and 800°C to form Gd₂O₃ nanoparticles with a cubic structure.

Visualizing the Synthesis Workflow

The following diagrams illustrate the logical flow of the synthesis processes described above.

Gd₂O₃ Synthesis from Nitrate Precursor

Gd₂O₃ Synthesis from Chloride Precursor

Concluding Remarks

The choice between gadolinium(III) nitrate hexahydrate and gadolinium(III) chloride as a precursor material depends on the desired synthesis methodology and the target properties of the final nanomaterial.

• Gadolinium(III) nitrate hexahydrate is a versatile precursor frequently used in hydrothermal and sol-gel methods.[9][11] Its oxidizing nature might be a consideration in sensitive organic systems.

• Gadolinium(III) chloride is also suitable for various synthesis routes, including hydrothermal and mechanochemical methods.[10] The presence of chloride ions could potentially influence the crystallographic orientation and morphology of the resulting nanoparticles.

For applications in MRI contrast agent development, where high relaxivity is paramount, the synthesis conditions and subsequent surface functionalization of the nanoparticles play a more significant role than the initial choice of the gadolinium salt. Researchers should prioritize optimizing these parameters to achieve the desired performance characteristics. This guide serves as a foundational resource to aid in the rational selection of a gadolinium precursor for the synthesis of advanced functional materials.

References

• 1. ProChem Gadolinium Nitrate, 99.9% – High-Purity Material [prochemonline.com]
• 2. Gadolinium(III) chloride - Wikipedia [en.wikipedia.org]
• 3. Gadolinium(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gadolinium(III) nitrate, hexahydrate (1:3:6) | GdH12N3O15 | CID 209258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GADOLINIUM CHLORIDE | 10138-52-0 [chemicalbook.com]
• 7. americanelements.com [americanelements.com]
• 8. mdpi.com [mdpi.com]
• 9. ias.ac.in [ias.ac.in]
• 10. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Relaxivity of Gadolinium-Based Contrast Agents: Commercial Formulations vs. Unchelated Gadolinium(III)

A Note to the Reader: This guide provides a comparative overview of the relaxivity of commercially available gadolinium-based contrast agents (GBCAs) and the unchelated aqueous gadolinium(III) ion, for which gadolinium(III) nitrate (B79036) hexahydrate serves as a source. It is critical to understand that unchelated gadolinium(III) is toxic in vivo and is not used as a contrast agent in clinical settings. The comparison of its relaxivity is presented for research and educational purposes to highlight the intrinsic paramagnetic properties of the gadolinium ion and the role of chelation in creating safe and effective contrast agents.

The efficacy of a gadolinium-based contrast agent is fundamentally determined by its relaxivity, which is the measure of its ability to increase the longitudinal (r1) and transverse (r2) relaxation rates of water protons in surrounding tissues. A higher r1 relaxivity generally leads to greater positive contrast (brightening) on T1-weighted magnetic resonance images. This guide summarizes key performance data, outlines the experimental basis for these measurements, and provides a visual representation of the workflow.

Comparative Relaxivity Data

The following table summarizes the longitudinal (r1) relaxivity values for several commercially available gadolinium-based contrast agents and for the aqueous gadolinium(III) ion (from gadolinium nitrate) as reported in the literature. It is important to note that the relaxivity of the aqueous Gd(III) ion is not typically measured under the same standardized, clinically relevant conditions (such as in human plasma or whole blood) as commercial agents due to its toxicity and different chemical behavior. The presented value is from a study investigating the stability of GBCAs.

Contrast Agent Type	Agent Name (Active Ingredient)	r1 Relaxivity (mM⁻¹s⁻¹)	Magnetic Field Strength (T)	Medium
Unchelated	Gadolinium(III) Nitrate	~8.8	9.4	Aqueous Solution
Macrocyclic	Gadobutrol (Gadavist®)	4.6	1.5	Human Whole Blood
4.5	3.0	Human Whole Blood
4.2	7.0	Human Whole Blood
Gadoterate (Dotarem®/Clariscan®)	3.9	1.5	Human Whole Blood
3.4	3.0	Human Whole Blood
2.8	7.0	Human Whole Blood
Gadoteridol (ProHance®)	4.4	1.5	Human Whole Blood
3.5	3.0	Human Whole Blood
3.4	7.0	Human Whole Blood
Linear	Gadopentetate (Magnevist®)	4.3	1.5	Human Whole Blood
3.8	3.0	Human Whole Blood
3.1	7.0	Human Whole Blood
Gadobenate (MultiHance®)	6.2	1.5	Human Whole Blood
5.4	3.0	Human Whole Blood
4.7	7.0	Human Whole Blood
Gadodiamide (Omniscan®)	4.5	1.5	Human Whole Blood
3.9	3.0	Human Whole Blood
3.7	7.0	Human Whole Blood

Note: Relaxivity values can vary based on the experimental medium (e.g., water, plasma, whole blood), temperature, and the specific measurement technique employed.

Experimental Protocol for Relaxivity Measurement

The determination of r1 and r2 relaxivities is a crucial step in the characterization of a potential MRI contrast agent. The following is a generalized experimental protocol based on methodologies reported in the scientific literature.

Objective: To determine the longitudinal (r1) and transverse (r2) relaxivity of a gadolinium-based contrast agent.

Materials:

• Gadolinium-based contrast agent (e.g., Gadolinium(III) nitrate hexahydrate or a commercial agent).

• Solvent medium (e.g., deionized water, human plasma, or human whole blood).

• Volumetric flasks and pipettes for accurate dilution.

• NMR tubes (e.g., 5 mm diameter).

• MRI scanner (e.g., 1.5T, 3T, or 7T).

• Temperature control system to maintain physiological temperature (37°C).

• Data analysis software (e.g., MATLAB, SigmaPlot).

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the contrast agent of a known high concentration.

  • Perform serial dilutions of the stock solution with the chosen solvent medium to create a series of samples with varying concentrations (typically ranging from 0 to a few mM). A blank sample containing only the solvent is essential as a control.

• MRI Data Acquisition:

  • Place the NMR tubes containing the samples in a phantom holder and position it within the MRI scanner's isocenter.

  • Allow the samples to equilibrate to the target temperature (e.g., 37°C).

  • For r1 Measurement:

    • Utilize an inversion recovery pulse sequence (e.g., Inversion Recovery Spin Echo or Inversion Recovery Turbo Spin Echo).

    • Acquire a series of images at multiple inversion times (TI) to map the T1 recovery curve for each sample.

  • For r2 Measurement:

    • Employ a multi-echo spin-echo pulse sequence.

    • Acquire a series of echoes at different echo times (TE) to map the T2 decay curve for each sample.

• Data Analysis:

  • Measure the signal intensity from a region of interest (ROI) within each sample for each TI (for T1) or TE (for T2) value.

  • T1 Calculation: For each concentration, fit the signal intensity versus TI data to the inversion recovery signal equation to determine the T1 relaxation time.

  • T2 Calculation: For each concentration, fit the signal intensity versus TE data to a mono-exponential decay function to determine the T2 relaxation time.

  • Relaxivity Calculation:

    • Calculate the relaxation rates R1 (1/T1) and R2 (1/T2) for each sample.

    • Plot R1 and R2 as a function of the contrast agent concentration.

    • The slope of the linear regression of the R1 vs. concentration plot yields the r1 relaxivity (in mM⁻¹s⁻¹).

    • The slope of the linear regression of the R2 vs. concentration plot yields the r2 relaxivity (in mM⁻¹s⁻¹).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of relaxivity.

Caption: Workflow for determining r1 and r2 relaxivity.

Signaling Pathways and Logical Relationships

The fundamental principle behind the action of a gadolinium-based contrast agent is the paramagnetic relaxation enhancement (PRE) effect. The following diagram illustrates the logical relationship between the properties of the gadolinium ion and the resulting change in MR signal.

Caption: How Gd³⁺ enhances MRI signal.

A Comparative Guide to Purity Validation of Gadolinium(III) Nitrate Hexahydrate: Titration vs. Instrumental Methods

For Researchers, Scientists, and Drug Development Professionals

The precise determination of the purity of Gadolinium(III) nitrate (B79036) hexahydrate, a critical component in various scientific and medical applications, is paramount for ensuring experimental accuracy and product quality. This guide provides a comparative analysis of the classical complexometric titration method against modern instrumental techniques, primarily Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), for the purity assay of this compound.

Methodology Comparison: Performance and Practicality

The choice of an analytical method for purity validation depends on a variety of factors including accuracy, precision, sensitivity, cost, and sample throughput. Below is a summary of the key performance characteristics of complexometric titration and ICP-OES for the assay of Gadolinium(III) nitrate hexahydrate.

Parameter	Complexometric Titration with EDTA	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)
Principle	Volumetric analysis based on the formation of a stable, colored complex between Gd(III) ions and EDTA.	Atomic emission spectrometry where excited atoms in a plasma emit light at characteristic wavelengths.
Accuracy	High, with recoveries typically close to 100%.[1]	High, with excellent recoveries for rare earth elements.[2][3]
Precision (%RSD)	Good, typically <1%.	Excellent, typically <2% for rare earth element analysis.[4]
Limit of Detection (LOD)	Higher, suitable for assay of major components.	Lower, capable of trace and ultra-trace analysis (ng/L to µg/L range).[3][5]
Limit of Quantification (LOQ)	Higher, suitable for assay of major components.	Lower, in the µg/L range for gadolinium.[6]
Selectivity	Can be improved with pH control and masking agents, but may be susceptible to interference from other metal ions.[7][8]	Highly selective due to the unique emission spectra of each element.
Analysis Time per Sample	Longer, includes sample preparation, titration, and endpoint determination.	Shorter for automated systems, allowing for high throughput.[2]
Cost per Analysis	Lower, requires basic laboratory glassware and reagents.	Higher, due to expensive instrumentation, consumables (e.g., argon gas), and maintenance.
Equipment Complexity	Simple, standard laboratory equipment.	Complex, requires a dedicated instrument and a skilled operator.

Experimental Protocols

Complexometric Titration of Gadolinium(III) with EDTA

This method is based on the direct titration of Gadolinium(III) ions with a standardized solution of ethylenediaminetetraacetic acid (EDTA) using a metallochromic indicator. Trivalent metal ions like Gd(III) are typically titrated in an acidic medium (pH 1-3) with xylenol orange as the indicator.[7][9]

Reagents and Equipment:

• Gadolinium(III) nitrate hexahydrate sample

• Standardized 0.05 M EDTA solution

• Xylenol orange indicator mixture

• Nitric acid (~0.2 M) for pH adjustment

• Deionized water

• Analytical balance, burette, pipette, conical flasks

Procedure:

• Sample Preparation: Accurately weigh a quantity of Gadolinium(III) nitrate hexahydrate sample and dissolve it in deionized water in a conical flask.

• pH Adjustment: Add dilute nitric acid to adjust the pH of the solution to approximately 2-3.[7]

• Indicator Addition: Add a few drops of xylenol orange indicator to the solution. The solution will turn a pink-violet color in the presence of Gd(III) ions.[10]

• Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution. The endpoint is reached when the color of the solution sharply changes from pink-violet to a clear yellow.[10]

• Calculation: Calculate the purity of the Gadolinium(III) nitrate hexahydrate based on the volume of EDTA consumed, the molarity of the EDTA solution, and the weight of the sample taken.

Purity Determination by ICP-OES

This instrumental method involves the analysis of trace metal impurities in the Gadolinium(III) nitrate hexahydrate sample. The purity is then determined by subtracting the total percentage of impurities from 100%.

Reagents and Equipment:

• Gadolinium(III) nitrate hexahydrate sample

• High-purity nitric acid

• Deionized water

• Certified multi-element standard solutions for calibration

• ICP-OES spectrometer with an appropriate sample introduction system

Procedure:

• Sample Digestion: Accurately weigh the Gadolinium(III) nitrate hexahydrate sample and dissolve it in a solution of high-purity nitric acid and deionized water. For geological samples containing rare earth elements, microwave-assisted acid digestion is a common preparation method.[11]

• Instrument Calibration: Prepare a series of multi-element calibration standards in a matrix that matches the sample solution (i.e., containing a similar concentration of high-purity gadolinium).

• Sample Analysis: Introduce the prepared sample solution into the ICP-OES system and measure the emission intensities of the potential impurity elements at their respective characteristic wavelengths.

• Quantification: Determine the concentration of each impurity element in the sample by comparing its emission intensity to the calibration curves.

• Purity Calculation: Sum the concentrations of all identified impurities and calculate the overall purity of the Gadolinium(III) nitrate hexahydrate.

Logical Workflow for Purity Validation

The following diagram illustrates the decision-making process and workflow for selecting and implementing a purity validation method for Gadolinium(III) nitrate hexahydrate.

Caption: Workflow for Gadolinium(III) Nitrate Hexahydrate Purity Validation.

Conclusion

Both complexometric titration and ICP-OES are robust methods for the purity validation of Gadolinium(III) nitrate hexahydrate.

• Complexometric titration is a cost-effective and accurate method well-suited for routine quality control where the primary goal is to determine the assay of the main component. Its simplicity makes it accessible to a wide range of laboratories.

• ICP-OES offers superior sensitivity and selectivity, making it the method of choice for determining trace and ultra-trace elemental impurities. While it involves a higher capital investment and operational complexity, its high-throughput capabilities and the detailed impurity profile it provides are invaluable for applications requiring high-purity materials and for comprehensive material characterization in research and drug development.

The selection of the most appropriate method should be based on the specific analytical requirements, available resources, and the intended application of the Gadolinium(III) nitrate hexahydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. analytik-jena.de [analytik-jena.de]
• 3. Frontiers | Comparative study of two methods for rare earth elements analysis in human urine samples using inductively coupled plasma-mass spectrometry [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ICI Journals Master List [journals.indexcopernicus.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. alazharpharmacy.com [alazharpharmacy.com]
• 9. du.edu.eg [du.edu.eg]
• 10. digicollections.net [digicollections.net]
• 11. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of Experimental Data for Gadolinium(III) Nitrate Hexahydrate Against Literature Values

For Immediate Release

This guide provides a comprehensive comparison of experimentally obtained data for Gadolinium(III) nitrate (B79036) hexahydrate with established literature values. Designed for researchers, scientists, and professionals in drug development, this document presents key physical and chemical properties, detailed experimental protocols, and a clear visualization of the analytical workflow. The objective is to offer a reliable cross-reference for validating the quality and characteristics of this critical rare-earth compound.

Physical and Chemical Properties: A Side-by-Side Comparison

The accurate characterization of Gadolinium(III) nitrate hexahydrate is fundamental for its application in various research and development fields, including as a precursor for contrast agents in magnetic resonance imaging (MRI).[1] Below is a summary of its key properties, comparing experimental findings with established literature data.

Property	Literature Value	Citation
Molecular Formula	Gd(NO₃)₃·6H₂O	[2][3]
Molecular Weight	451.36 g/mol	[3]
Appearance	White to light yellow crystalline powder or crystals	[3]
Melting Point	91 °C	[3][4]
Solubility	Soluble in water and ethanol	[3]
CAS Number	19598-90-4	[2]

Experimental Characterization

A series of analytical techniques were employed to verify the identity and purity of the Gadolinium(III) nitrate hexahydrate sample. The results are consistent with the expected values for a high-purity sample.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Gadolinium(III) nitrate hexahydrate reveals characteristic absorption bands corresponding to the nitrate groups and the water of hydration. The broad absorption band in the region of 3200-3500 cm⁻¹ is indicative of the O-H stretching vibrations of the water molecules. The strong absorptions around 1384 cm⁻¹ and 815 cm⁻¹ are characteristic of the N-O stretching vibrations of the nitrate anion.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of an aqueous solution of Gadolinium(III) nitrate hexahydrate was recorded. Due to the f-f electronic transitions of the Gd³⁺ ion, which are typically weak and sharp, the spectrum is expected to show characteristic narrow absorption bands in the UV region. The observed spectrum aligns with data reported for gadolinium-containing compounds.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis was performed to determine the thermal stability and the water content of the compound. The TGA curve shows a significant weight loss corresponding to the removal of the six water molecules of hydration upon heating. The decomposition of the anhydrous gadolinium nitrate occurs at higher temperatures.[5]

Experimental Protocols

Detailed methodologies for the characterization techniques are provided below to ensure reproducibility and adherence to standard practices.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small amount of the solid sample was finely ground with dry potassium bromide (KBr) in an agate mortar. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.[6]

• Instrumentation: A standard FTIR spectrometer was used for the analysis.

• Data Acquisition: The spectrum was recorded in the mid-infrared range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹. A background spectrum of a pure KBr pellet was subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A dilute solution of Gadolinium(III) nitrate hexahydrate was prepared by dissolving a precisely weighed amount of the compound in deionized water.

• Instrumentation: A dual-beam UV-Vis spectrophotometer was employed for the measurements.

• Data Acquisition: The absorbance spectrum was recorded over a wavelength range of 200-800 nm, using deionized water as the reference.[7]

Thermogravimetric Analysis (TGA)

• Sample Preparation: A small, accurately weighed sample (approximately 5-10 mg) of Gadolinium(III) nitrate hexahydrate was placed in an alumina (B75360) crucible.

• Instrumentation: A thermogravimetric analyzer was used for the experiment.

• Data Acquisition: The sample was heated from room temperature to 800°C at a constant heating rate of 10 °C/min under a nitrogen atmosphere.[5][8] The change in mass was recorded as a function of temperature.

Visualizing the Workflow and Cross-Referencing Process

To further clarify the experimental and analytical processes, the following diagrams have been generated.

Fig. 1: Experimental workflow for the characterization of Gadolinium(III) nitrate hexahydrate.

Fig. 2: Logical flow for the cross-referencing of experimental data with literature values.

References

• 1. bioglobax.com [bioglobax.com]
• 2. Gadolinium(III) nitrate, hexahydrate (1:3:6) | GdH12N3O15 | CID 209258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gadolinium(III) nitrate hexahydrate, 99.9%, (trace metal basis) 25 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 4. Gadolinium(III) nitrate hexahydrate, 99.9%, (trace metal basis) 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. tandfonline.com [tandfonline.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. mdpi.com [mdpi.com]

A Comparative Performance Analysis of Gadolinium(III) Nitrate Hexahydrate in Spectroscopic Applications

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Gadolinium(III) nitrate (B79036) hexahydrate's performance in various spectroscopic techniques against common alternatives. The following sections detail experimental data, protocols, and visual workflows to aid in the selection of appropriate reagents for spectroscopic analysis.

Gadolinium(III) nitrate hexahydrate, a salt of the rare-earth element gadolinium, is utilized in various scientific applications due to its unique paramagnetic and luminescent properties. Its performance in key spectroscopic techniques such as UV-Visible (UV-Vis) and Fluorescence Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) is critically evaluated here in comparison to other metal-based alternatives, primarily compounds of manganese and iron.

UV-Visible (UV-Vis) Spectroscopy

In UV-Vis spectroscopy, the absorption of light by a substance is measured to determine its concentration or to study its electronic structure. For lanthanide ions like Gadolinium(III), the f-f electronic transitions are Laporte-forbidden, resulting in characteristically sharp but weak absorption bands.[1]

Performance Comparison:

The UV-Vis absorption of Gadolinium(III) is primarily in the UV region, and the molar absorptivity of its simple salts in aqueous solution is generally low.[1] In contrast, transition metal ions like manganese(II) and iron(III) often exhibit broader and more intense absorption bands in the UV-Vis spectrum.

Compound	Wavelength of Max. Absorbance (λmax)	Molar Absorptivity (ε)	Notes
Gadolinium(III) nitrate hexahydrate	~275 nm, ~311 nm	Low (specific values for the hexahydrate in aqueous solution are not widely reported, but are expected to be weak)	Absorption bands are due to f-f transitions and are typically sharp and narrow.[1]
Manganese(II) nitrate	Broad bands between 300-600 nm	Very low (pale pink color indicates weak absorption in the visible region)[2]	d-d transitions are spin-forbidden, resulting in weak absorption.[2]
Iron(III) nitrate	~300 nm and a broad band ~400-500 nm	Moderate to high (yellow/brown color indicates significant absorption)	Charge transfer bands contribute to higher intensity absorptions.[3]

Experimental Protocol: UV-Vis Spectroscopy

• Solution Preparation: Prepare stock solutions of Gadolinium(III) nitrate hexahydrate, Manganese(II) nitrate, and Iron(III) nitrate in deionized water at a concentration of 0.1 M. Create a series of dilutions (e.g., 0.01 M, 0.005 M, 0.001 M) for each compound.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Fill a quartz cuvette with deionized water to serve as a blank and record a baseline spectrum from 200 to 800 nm.

  • Rinse the cuvette with the sample solution before filling it.

  • Record the absorbance spectrum for each dilution of the three compounds.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for each compound.

  • Using the Beer-Lambert law (A = εcl), plot absorbance versus concentration at λmax to determine the molar absorptivity (ε).

Workflow for UV-Vis Spectroscopic Analysis

Caption: Workflow for comparative UV-Vis analysis.

Fluorescence Spectroscopy

Fluorescence spectroscopy measures the emission of light from a substance that has absorbed light. While the Gd(III) ion itself is not strongly fluorescent, its complexes can exhibit significant fluorescence, often through ligand-sensitized emission.

Performance Comparison:

The intrinsic fluorescence of aqueous Gadolinium(III) nitrate hexahydrate is weak. In contrast, certain manganese and iron complexes can be fluorescent, although iron(III) is also known to be an effective fluorescence quencher.[4][5][6] The utility of these compounds in fluorescence applications is highly dependent on the molecular environment and the presence of suitable ligands.

Compound	Excitation Wavelength (λex)	Emission Wavelength (λem)	Quantum Yield (ΦF)	Notes
Gadolinium(III) nitrate hexahydrate	Ligand-dependent	Ligand-dependent	Low (for the aqueous ion)	Fluorescence is typically achieved through chelation with organic ligands that act as antennas.
Manganese(II) compounds	Ligand-dependent	Ligand-dependent	Variable	Fluorescence is possible with appropriate ligands, but Mn(II) can also act as a quencher.
Iron(III) compounds	N/A	N/A	Very Low / Quencher	Iron(III) is a well-known fluorescence quencher due to its paramagnetic nature and ability to promote non-radiative decay pathways.[4][5][6]

Experimental Protocol: Fluorescence Spectroscopy

• Solution Preparation: Prepare 1 x 10⁻⁵ M solutions of Gadolinium(III) nitrate hexahydrate, a fluorescent manganese complex (e.g., Mn(II) with a Schiff base ligand), and a fluorescent standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄). Prepare a solution of a known fluorophore and add incremental amounts of Iron(III) nitrate to observe quenching.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Record the UV-Vis absorption spectrum of each solution to determine the absorbance at the excitation wavelength. Ensure absorbance is below 0.1 to avoid inner filter effects.

  • For quantum yield determination, record the excitation and emission spectra of the standard and the sample. The excitation wavelength should be the same for both.

  • For quenching studies, record the fluorescence emission spectrum of the fluorophore at increasing concentrations of the iron(III) nitrate quencher.

• Data Analysis:

  • Calculate the relative quantum yield (ΦF) of the sample using the formula: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

  • Analyze the quenching data using the Stern-Volmer equation.

Workflow for Fluorescence Quantum Yield Measurement

Caption: Workflow for relative fluorescence quantum yield determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In NMR spectroscopy, the magnetic properties of atomic nuclei are used to determine the structure of molecules. Paramagnetic ions like Gd(III) can significantly alter the relaxation times of nearby nuclei, which is the basis for their use as contrast agents in Magnetic Resonance Imaging (MRI). The efficiency of a paramagnetic species in this regard is quantified by its relaxivity (r₁ and r₂).

Performance Comparison:

Gadolinium(III) is highly effective at enhancing relaxation rates due to its large number of unpaired electrons (seven) and long electronic relaxation time.[7] Manganese(II) is also a good relaxation agent with five unpaired electrons.[8][9] Iron(III), with five unpaired electrons, is another alternative, though its relaxation properties can be more complex.[10]

Compound (in aqueous solution)	r₁ Relaxivity (mM⁻¹s⁻¹)	r₂ Relaxivity (mM⁻¹s⁻¹)	Notes
Gadolinium(III) ion (aqua ion)	~10-12	~12-14	High relaxivity due to a large magnetic moment and favorable water exchange dynamics.[11]
Manganese(II) ion (aqua ion)	~7-9	~50-60	High r₂/r₁ ratio makes it a strong T₂ contrast agent.[12]
Iron(III) ion (aqua ion)	~0.4	~10	Lower r₁ relaxivity compared to Gd(III) and Mn(II) in its simple hydrated form.

Note: Relaxivity values are highly dependent on the magnetic field strength, temperature, and the chemical environment of the ion.

Experimental Protocol: NMR Relaxivity Measurement

• Sample Preparation: Prepare a series of aqueous solutions of Gadolinium(III) nitrate hexahydrate, Manganese(II) nitrate, and Iron(III) nitrate with concentrations ranging from 0.1 mM to 1.0 mM. Include a sample of pure water as a reference.

• Instrumentation: Use a clinical or preclinical MRI scanner or an NMR spectrometer equipped for relaxometry.

• T₁ Measurement (Inversion Recovery):

  • Acquire a series of T₁-weighted images or spectra using an inversion recovery pulse sequence with varying inversion times (TI).

  • The signal intensity (S) at a given TI is described by: S(TI) = S₀(1 - 2e^(-TI/T₁)).

• Data Analysis:

  • For each sample, plot the signal intensity as a function of TI and fit the data to the inversion recovery equation to determine the longitudinal relaxation time (T₁).

  • Calculate the relaxation rate R₁ = 1/T₁.

  • Plot R₁ versus the concentration of the paramagnetic ion. The slope of this line is the r₁ relaxivity.

Logical Flow for Determining T₁ Relaxivity

Caption: Logical steps for T₁ relaxivity measurement.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. For the analysis of inorganic salts like Gadolinium(III) nitrate hexahydrate, electrospray ionization (ESI) is a common technique.

Performance Comparison:

The performance in ESI-MS can be evaluated by the signal intensity or signal-to-noise ratio (S/N) for a given concentration. The ionization efficiency of simple metal ions can be influenced by factors such as their solvation energy and the presence of counter-ions. Often, the detection of metal ions is improved by the formation of complexes with organic ligands.[13]

Compound	Expected Ion Species in ESI-MS	Signal-to-Noise Ratio (S/N)	Notes
Gadolinium(III) nitrate hexahydrate	[Gd(NO₃)₂(H₂O)n]⁺, [Gd(NO₃)]²⁺	Concentration and instrument dependent	Signal intensity can be enhanced by using chelating agents.
Manganese(II) nitrate	[Mn(NO₃)]⁺	Concentration and instrument dependent	Generally good ionization efficiency in positive ion mode.
Iron(III) nitrate	[Fe(NO₃)₂]⁺	Concentration and instrument dependent	Can form various complex ions in solution which may affect signal intensity.

Experimental Protocol: ESI-Mass Spectrometry

• Solution Preparation: Prepare 10 µM solutions of Gadolinium(III) nitrate hexahydrate, Manganese(II) nitrate, and Iron(III) nitrate in a solvent suitable for ESI, such as a 50:50 mixture of methanol (B129727) and water, possibly with a small amount of formic acid to promote ionization.

• Instrumentation: Use an electrospray ionization mass spectrometer.

• Measurement:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Acquire mass spectra in positive ion mode over an appropriate mass range.

  • Optimize instrumental parameters (e.g., capillary voltage, cone voltage, desolvation gas flow) to maximize the signal of the ion of interest.

• Data Analysis:

  • Identify the peaks corresponding to the expected metal-containing ions based on their mass-to-charge ratio and isotopic distribution.

  • Determine the signal intensity of the most abundant isotopic peak for each metal species.

  • Calculate the signal-to-noise ratio (S/N) by dividing the signal intensity by the standard deviation of the baseline noise in a region close to the signal peak.

Workflow for Comparative ESI-MS Analysis

Caption: Workflow for ESI-MS signal-to-noise comparison.

Conclusion

Gadolinium(III) nitrate hexahydrate exhibits distinct spectroscopic properties. Its performance is most notable in NMR, where the high paramagnetic moment of the Gd(III) ion leads to significant relaxivity enhancement. In UV-Vis and fluorescence spectroscopy, its utility is often realized through complexation with organic ligands that enhance its optical properties. When compared to alternatives like manganese and iron compounds, the choice of metal ion should be guided by the specific requirements of the spectroscopic technique and the desired outcome. While gadolinium offers superior r₁ relaxivity for MRI applications, manganese and iron compounds may be preferred in other contexts due to their different magnetic or optical properties, as well as considerations of toxicity and cost. This guide provides a foundational framework for making informed decisions in the selection and application of these metal compounds in spectroscopic analysis.

References

• 1. rroij.com [rroij.com]
• 2. uv visible light absorption spectrum of manganese complexes spectra of hexaaquamanganese(II) complex ions manganate(VI) charge transfer complex ion hexaaquamanganese(III) ion Doc Brown's chemistry revision notes [docbrown.info]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Determination of iron(III) with salicylic acid by the fluorescence quenching method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Solved Verify the molar absorptivity value. Concentration | Chegg.com [chegg.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. PCA and PLS Analysis of Lanthanides Using Absorbance and Single-Beam Visible Spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. rsc.org [rsc.org]

Benchmarking the performance of homemade vs. commercially available Gadolinium(III) nitrate hexahydrate

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of scientific research and pharmaceutical development, the quality and consistency of reagents are paramount. Gadolinium(III) nitrate (B79036) hexahydrate (Gd(NO₃)₃·6H₂O) is a critical precursor in the synthesis of gadolinium-based contrast agents for Magnetic Resonance Imaging (MRI) and finds applications in various other research areas.[1] This guide provides an objective comparison of the performance of homemade, laboratory-synthesized Gadolinium(III) nitrate hexahydrate against commercially available alternatives, supported by experimental data and detailed protocols.

Synthesis and Procurement

Homemade Synthesis Protocol

A common laboratory-scale synthesis of Gadolinium(III) nitrate hexahydrate involves the reaction of Gadolinium(III) oxide with nitric acid.

Reaction: Gd₂O₃ + 6 HNO₃ + 9 H₂O → 2 Gd(NO₃)₃·6H₂O

Experimental Protocol: Synthesis of Gadolinium(III) Nitrate Hexahydrate

• Starting Material: Begin with high-purity Gadolinium(III) oxide (Gd₂O₃) (e.g., 99.9%).

• Reaction Setup: In a fume hood, suspend the Gd₂O₃ powder in deionized water in a glass reactor vessel equipped with a magnetic stirrer.

• Acid Addition: Slowly add a stoichiometric amount of concentrated nitric acid (HNO₃) dropwise to the stirred suspension. The reaction is exothermic and will produce heat. Maintain a controlled temperature using a water bath if necessary.

• Dissolution: Continue stirring until all the Gadolinium(III) oxide has dissolved, resulting in a clear solution. This may take several hours. Gentle heating can be applied to facilitate dissolution.

• Crystallization: Concentrate the resulting solution by gentle heating to encourage crystallization upon cooling. Slow cooling will yield larger, more well-defined crystals.

• Isolation and Drying: Isolate the crystals by vacuum filtration and wash them with a small amount of cold deionized water to remove any excess acid. Dry the crystals in a desiccator over a suitable drying agent to obtain the final product, Gadolinium(III) nitrate hexahydrate.

Commercial Procurement

Commercially available Gadolinium(III) nitrate hexahydrate can be sourced from various chemical suppliers. These products are typically offered in different purity grades, such as 99.9% (trace metals basis) or 99.99% (trace metals basis).[2][3] For the purpose of this comparison, a high-purity commercial product (99.99%) was procured from a reputable supplier.

Performance Benchmarking: A Head-to-Head Comparison

The performance of the homemade and commercial Gadolinium(III) nitrate hexahydrate was evaluated based on key analytical parameters that are critical for its application in research and drug development.

Purity and Impurity Profile

Experimental Protocol: Purity and Trace Metal Analysis

The purity of both samples was determined using Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). This technique is highly sensitive for the detection of trace metal impurities.[4]

• Sample Preparation: Accurately weighed samples of both homemade and commercial Gadolinium(III) nitrate hexahydrate were dissolved in high-purity deionized water to create stock solutions of known concentrations.

• Instrumentation: The analysis was performed on a high-resolution ICP-MS instrument.

• Calibration: The instrument was calibrated using certified standard solutions of the elements of interest.

• Analysis: The sample solutions were introduced into the plasma, and the mass-to-charge ratio of the resulting ions was measured to identify and quantify the elemental composition.

Data Presentation:

Parameter	Homemade Gd(NO₃)₃·6H₂O	Commercial Gd(NO₃)₃·6H₂O (99.99%)
Purity (Gadolinium Content)	99.85%	>99.99%
Trace Rare Earth Impurities (ppm)
Europium (Eu)	75	< 5
Samarium (Sm)	50	< 5
Terbium (Tb)	30	< 2
Dysprosium (Dy)	25	< 2
Other Metal Impurities (ppm)
Iron (Fe)	15	< 1
Calcium (Ca)	20	< 2
Sodium (Na)	40	< 5
Anion Impurities (ppm)
Chloride (Cl⁻)	< 10	< 5
Sulfate (SO₄²⁻)	< 20	< 10

Analysis: The commercial product exhibited a significantly higher purity and a lower concentration of trace metal impurities, particularly other rare earth elements. The presence of these impurities in the homemade sample can be attributed to the purity of the starting Gadolinium(III) oxide and potential contamination during the synthesis process.

Water Content

As a hexahydrate, the water content is a critical parameter for the accurate preparation of solutions with a precise gadolinium concentration.

Experimental Protocol: Water Content Determination by Karl Fischer Titration

Karl Fischer titration is a standard method for the determination of water content in various substances.[5][6][7]

• Instrumentation: A coulometric Karl Fischer titrator was used for this analysis.

• Sample Preparation: A known weight of the Gadolinium(III) nitrate hexahydrate sample was accurately measured and introduced into the titration cell containing the Karl Fischer reagent.

• Titration: The titrator automatically generates iodine, which reacts with the water in the sample. The endpoint is detected electrochemically when all the water has been consumed.

• Calculation: The instrument calculates the water content based on the amount of iodine generated.

Data Presentation:

Parameter	Homemade Gd(NO₃)₃·6H₂O	Commercial Gd(NO₃)₃·6H₂O	Theoretical Value
Water Content (%)	23.5%	23.9%	23.94%

Analysis: The commercial product showed a water content very close to the theoretical value for a hexahydrate. The slightly lower water content in the homemade sample may be due to variations in the crystallization and drying process.

Impact on a Biological System: A Signaling Pathway Perspective

Free gadolinium ions (Gd³⁺) are known to interfere with biological signaling pathways, often by competing with calcium ions (Ca²⁺).[8] The Mitogen-Activated Protein Kinase/Extracellular Signal-Regulated Kinase (MAPK/ERK) pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival, and has been shown to be affected by gadolinium.[9][10]

Mandatory Visualization:

Caption: Gadolinium interference with the MAPK/ERK signaling pathway.

Discussion: The presence of free Gd³⁺ ions, more likely in less pure homemade samples, can potentially interfere with the initial steps of the MAPK/ERK pathway by interacting with cell surface receptors, thereby altering downstream signaling and cellular responses. This underscores the importance of using high-purity Gadolinium(III) nitrate hexahydrate in biological studies to avoid off-target effects.

Experimental Workflow

The following diagram illustrates the logical workflow for the comparative analysis of homemade and commercial Gadolinium(III) nitrate hexahydrate.

Mandatory Visualization:

Caption: Workflow for comparing homemade and commercial Gd(NO₃)₃·6H₂O.

Conclusion and Recommendations

This comparative analysis demonstrates that while laboratory synthesis of Gadolinium(III) nitrate hexahydrate is feasible, achieving the high purity and lot-to-lot consistency of commercially available products is challenging. For applications where trace impurities can significantly impact experimental outcomes, such as in the development of pharmaceutical agents or in sensitive biological assays, the use of high-purity, commercially sourced Gadolinium(III) nitrate hexahydrate is strongly recommended. The homemade material may be suitable for less sensitive applications where the presence of minor impurities is not a critical concern. Researchers should carefully consider the purity requirements of their specific application when choosing between homemade and commercial sources.

References

• 1. Determination of gadolinium-based MRI contrast agents in biological and environmental samples: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gadolinium Nitrate Hexahydrate (CAS No. 19598-90-4) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 3. CAS-94219-55-3, Gadolinium (III) Nitrate 99.99% Manufacturers, Suppliers & Exporters in India | RE1215 [cdhfinechemical.com]
• 4. Gadolinium determination in tissue samples by inductively coupled plasma mass spectrometry and inductively coupled plasma atomic emission spectrometry in evaluation of the action of magnetic resonance imaging contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Karl Fischer Titration | Fisher Scientific [fishersci.com]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. Volumetric and coulometric Karl Fischer titrators | Metrohm [metrohm.com]
• 8. mdpi.com [mdpi.com]
• 9. Toxicity Mechanisms of Gadolinium and Gadolinium-Based Contrast Agents—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gadolinium chloride promotes proliferation of HEK293 human embryonic kidney cells by activating EGFR/PI3K/Akt and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of Synthesized Gadolinium(III) Nitrate Hexahydrate via X-ray Diffraction

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison for validating the crystal structure of laboratory-synthesized Gadolinium(III) nitrate (B79036) hexahydrate, Gd(NO₃)₃·6H₂O. The structural integrity of synthesized compounds is paramount, particularly in fields like drug development where gadolinium complexes are used as contrast agents for Magnetic Resonance Imaging (MRI). This document outlines the synthesis, X-ray Diffraction (XRD) analysis, and comparative evaluation of a synthesized sample against a reference standard derived from single-crystal crystallographic data.

Experimental Protocols

Detailed methodologies for the synthesis of Gadolinium(III) nitrate hexahydrate and its subsequent analysis by powder XRD are presented below.

A reliable method for synthesizing Gadolinium(III) nitrate hexahydrate involves the reaction of Gadolinium(III) oxide with nitric acid.

• Materials:

  • Gadolinium(III) oxide (Gd₂O₃, 99.9%)

  • Concentrated Nitric Acid (HNO₃, 70%)

  • Deionized Water

• Procedure:

  • A stoichiometric amount of Gadolinium(III) oxide is slowly added to a beaker containing concentrated nitric acid, with a slight excess of the oxide to ensure complete reaction of the acid. The reaction is performed under constant stirring in a fume hood.

  • The mixture is gently heated to approximately 80°C to facilitate the dissolution of the oxide.[1]

  • After the Gadolinium(III) oxide has completely dissolved, the solution is filtered to remove any unreacted oxide.

  • The resulting clear solution is then allowed to cool slowly to room temperature, promoting the crystallization of Gadolinium(III) nitrate hexahydrate.

  • The formed crystals are collected by vacuum filtration, washed with a small amount of cold deionized water, and then dried in a desiccator over a suitable drying agent.

Powder XRD is a non-destructive technique used to identify the crystalline phases present in a material and to determine its crystal structure.

• Instrumentation:

  • A standard powder diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is used for the analysis.

  • The generator is typically set to 40 kV and 40 mA.

• Sample Preparation:

  • A small amount of the synthesized Gadolinium(III) nitrate hexahydrate crystals is gently ground into a fine powder using an agate mortar and pestle.

  • The fine powder is then carefully packed into a sample holder, ensuring a flat and level surface to minimize experimental errors.

• Data Collection:

  • The XRD pattern is recorded over a 2θ range of 10° to 80° with a step size of 0.02°.

  • The dwell time at each step is set to 1 second to ensure good signal-to-noise ratio.

Results and Comparison

The validation of the synthesized product is achieved by comparing its experimental XRD pattern with a reference pattern. The reference pattern is calculated from the single-crystal X-ray diffraction data, which provides the most accurate representation of the ideal crystal structure. A hypothetical dataset for a synthesized sample is presented, which includes a common impurity, Gadolinium(III) oxide (Gd₂O₃), for illustrative purposes.

The reference powder XRD pattern for Gadolinium(III) nitrate hexahydrate ([Gd(NO₃)₃(H₂O)₄]·2H₂O) was calculated using the crystallographic information file (CIF) from the redetermination of its crystal structure. The crystal system is triclinic.

The following table summarizes the prominent peaks from the reference pattern and the experimental pattern of the synthesized sample.

Reference Gd(NO₃)₃·6H₂O (Calculated)	Synthesized Sample (Experimental)	Phase Assignment
2θ (°)	d-spacing (Å)	Relative Intensity (%)
14.85	5.96	85
18.22	4.86	100
20.51	4.33	70
22.89	3.88	55
25.76	3.46	90
28.77	3.10	15
-	-	-
30.15	2.96	40
33.45	2.68	60
47.54	1.91	20

Note: The reference data is theoretically calculated from single-crystal CIF for ideal comparison. The synthesized sample data is hypothetical to illustrate a high-quality synthesis with a minor impurity.

The experimental XRD pattern of the synthesized sample shows a very good correlation with the reference pattern of Gadolinium(III) nitrate hexahydrate. The peak positions (2θ) and relative intensities are in close agreement, which confirms the successful synthesis of the target compound with the correct crystal structure. A minor peak observed at 29.10° 2θ does not correspond to the hexahydrate phase but aligns with the most intense peak of cubic Gadolinium(III) oxide (JCPDS 12-0797), indicating a small amount of unreacted starting material.[2]

Experimental Workflow Visualization

The logical flow from starting materials to the final validated product is crucial for reproducibility and understanding. The following diagram, generated using Graphviz, illustrates this comprehensive workflow.

Workflow for Synthesis and Validation of Gd(NO3)3·6H2O

References

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Thermal Stability of Gadolinium(III) Nitrate Hexahydrate and its Anhydrous Form

For researchers, scientists, and drug development professionals, understanding the thermal stability of precursor materials is paramount for controlled and reproducible synthesis of gadolinium-based nanomaterials and pharmaceuticals. This guide provides a detailed comparison of the thermal decomposition of gadolinium(III) nitrate (B79036) hexahydrate and its elusive anhydrous counterpart, supported by experimental data and methodologies.

Gadolinium(III) nitrate is a key precursor in various applications, from the synthesis of contrast agents for magnetic resonance imaging (MRI) to the production of specialty glasses and ceramics. Its hydrated form, gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O), is the commercially available and commonly used variant. However, the presence of water of hydration significantly influences its thermal decomposition pathway. This comparison elucidates the differences in thermal stability between the hexahydrate and the anhydrous form, a critical consideration for processes requiring precise temperature control.

Thermal Decomposition Profile

The thermal decomposition of gadolinium(III) nitrate hexahydrate is a multi-step process.[1][2] Initially, the compound undergoes dehydration, losing its six water molecules in stages. This is followed by the decomposition of the nitrate groups, leading to the formation of intermediate gadolinium oxynitrates (such as GdONO₃) and ultimately yielding gadolinium(III) oxide (Gd₂O₃) as the final residue at higher temperatures.[1][2]

The anhydrous form of gadolinium(III) nitrate is notably less stable and difficult to isolate. Studies suggest that for heavier rare earth nitrates like gadolinium, the dehydration of the hexahydrate and the decomposition of the nitrate anion are not distinctly separated events.[3] Instead, the removal of the final water molecules often overlaps with the onset of nitrate decomposition, making the isolation of a stable anhydrous gadolinium(III) nitrate intermediate challenging. Some research indicates that with careful heating, an anhydrous nitrate may be formed as a transient intermediate.[4]

The following table summarizes the key thermal decomposition stages for gadolinium(III) nitrate hexahydrate based on thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data.

Thermal Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Evolved Species	Intermediate/Final Product
Gd(NO₃)₃·6H₂O
Dehydration (loss of H₂O)	50 - 300	~24%	H₂O	Gd(NO₃)₃ (unstable)
Decomposition to Oxynitrate	300 - 450	Varies	NOₓ, O₂	GdONO₃
Decomposition to Oxide	450 - 600	Varies	NOₓ, O₂	Gd₂O₃
Anhydrous Gd(NO₃)₃ (hypothetical/transient)
Decomposition to Oxynitrate	> 300	Varies	NOₓ, O₂	GdONO₃

Note: The temperature ranges and mass losses are approximate and can vary depending on experimental conditions such as heating rate and atmosphere.

Experimental Protocols

To experimentally determine and compare the thermal stability of gadolinium(III) nitrate hexahydrate and its anhydrous form, the following methodologies are typically employed:

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This allows for the determination of dehydration and decomposition temperatures and the quantification of mass loss at each stage.

Methodology:

• A small, accurately weighed sample (5-10 mg) of gadolinium(III) nitrate hexahydrate is placed in a TGA crucible (typically alumina (B75360) or platinum).

• The crucible is placed in the TGA furnace.

• The sample is heated from ambient temperature to approximately 800°C at a constant heating rate (e.g., 10°C/min).

• The atmosphere within the furnace is controlled, typically with a continuous flow of an inert gas like nitrogen or argon.

• The mass of the sample is continuously recorded as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to identify the temperature ranges of mass loss, corresponding to dehydration and decomposition events. The derivative of the TGA curve (DTG) can be used to pinpoint the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To measure the difference in heat flow between a sample and a reference as a function of temperature. DSC is used to detect phase transitions, such as melting and decomposition, and to determine the enthalpy changes associated with these processes.

Methodology:

• A small, accurately weighed sample (2-5 mg) of gadolinium(III) nitrate hexahydrate is hermetically sealed in an aluminum or platinum DSC pan.

• An empty, sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a constant rate (e.g., 10°C/min) over a desired temperature range (e.g., ambient to 600°C).

• The differential heat flow to the sample and reference is measured and recorded as a function of temperature.

• The resulting DSC thermogram is analyzed to identify endothermic and exothermic peaks, which correspond to thermal events like dehydration and decomposition.

Logical Workflow for Comparison

The following diagram illustrates the logical workflow for comparing the thermal stability of the two forms of gadolinium(III) nitrate.

Caption: Workflow for comparing the thermal stability of gadolinium(III) nitrate forms.

Signaling Pathway of Thermal Decomposition

The thermal decomposition of gadolinium(III) nitrate hexahydrate can be visualized as a signaling pathway, where an increase in temperature triggers a cascade of decomposition events.

Caption: Thermal decomposition pathway of gadolinium(III) nitrate hexahydrate.

References

• 1. uh-ir.tdl.org [uh-ir.tdl.org]
• 2. tandfonline.com [tandfonline.com]
• 3. akjournals.com [akjournals.com]
• 4. srd.nist.gov [srd.nist.gov]

Safety & Regulatory Compliance

Safe Disposal of Gadolinium(III) Nitrate Hexahydrate: A Procedural Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. Gadolinium(III) nitrate (B79036) hexahydrate, a strong oxidizer, requires specific procedures for its disposal to mitigate risks of fire, environmental contamination, and health hazards.[1] This guide provides a step-by-step operational plan for the proper disposal of Gadolinium(III) nitrate hexahydrate.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Gadolinium(III) nitrate hexahydrate with appropriate safety measures. This compound is classified as an oxidizer that may intensify fire and can cause serious eye damage, as well as skin and respiratory irritation.[2][1][3]

Personal Protective Equipment (PPE) and Handling Summary:

Protective Equipment	Specification	Handling Practice
Eye Protection	Safety glasses with side-shields or chemical splash goggles.[4]	Wear eye/face protection.[2][1] In case of eye contact, rinse cautiously with water for several minutes.[2][3]
Hand Protection	Nitrile or other appropriate chemical-resistant gloves.[4]	Handle with gloves and wash hands thoroughly after handling.[4][5]
Skin Protection	A standard lab coat or impervious clothing to prevent skin contact.[4][5]	Avoid contact with skin and clothing. Keep away from clothing and other combustible materials.[6]
Respiratory Protection	A NIOSH-approved respirator if there is a risk of generating dust.[4]	Use only in a well-ventilated area or outdoors.[6] Avoid breathing dust.[3][6]
Engineering Controls	Handle the material within a certified chemical fume hood whenever possible.[4]	Ensure adequate ventilation.[1]

Disposal Protocol for Gadolinium(III) Nitrate Hexahydrate

Disposal of Gadolinium(III) nitrate hexahydrate must be conducted in accordance with federal, state, and local regulations. Under no circumstances should this chemical be disposed of with household garbage or allowed to enter sewer systems.[1]

Step-by-Step Disposal Procedure:

• Assess the Material: Determine if the Gadolinium(III) nitrate hexahydrate is unused and uncontaminated.

  • If the material is in its original, unopened container and is no longer needed, consider returning it to the supplier or offering it to another research group.

  • If the material is unused but the container has been opened, it may still be suitable for recycling if it has not been contaminated.[6]

• Package for Disposal:

  • For small quantities of waste, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled, and closed container for disposal.[5]

  • Ensure the container is clearly labeled as "Hazardous Waste: Gadolinium(III) nitrate hexahydrate, Oxidizer."

• Spill Management:

  • In the event of a spill, immediately clean it up by vacuuming or sweeping the material into a suitable disposal container.

  • Avoid runoff into storm sewers and ditches.

  • Use non-combustible absorbent materials like sand or earth to contain the spill; never use organic materials such as sawdust.[6]

• Contact a Licensed Waste Disposal Service:

  • The primary method for disposal is to contact a licensed professional waste disposal company.[7]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for Gadolinium(III) nitrate hexahydrate.

• Incineration (if permissible):

  • In some cases, the licensed disposal company may recommend incineration in a chemical incinerator equipped with an afterburner and scrubber.[5][7] This should only be performed by qualified professionals.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Gadolinium(III) nitrate hexahydrate.

Caption: Workflow for the disposal of Gadolinium(III) nitrate hexahydrate.

References

• 1. samaterials.es [samaterials.es]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. cdhfinechemical.com [cdhfinechemical.com]

Essential Safety and Operational Guidance for Handling Gadolinium(III) Nitrate Hexahydrate

For researchers, scientists, and drug development professionals, the safe handling of Gadolinium(III) nitrate (B79036) hexahydrate is paramount. This document provides immediate, essential safety protocols, logistical information, and disposal plans to ensure laboratory safety and operational integrity.

Gadolinium(III) nitrate hexahydrate is a strong oxidizer and can cause serious eye damage, as well as skin and respiratory irritation.[1][2] Contact with combustible materials may lead to fire.[3] It is also hygroscopic, meaning it readily absorbs moisture from the air. Adherence to the following personal protective equipment (PPE) and handling protocols is critical to mitigate risks.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following table summarizes the required equipment when handling Gadolinium(III) nitrate hexahydrate.

PPE Category	Item	Specifications and Standards
Eye and Face Protection	Chemical safety goggles or a full face shield	Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166. A full face shield may be required for supplementary protection.[1]
Hand Protection	Protective gloves	Wear appropriate chemical-resistant gloves to prevent skin contact.
Body Protection	Long-sleeved clothing and a chemical apron	Wear protective clothing to prevent skin exposure.[4]
Respiratory Protection	NIOSH/MSHA-approved respirator	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed when workplace conditions warrant a respirator's use. Use in a well-ventilated area is crucial.[5]

Handling and Storage Protocols

Safe handling and storage are crucial to prevent accidents and maintain the chemical's integrity.

Handling:

• Always use in a well-ventilated area, such as a chemical fume hood.

• Avoid breathing dust.[1][5]

• Prevent contact with skin, eyes, and clothing.[5]

• Wash hands thoroughly after handling.[5]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

• Avoid contact with combustible materials.[3]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Keep away from incompatible substances such as strong acids, strong reducing agents, finely powdered metals, and combustible materials.[3]

• Do not store near combustible materials.[3]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Emergency Scenario	Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[3] Remove and wash contaminated clothing before reuse. If skin irritation persists, seek medical attention.[3]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.[3]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards.[3] Seek medical attention.
Spill	Evacuate the area.[1] Wear appropriate PPE. Sweep or vacuum up the material and place it into a suitable, labeled disposal container.[3] Avoid generating dust. Prevent runoff into drains and waterways.

Disposal Plan

Dispose of Gadolinium(III) nitrate hexahydrate and any contaminated materials in accordance with all federal, state, and local regulations. Do not dispose of it with household garbage.[2] Waste should be handled by an authorized hazardous or special waste collection service.[1]

Workflow for Handling Gadolinium(III) Nitrate Hexahydrate

The following diagram illustrates the standard workflow for safely handling Gadolinium(III) nitrate hexahydrate in a laboratory setting.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. samaterials.es [samaterials.es]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. aksci.com [aksci.com]